2,5-Diphenyl-1,3-thiazol-4-ol

• CAS: 59484-42-3

Core Science & Biosynthesis

2,5-Diphenyl-1,3-thiazol-4-ol: A Technical Overview of Basic Properties and Potential Research Avenues

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5-Diphenyl-1,3-thiazol-4-ol is a heterocyclic organic compound featuring a thiazole core substituted with two phenyl groups and a hydroxyl group. The thiazole ring is a common scaffold in pharmacologically active molecules, and its derivatives have shown a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects.[1][2][3] This technical guide provides a summary of the known basic properties of 2,5-Diphenyl-1,3-thiazol-4-ol, discusses general synthetic approaches, and explores potential areas of biological investigation based on the activities of structurally related compounds.

Core Physicochemical Properties

Quantitative data for 2,5-Diphenyl-1,3-thiazol-4-ol is limited, with most available information being predicted values. These properties are summarized in the table below. The presence of the hydroxyl group at the 4-position is expected to increase the polarity of the molecule and its capacity for hydrogen bonding, which may influence its solubility and interactions with biological targets.

Property	Value	Source
Molecular Formula	C₁₅H₁₁NOS	[1]
Molecular Weight	253.32 g/mol	[1]
CAS Number	59484-42-3	[1]
Predicted pKa	8.29 ± 0.20
Melting Point	210-212 °C
Predicted Boiling Point	442.4 ± 37.0 °C
Predicted Density	1.259 ± 0.06 g/cm³
Aqueous Solubility	Data not available

Synthesis and Tautomerism

It is important for researchers to consider the potential for tautomerism in 4-hydroxythiazole systems. 2,5-Diphenyl-1,3-thiazol-4-ol can exist in equilibrium with its keto tautomer, 2,5-diphenyl-1,3-thiazolidin-4-one. The position of this equilibrium can be influenced by the solvent and the substitution pattern on the ring. The stability of these tautomers can significantly impact the compound's chemical reactivity and its interactions with biological systems.

Keto-enol tautomerism of 2,5-Diphenyl-1,3-thiazol-4-ol.

Potential Biological Activities: Inferences from Related Compounds

While no specific biological activity data for 2,5-Diphenyl-1,3-thiazol-4-ol has been found, the broader class of thiazole and thiadiazole derivatives exhibits a wide range of pharmacological effects. This suggests that the target compound could be a candidate for screening in several therapeutic areas.

• Anticancer Activity: Numerous 2,5-disubstituted thiazole and 1,3,4-thiadiazole derivatives have been reported to possess anticancer properties.[2][4] For instance, some derivatives have shown inhibitory activity against various cancer cell lines, including breast and liver cancer.[2] The mechanism of action for some of these compounds involves the inhibition of key enzymes in cancer progression.

• Antimicrobial Activity: Thiazole-containing compounds are known for their antibacterial and antifungal activities.[1][5] Derivatives with different substitutions on the phenyl rings have shown varying degrees of efficacy against both Gram-positive and Gram-negative bacteria.

• Other Potential Activities: The thiazole nucleus is present in drugs with a wide array of applications, indicating that derivatives can interact with various biological targets. Other reported activities for thiazole derivatives include anti-inflammatory, antiviral, and antidiabetic effects.[1][3]

Experimental Protocols for Related Compounds

Detailed experimental protocols for the synthesis of the specific target compound are not available. However, the following provides a general workflow for the Hantzsch thiazole synthesis, which is a foundational method for constructing the thiazole ring. Researchers aiming to synthesize 2,5-Diphenyl-1,3-thiazol-4-ol may need to adapt this general procedure, potentially starting from a suitably substituted α-haloketone and a thioamide.

General workflow for Hantzsch thiazole synthesis.

Conclusion and Future Directions

2,5-Diphenyl-1,3-thiazol-4-ol is a compound with a core structure that is prevalent in many biologically active molecules. While specific experimental data on its properties and synthesis are scarce, its structural similarity to other pharmacologically relevant thiazoles suggests it may hold potential for further investigation. Future research should focus on:

• Developing and optimizing a reliable synthetic protocol for 2,5-Diphenyl-1,3-thiazol-4-ol.

• Experimentally determining its physicochemical properties, including pKa and aqueous solubility.

• Conducting broad biological screening to identify any potential antimicrobial, anticancer, or other therapeutic activities.

• Investigating the tautomeric equilibrium and its influence on the compound's properties and biological activity.

The information provided in this guide serves as a starting point for researchers interested in exploring the potential of 2,5-Diphenyl-1,3-thiazol-4-ol and its derivatives in drug discovery and development.

References

• 1. tandfonline.com [tandfonline.com]
• 2. mdpi.com [mdpi.com]
• 3. Recent Literature on the Synthesis of Thiazole Derivatives and their Biological Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ijrpr.com [ijrpr.com]

In-Depth Technical Guide: 2,5-Diphenyl-1,3-thiazol-4-ol (CAS: 59484-42-3)

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5-Diphenyl-1,3-thiazol-4-ol is a heterocyclic organic compound featuring a core thiazole ring, a five-membered aromatic ring containing both sulfur and nitrogen atoms. This central scaffold is substituted with phenyl groups at the 2 and 5 positions and a hydroxyl group at the 4 position. The presence of the thiazole moiety, which is a structural component in numerous biologically active compounds, suggests potential applications in medicinal chemistry and material science. The phenyl groups contribute to the molecule's aromaticity and can influence its solubility and reactivity, while the hydroxyl group enhances its polarity and potential for hydrogen bonding.

Chemical and Physical Properties

A summary of the key chemical and physical properties for 2,5-Diphenyl-1,3-thiazol-4-ol is presented below.

Property	Value	Reference
CAS Number	59484-42-3	N/A
Molecular Formula	C₁₅H₁₁NOS	N/A
Molecular Weight	253.32 g/mol	N/A
Appearance	Not specified in literature	N/A
Solubility	Not specified in literature	N/A
Melting Point	Not specified in literature	N/A
Boiling Point	Not specified in literature	N/A

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2,5-Diphenyl-1,3-thiazol-4-ol was not found in the available literature, the synthesis of similar thiazole derivatives is well-documented. A common and versatile method for thiazole synthesis is the Hantzsch thiazole synthesis.

General Hantzsch Thiazole Synthesis

The Hantzsch synthesis typically involves the reaction of an α-haloketone with a thioamide. For the synthesis of 2,5-disubstituted-4-hydroxythiazoles, a variation of this method could be employed.

Reaction Scheme:

Caption: Generalized Hantzsch synthesis for 2,5-diphenyl-1,3-thiazol-4-ol.

General Experimental Protocol:

• Dissolution of Thioamide: A thioamide (e.g., thiobenzamide) is dissolved in a suitable solvent, such as ethanol or dimethylformamide (DMF).

• Addition of α-Haloketone: An α-haloketone (e.g., a derivative of 2-bromo-1-phenylethanone) is added to the solution.

• Base-catalyzed Cyclization: A base (e.g., pyridine, triethylamine, or sodium carbonate) is added to facilitate the cyclization reaction.

• Heating: The reaction mixture is typically heated under reflux for several hours.

• Work-up and Purification: Upon completion, the reaction mixture is cooled, and the product is isolated by filtration or extraction. Purification is often achieved by recrystallization or column chromatography.

Spectroscopic Data

Spectroscopic Technique	Expected Characteristics
¹H NMR	Signals corresponding to the aromatic protons of the two phenyl rings. A signal for the hydroxyl proton, the chemical shift of which would be dependent on the solvent and concentration.
¹³C NMR	Resonances for the carbon atoms of the thiazole ring and the two phenyl groups. The carbon attached to the hydroxyl group would appear at a characteristic downfield shift.
Infrared (IR)	A broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretching vibration of the hydroxyl group. Characteristic bands for C=C and C=N stretching of the aromatic rings.
Mass Spectrometry (MS)	A molecular ion peak corresponding to the molecular weight of the compound (253.32 m/z). Fragmentation patterns would likely involve the loss of fragments from the phenyl and thiazole rings.

Biological Activity and Potential Applications

The thiazole scaffold is a key pharmacophore in a wide array of therapeutic agents, exhibiting a broad spectrum of biological activities. While specific quantitative data for 2,5-Diphenyl-1,3-thiazol-4-ol is not available, related compounds have demonstrated significant potential in several areas.

Antimicrobial Activity

Thiazole derivatives have been extensively studied for their antibacterial and antifungal properties. The mechanism of action often involves the inhibition of essential microbial enzymes or disruption of cell wall synthesis.

Experimental Protocol for Antimicrobial Screening (General):

• Preparation of Microbial Cultures: Standard strains of bacteria (e.g., Staphylococcus aureus, Escherichia coli) and fungi (e.g., Candida albicans) are grown in appropriate culture media.

• Preparation of Test Compound: The thiazole derivative is dissolved in a suitable solvent (e.g., DMSO) to prepare stock solutions of varying concentrations.

• Well Diffusion Assay: Agar plates are inoculated with the microbial culture. Wells are made in the agar, and a specific volume of the test compound solution is added to each well.

• Incubation: The plates are incubated at an appropriate temperature for 24-48 hours.

• Measurement of Inhibition Zone: The diameter of the zone of inhibition around each well is measured to determine the antimicrobial activity. The minimum inhibitory concentration (MIC) can be determined by testing a range of concentrations.

Antioxidant Activity

Many phenolic compounds, including those with a thiazole core, exhibit antioxidant properties. This activity is often attributed to their ability to scavenge free radicals.

Experimental Protocol for DPPH Radical Scavenging Assay (General):

• Preparation of DPPH Solution: A solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol is prepared.

• Preparation of Test Compound: The thiazole derivative is dissolved in methanol to prepare solutions of different concentrations.

• Reaction: The test compound solution is mixed with the DPPH solution.

• Incubation: The mixture is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• Absorbance Measurement: The absorbance of the solution is measured at a specific wavelength (typically around 517 nm) using a spectrophotometer.

• Calculation of Scavenging Activity: The percentage of radical scavenging activity is calculated by comparing the absorbance of the test sample with that of a control (DPPH solution without the test compound). The IC₅₀ value (the concentration of the compound that scavenges 50% of the DPPH radicals) is then determined.

Anticancer and Other Potential Activities

Derivatives of the thiazole family have also shown promise as anticancer, anti-inflammatory, and anticonvulsant agents. The specific mechanisms of action are diverse and depend on the overall structure of the molecule.

Signaling Pathways and Mechanism of Action

Due to the lack of specific studies on 2,5-Diphenyl-1,3-thiazol-4-ol, no definitive signaling pathways or mechanisms of action can be described. However, based on the activities of related compounds, potential mechanisms could involve the modulation of various cellular signaling cascades. For instance, as an antioxidant, it could influence pathways regulated by reactive oxygen species (ROS).

Caption: Potential mechanism of action via ROS modulation.

Conclusion

2,5-Diphenyl-1,3-thiazol-4-ol is a compound of interest due to its thiazole core structure, which is prevalent in many biologically active molecules. While specific experimental data for this particular compound is limited in the public domain, the known activities of related thiazole derivatives suggest its potential for further investigation in drug discovery and materials science. Future research should focus on developing a robust synthesis protocol, characterizing its physicochemical and spectroscopic properties, and conducting comprehensive biological evaluations to elucidate its specific mechanisms of action and therapeutic potential.

An In-depth Technical Guide to 2,5-Diphenyl-1,3-thiazol-4-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of the chemical structure, synthesis, and potential properties of 2,5-Diphenyl-1,3-thiazol-4-ol. While this specific compound is not extensively documented in publicly available literature, this guide constructs a comprehensive profile by leveraging established synthetic methodologies, particularly the Hantzsch thiazole synthesis, and by drawing parallels with closely related thiazole derivatives. This document aims to serve as a valuable resource for researchers interested in the synthesis and evaluation of novel thiazole-based compounds for potential applications in medicinal chemistry and materials science.

Chemical Structure and Properties

2,5-Diphenyl-1,3-thiazol-4-ol is a heterocyclic compound featuring a five-membered thiazole ring substituted with two phenyl groups at positions 2 and 5, and a hydroxyl group at position 4.[1] The presence of the phenyl groups contributes to the compound's aromaticity and potential for π-π stacking interactions, while the hydroxyl group introduces polarity and the capacity for hydrogen bonding.[1] These structural features are expected to influence its solubility, reactivity, and biological activity.

Table 1: Physicochemical Properties of 2,5-Diphenyl-1,3-thiazol-4-ol

Property	Value	Source/Method
Molecular Formula	C₁₅H₁₁NOS	[1][2]
Molecular Weight	253.32 g/mol	[2]
CAS Number	59484-42-3	[1][2]
Appearance	White to off-white solid (Predicted)	Analogous Compounds
Melting Point	Not available	-
Boiling Point	Not available	-
Solubility	Soluble in polar organic solvents (e.g., DMSO, DMF); sparingly soluble in non-polar solvents (Predicted)	Structural Analysis
SMILES	O=C1SC(c2ccccc2)=NC1c1ccccc1	[1]
InChI	InChI=1S/C15H11NOS/c17-14-13(11-7-3-1-4-8-11)18-15(16-14)12-9-5-2-6-10-12/h1-10,17H	[1]

Synthesis

The most plausible and widely used method for the synthesis of thiazole derivatives is the Hantzsch thiazole synthesis . This reaction typically involves the condensation of an α-haloketone with a thioamide. For the synthesis of 2,5-Diphenyl-1,3-thiazol-4-ol, the key precursors would be a derivative of 2-bromo-2-phenylacetic acid and thiobenzamide.

Proposed Synthetic Pathway: Hantzsch Thiazole Synthesis

The synthesis of 2,5-Diphenyl-1,3-thiazol-4-ol can be envisioned through the reaction of an α-halo carbonyl compound, specifically an ester or acid halide of 2-bromo-2-phenylacetic acid, with thiobenzamide.

Caption: Proposed Hantzsch synthesis of 2,5-Diphenyl-1,3-thiazol-4-ol.

Detailed Experimental Protocol (Hypothetical)

This protocol is based on the principles of the Hantzsch thiazole synthesis and may require optimization.

Materials:

• 2-Bromo-2-phenylacetic acid

• Thionyl chloride (SOCl₂)

• Thiobenzamide

• Anhydrous ethanol

• Pyridine

• Diethyl ether

• Sodium bicarbonate (NaHCO₃) solution (saturated)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Synthesis of 2-Bromo-2-phenylacetyl chloride: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-bromo-2-phenylacetic acid (1 equivalent) in an excess of thionyl chloride. Reflux the mixture for 2 hours. After cooling, remove the excess thionyl chloride under reduced pressure to obtain the crude acid chloride, which can be used in the next step without further purification.

• Condensation and Cyclization: Dissolve thiobenzamide (1 equivalent) in anhydrous ethanol in a separate round-bottom flask. Cool the solution in an ice bath and slowly add a solution of 2-bromo-2-phenylacetyl chloride (1 equivalent) in anhydrous ethanol. After the addition is complete, add pyridine (1.1 equivalents) dropwise. Allow the reaction mixture to warm to room temperature and then reflux for 4-6 hours.

• Work-up and Purification: After cooling, pour the reaction mixture into a beaker containing ice water. A precipitate should form. Filter the solid, wash it with cold water, and then with a small amount of cold diethyl ether. The crude product can be further purified by recrystallization from ethanol or by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane).

• Characterization: The structure of the purified 2,5-Diphenyl-1,3-thiazol-4-ol should be confirmed by spectroscopic methods (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry).

Spectroscopic Characterization (Predicted)

The following tables summarize the expected spectroscopic data for 2,5-Diphenyl-1,3-thiazol-4-ol based on its chemical structure and data from analogous compounds.

Table 2: Predicted ¹H NMR Spectral Data (in CDCl₃, 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
7.20 - 7.60	Multiplet	10H	Aromatic protons (2 x C₆H₅)
9.0 - 11.0	Broad Singlet	1H	-OH (exchangeable with D₂O)

Table 3: Predicted ¹³C NMR Spectral Data (in CDCl₃, 100 MHz)

Chemical Shift (δ, ppm)	Assignment
115 - 135	Aromatic carbons (C₆H₅)
140 - 150	C5-phenyl attached carbon
155 - 165	C2-phenyl attached carbon
160 - 170	C4-OH
170 - 180	C2 of thiazole ring

Table 4: Predicted IR Spectral Data (KBr Pellet)

Wavenumber (cm⁻¹)	Intensity	Assignment
3400 - 3200	Broad	O-H stretch (hydrogen-bonded)
3100 - 3000	Medium	Aromatic C-H stretch
1600 - 1580	Medium-Strong	C=N stretch (thiazole ring)
1500 - 1400	Medium-Strong	Aromatic C=C stretch
1250 - 1150	Strong	C-O stretch
700 - 650	Strong	C-S stretch

Table 5: Predicted Mass Spectrometry Data (EI)

m/z	Relative Intensity	Assignment
253	High	Molecular ion [M]⁺
225	Moderate	[M - CO]⁺
121	High	[C₆H₅CS]⁺
105	Moderate	[C₆H₅CO]⁺
77	High	[C₆H₅]⁺

Potential Biological Activity and Signaling Pathways

While specific biological data for 2,5-Diphenyl-1,3-thiazol-4-ol is not available, the thiazole scaffold is a well-known pharmacophore present in numerous biologically active compounds. Thiazole derivatives have demonstrated a wide range of pharmacological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties.

The presence of the 4-hydroxy group is of particular interest, as hydroxylated aromatic compounds are often associated with antioxidant and radical scavenging activities. Furthermore, the overall structure bears some resemblance to inhibitors of certain enzymes where the heterocyclic ring can engage in key binding interactions.

Hypothetical Experimental Workflow for Biological Evaluation

Caption: A logical workflow for the biological evaluation of 2,5-Diphenyl-1,3-thiazol-4-ol.

Conclusion

2,5-Diphenyl-1,3-thiazol-4-ol represents an interesting, yet understudied, heterocyclic compound. Based on established chemical principles, its synthesis via the Hantzsch reaction is highly feasible. The structural features of this molecule, particularly the presence of a 4-hydroxythiazole core with diphenyl substitution, suggest a potential for interesting photophysical properties and a range of biological activities. This technical guide provides a foundational framework for the synthesis, characterization, and potential evaluation of 2,5-Diphenyl-1,3-thiazol-4-ol, encouraging further research into this and related compounds.

References

• 1. CAS 59484-42-3: 2,5-diphenyl-1,3-thiazol-4-ol | CymitQuimica [cymitquimica.com]
• 2. scbt.com [scbt.com]

2,5-Diphenyl-1,3-thiazol-4-ol molecular weight

An In-Depth Technical Guide on 2,5-Diphenyl-1,3-thiazol-4-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, and potential biological context of 2,5-Diphenyl-1,3-thiazol-4-ol. Given the specificity of this molecule, this paper also draws upon data from structurally related diphenyl-thiazole and diphenyl-thiadiazole derivatives to provide a broader context for its potential applications in research and drug development.

Physicochemical Properties

2,5-Diphenyl-1,3-thiazol-4-ol is an organic compound featuring a five-membered thiazole ring containing both sulfur and nitrogen atoms.[1] This core structure is substituted with two phenyl groups at positions 2 and 5, and a hydroxyl group at position 4.[1] The presence of the phenyl groups lends aromatic properties to the molecule, while the hydroxyl group increases its polarity.[1]

Property	Value	Source
Molecular Weight	253.32 g/mol	[2][3]
Molecular Formula	C₁₅H₁₁NOS	[1][2][3]
CAS Number	59484-42-3	[1][2]
Canonical SMILES	c1ccc(cc1)c1c(nc(c2ccccc2)s1)O	[1]
InChI Key	InChI=1/C15H11NOS/c17-14-13(11-7-3-1-4-8-11)18-15(16-14)12-9-5-2-6-10-12/h1-10,17H	[1]

Synthesis and Methodologies

While specific, detailed experimental protocols for the synthesis of 2,5-Diphenyl-1,3-thiazol-4-ol are not extensively documented in publicly available literature, a general synthesis pathway can be inferred from established methods for creating related thiazole derivatives. The Hantzsch thiazole synthesis and related cyclocondensation reactions are common approaches.

General Synthesis Workflow

The synthesis of a thiazole ring typically involves the reaction of a thioamide with an α-haloketone. For a 2,5-disubstituted thiazole, this can be adapted through a multi-component reaction. The following diagram illustrates a conceptual workflow for the synthesis of related thiazolidinone structures, which can serve as a basis for developing a specific protocol for the target molecule.

Caption: Conceptual workflow for the synthesis of related thiazolidinone compounds.

Representative Experimental Protocol: Synthesis of 2,3-Diphenylthiazolidin-4-one

The following protocol for a related compound, 2,3-diphenylthiazolidin-4-one, is provided as a representative example of the methodologies employed for this class of molecules.[4]

• Schiff Base Synthesis: Aniline is reacted with benzaldehyde in an appropriate solvent (e.g., ethanol) with an acid catalyst to yield the Schiff base, aniline N-benzylidene.[4]

• Cyclization: The obtained Schiff base is then reacted with thioglycolic acid. This mixture is typically refluxed for several hours.[4]

• Purification: After cooling, the reaction mixture is poured into an ice-cold solution, often containing a mild acid, to precipitate the product.[4]

• Isolation and Crystallization: The resulting solid is filtered, washed (e.g., with water and ethanol), and then recrystallized from a suitable solvent like glacial acetic acid to obtain the purified 2,3-diphenylthiazolidin-4-one crystals.[4]

Biological and Pharmacological Context

While direct biological data for 2,5-Diphenyl-1,3-thiazol-4-ol is scarce, the broader family of thiazole, oxazoline, and thiadiazole derivatives exhibits a wide range of significant pharmacological activities. This suggests that the target compound could be a valuable scaffold for further investigation.

Known Activities of Related Compounds

Structurally similar compounds have been investigated for various therapeutic applications. The thiazole moiety is a key pharmacophore in many bioactive agents.[5][6]

Biological Activity	Related Compound Class	Example / Finding	Source
Anticancer	2,5-Diphenyl-1,3,4-thiadiazole	Derivatives act as Histone Deacetylase (HDAC) inhibitors, showing antiproliferative activity in tumor cell lines.	[7][8]
Antifungal	2,5-Disubstituted-1,3,4-thiadiazole	Compounds exhibit significant fungicidal activity, particularly against Phytophthora infestans.	[9]
Acaricidal	2,5-Diphenyl-1,3-oxazoline	Used as a scaffold for developing acaricides that act as chitin synthesis inhibitors.	[10]
Antimicrobial	Pyrazolyl-thiazole derivatives	Showed good activity against various Gram-negative and Gram-positive bacteria, as well as fungi like Aspergillus niger.	[11]
Anticonvulsant	2,5-Disubstituted-1,3,4-thiadiazole	Certain derivatives have shown significant anticonvulsant properties in preclinical models.	[12]
Anti-inflammatory	Thiazole derivatives	Various thiazole-containing compounds have demonstrated anti-inflammatory efficacy.	[5]

Potential Signaling Pathway Involvement: HDAC Inhibition

Based on studies of 2,5-diphenyl-1,3,4-thiadiazole derivatives, a potential mechanism of action for related compounds could involve the inhibition of Histone Deacetylases (HDACs).[7][8] HDACs play a crucial role in gene expression by modifying chromatin structure. Their inhibition can lead to the reactivation of tumor suppressor genes.

Caption: Conceptual signaling pathway for HDAC inhibition by related thiadiazole compounds.

Conclusion and Future Directions

2,5-Diphenyl-1,3-thiazol-4-ol is a distinct chemical entity whose full biological potential remains to be elucidated. Based on the extensive research into its structural analogs, it represents a promising scaffold for the development of novel therapeutic agents. Future research should focus on developing and optimizing a reliable synthesis protocol, followed by systematic screening for biological activities, particularly in the areas of oncology, and infectious and inflammatory diseases, to determine its specific mechanism of action and potential as a lead compound in drug discovery programs.

References

• 1. CAS 59484-42-3: 2,5-diphenyl-1,3-thiazol-4-ol | CymitQuimica [cymitquimica.com]
• 2. scbt.com [scbt.com]
• 3. 59484-42-3 CAS MSDS (2,5-DIPHENYL-1,3-THIAZOL-4-OL) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. Synthesis and Biological Studies of Some 2,3-Diphenylthiazolidin-4-ones and Condensed Pyrazolines – Oriental Journal of Chemistry [orientjchem.org]
• 5. mdpi.com [mdpi.com]
• 6. Natural Bioactive Thiazole-Based Peptides from Marine Resources: Structural and Pharmacological Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Discovery of 2,5-diphenyl-1,3,4-thiadiazole derivatives as HDAC inhibitors with DNA binding affinity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis and fungicidal activity of novel 2,5-disubstituted-1,3,4- thiadiazole derivatives containing 5-phenyl-2-furan - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Design, Synthesis, and Acaricidal Activity of 2,5-Diphenyl-1,3-oxazoline Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis and Biological Screening of New 2-(5-Aryl-1-phenyl-1H-pyrazol-3-yl)-4-aryl Thiazole Derivatives as Potential Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis of novel 2,5-disubstituted 1,3,4-thiadiazoles for their potential anticonvulsant activity: pharmacophoric model studies - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 2,5-Diphenyl-1,3-thiazol-4-ol

This technical guide provides a comprehensive overview of 2,5-Diphenyl-1,3-thiazol-4-ol, including its chemical identity, physicochemical properties, and relevant experimental protocols. The content is tailored for researchers, scientists, and professionals in the field of drug development and medicinal chemistry.

Chemical Identity and Properties

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 2,5-Diphenyl-1,3-thiazol-4-ol . It is an organic compound featuring a five-membered thiazole ring containing both sulfur and nitrogen atoms.[1] This core structure is substituted with two phenyl groups at positions 2 and 5, and a hydroxyl group at position 4.[1] The presence of the thiazole moiety is significant, as this scaffold is found in numerous biologically active compounds and marketed drugs, exhibiting a wide range of activities including antimicrobial, anticancer, and anti-inflammatory properties.[2][3][4]

Synonyms: 4-Thiazolol, 2,5-Diphenyl-[1]

The key quantitative data for 2,5-Diphenyl-1,3-thiazol-4-ol are summarized in the table below for easy reference and comparison.

Property	Value	Reference
CAS Number	59484-42-3	[1][5][6]
Molecular Formula	C₁₅H₁₁NOS	[5][7]
Molecular Weight	253.32 g/mol	[5][7]
Melting Point	Not available	[7]
Boiling Point	Not available	[7]
Density	Not available	[7]

Synthesis and Experimental Protocols

This protocol outlines the synthesis of a 2,4,5-trisubstituted thiazole derivative, which is analogous to the target compound.

Objective: To synthesize a substituted thiazole derivative via cyclocondensation.

Materials:

• Substituted Thioamide (e.g., Thiobenzamide)

• α-Haloketone (e.g., 2-Bromo-1-phenylethanone)

• Ethanol (as solvent)

• Sodium Bicarbonate (or a mild base)

• Ethyl Acetate (for extraction)

• Brine

• Anhydrous Sodium Sulfate

• Silica Gel (for chromatography)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve the thioamide (1.0 equivalent) in ethanol.

• Addition of Reactant: To this solution, add the α-haloketone (1.0 equivalent).

• Reaction: The reaction mixture is heated to reflux and stirred for 2-4 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Workup: After the reaction is complete, the mixture is cooled to room temperature. The solvent is removed under reduced pressure using a rotary evaporator.

• Extraction: The resulting residue is redissolved in ethyl acetate. The organic layer is washed sequentially with a saturated solution of sodium bicarbonate and then with brine.

• Drying and Filtration: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated.

• Purification: The crude product is purified by column chromatography on silica gel to yield the final thiazole derivative.

A general workflow for this synthesis is depicted in the diagram below.

Diagram 1: General Experimental Workflow for Thiazole Synthesis

Biological Activity and Signaling Pathways

The thiazole ring is a privileged scaffold in medicinal chemistry, and its derivatives are known to possess a wide array of biological activities.[3] While specific signaling pathways for 2,5-Diphenyl-1,3-thiazol-4-ol are not detailed, structurally related compounds offer insights into potential mechanisms of action. For instance, derivatives of the closely related 2,5-diphenyl-1,3,4-thiadiazole have been identified as potent Histone Deacetylase (HDAC) inhibitors with DNA binding affinity.[8][9]

HDACs are crucial enzymes that regulate gene expression by removing acetyl groups from histone proteins, leading to chromatin compaction and transcriptional repression. In many cancers, HDACs are overexpressed, silencing tumor suppressor genes. Inhibiting HDACs can restore the expression of these genes, leading to cell cycle arrest and apoptosis.

The diagram below illustrates the general signaling pathway of HDAC inhibition in cancer therapy, a potential mechanism for compounds with a similar diaryl-heterocycle core.

Diagram 2: Conceptual Signaling Pathway for HDAC Inhibition

This pathway highlights how an inhibitor, such as a 2,5-diphenyl-1,3,4-thiadiazole derivative, can block HDAC activity.[9] This action prevents the deacetylation of histones, maintaining a relaxed chromatin state that allows for the transcription of tumor suppressor genes, ultimately leading to anti-proliferative effects in cancer cells.[8][9] Given the structural similarities, it is plausible that 2,5-Diphenyl-1,3-thiazol-4-ol or its derivatives could be explored for similar biological activities.

References

• 1. CAS 59484-42-3: 2,5-diphenyl-1,3-thiazol-4-ol | CymitQuimica [cymitquimica.com]
• 2. Synthesis and Biological Screening of New 2-(5-Aryl-1-phenyl-1H-pyrazol-3-yl)-4-aryl Thiazole Derivatives as Potential Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. scbt.com [scbt.com]
• 6. 59484-42-3 CAS MSDS (2,5-DIPHENYL-1,3-THIAZOL-4-OL) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. chemsynthesis.com [chemsynthesis.com]
• 8. Discovery of 2,5-diphenyl-1,3,4-thiadiazole derivatives as HDAC inhibitors with DNA binding affinity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Discovery and History of 2,5-Diphenyl-1,3-thiazol-4-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,5-Diphenyl-1,3-thiazol-4-ol is a heterocyclic organic compound featuring a thiazole core substituted with two phenyl groups and a hydroxyl group. This guide provides a comprehensive overview of its discovery, historical synthetic evolution, and known biological significance. While the initial discovery is rooted in the early explorations of thiazole chemistry, specific research on this compound has been sporadic. This document consolidates available information on its synthesis, physicochemical properties, and potential therapeutic applications, offering a valuable resource for researchers in medicinal chemistry and drug development.

Introduction: The Thiazole Ring - A Privileged Scaffold

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen atoms, is a cornerstone in medicinal chemistry.[1] Its unique structural and electronic properties allow it to interact with a wide array of biological targets, making it a "privileged scaffold" in drug design. Thiazole moieties are present in a diverse range of natural products, including vitamin B1 (thiamine), and numerous synthetic drugs with a broad spectrum of therapeutic activities, such as antimicrobial, anti-inflammatory, anticancer, and antiviral agents.[1][2] The journey into the rich chemistry of thiazoles began in the late 19th century with the pioneering work of chemists like Arthur Hantzsch.

Discovery and Historical Synthesis

The direct historical account of the first synthesis of 2,5-Diphenyl-1,3-thiazol-4-ol is not prominently documented in a single landmark paper. Its discovery is intrinsically linked to the broader development of thiazole synthesis methodologies, most notably the Hantzsch thiazole synthesis, first described by Arthur Hantzsch and J.H. Weber in 1887.[3] This reaction, which involves the condensation of an α-haloketone with a thioamide, laid the foundational groundwork for the synthesis of a vast number of thiazole derivatives.

While the seminal 1887 paper by Hantzsch and Weber in Berichte der deutschen chemischen Gesellschaft focused on the fundamental reactions of thiazoles, it opened the door for subsequent explorations into variously substituted thiazole compounds.[3] The synthesis of 4-hydroxythiazole derivatives, a class to which 2,5-Diphenyl-1,3-thiazol-4-ol belongs, is a logical extension of this early work.

A plausible and historically relevant synthetic route to 2,5-Diphenyl-1,3-thiazol-4-ol involves the reaction of a substituted thioamide, specifically thiobenzamide, with an α-halo ester, such as an ethyl bromophenylacetate. This approach aligns with the general principles of the Hantzsch synthesis, adapted for the creation of the 4-hydroxy substitution pattern.

It is important to note the potential for tautomerism in this molecule. 2,5-Diphenyl-1,3-thiazol-4-ol can exist in equilibrium with its keto tautomer, 2,5-diphenylthiazolidin-4-one. The predominant form can be influenced by factors such as the solvent and the solid-state crystalline structure.

Physicochemical and Spectroscopic Data

Detailed experimental data for 2,5-Diphenyl-1,3-thiazol-4-ol is not extensively compiled in a single source. However, based on its structure and data from related compounds, the following properties can be inferred and should be verified experimentally.

Table 1: Physicochemical Properties of 2,5-Diphenyl-1,3-thiazol-4-ol

Property	Value
Molecular Formula	C₁₅H₁₁NOS
Molecular Weight	253.32 g/mol
Appearance	Likely a crystalline solid
Melting Point	Not consistently reported
Solubility	Expected to be soluble in common organic solvents like DMSO, DMF, and alcohols.
CAS Number	59484-42-3

Table 2: Expected Spectroscopic Data for 2,5-Diphenyl-1,3-thiazol-4-ol

Spectroscopic Technique	Expected Features
¹H NMR	Signals corresponding to the aromatic protons of the two phenyl rings. A signal for the hydroxyl proton, which may be broad and its chemical shift dependent on solvent and concentration.
¹³C NMR	Resonances for the carbon atoms of the thiazole ring and the two phenyl groups. The chemical shift of the carbon bearing the hydroxyl group (C4) would be characteristic.
IR Spectroscopy	A broad absorption band corresponding to the O-H stretching of the hydroxyl group. Characteristic peaks for C=C and C=N stretching of the aromatic rings.
Mass Spectrometry	A molecular ion peak corresponding to the molecular weight of the compound (253.32 m/z). Fragmentation patterns would likely show the loss of fragments related to the phenyl and thiazole core.

Experimental Protocols

The following represents a generalized experimental protocol for the synthesis of 2,5-Diphenyl-1,3-thiazol-4-ol based on the Hantzsch thiazole synthesis methodology. Researchers should optimize reaction conditions for their specific laboratory settings.

Synthesis of 2,5-Diphenyl-1,3-thiazol-4-ol

Materials:

• Thiobenzamide

• Ethyl 2-bromo-2-phenylacetate

• Ethanol (or other suitable solvent)

• Base (e.g., sodium bicarbonate or triethylamine)

• Standard laboratory glassware and purification apparatus (e.g., for recrystallization or column chromatography)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve thiobenzamide in a suitable solvent such as ethanol.

• Addition of Reagents: To the stirred solution, add an equimolar amount of ethyl 2-bromo-2-phenylacetate. Subsequently, add a slight excess of a base (e.g., sodium bicarbonate) to neutralize the hydrobromic acid formed during the reaction.

• Reaction Execution: Heat the reaction mixture to reflux and maintain this temperature for several hours. Monitor the progress of the reaction using thin-layer chromatography (TLC).

• Work-up and Isolation: Upon completion of the reaction, cool the mixture to room temperature. Filter off any inorganic salts. The solvent can be removed under reduced pressure. The crude product can then be purified by recrystallization from a suitable solvent (e.g., ethanol or an ethanol/water mixture) or by column chromatography on silica gel.

• Characterization: The purified product should be characterized by standard analytical techniques, including melting point determination, ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry to confirm its identity and purity.

Logical Relationship of Synthesis

Caption: Generalized workflow for the synthesis of 2,5-Diphenyl-1,3-thiazol-4-ol.

Potential Biological Activities and Signaling Pathways

While specific biological activity data for 2,5-Diphenyl-1,3-thiazol-4-ol is limited in the public domain, the broader class of thiazole derivatives has been extensively studied for various therapeutic applications. Based on the activities of structurally related compounds, potential areas of interest for this molecule include:

• Anti-inflammatory Activity: Many thiazole derivatives have demonstrated potent anti-inflammatory properties.[4] The mechanism often involves the inhibition of key inflammatory enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), or the modulation of inflammatory signaling pathways like NF-κB.

• Anticancer Activity: The thiazole scaffold is present in several anticancer drugs.[5] Derivatives have been shown to inhibit various kinases, interfere with microtubule dynamics, or induce apoptosis in cancer cells.

• Antimicrobial Activity: Thiazole-containing compounds have a long history as antimicrobial agents. Their mechanisms can involve the inhibition of essential bacterial enzymes or disruption of the microbial cell membrane.[2]

Further research is required to elucidate the specific biological targets and mechanisms of action of 2,5-Diphenyl-1,3-thiazol-4-ol. A potential starting point for investigation would be to screen the compound against a panel of kinases and inflammatory enzymes.

Future Directions

The study of 2,5-Diphenyl-1,3-thiazol-4-ol presents several opportunities for future research:

• Definitive Synthesis and Characterization: A thorough study to optimize the synthesis of this compound and fully characterize it using modern analytical techniques is warranted.

• Exploration of Biological Activities: A comprehensive screening of its biological activities, including anti-inflammatory, anticancer, and antimicrobial properties, could reveal its therapeutic potential.

• Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of a library of derivatives with modifications to the phenyl rings could provide valuable insights into the structure-activity relationships and help in the design of more potent and selective compounds.

• Investigation of Signaling Pathways: Should biological activity be identified, further studies to elucidate the underlying mechanism of action and the signaling pathways involved will be crucial for its development as a potential therapeutic agent.

Conclusion

2,5-Diphenyl-1,3-thiazol-4-ol is a molecule with historical roots in the foundational discoveries of thiazole chemistry. While its specific investigation has been limited, its structural features suggest potential for interesting biological activities. This guide provides a consolidated resource for researchers, outlining its historical context, a plausible synthetic approach, and potential avenues for future investigation. Further exploration of this compound and its derivatives could lead to the discovery of novel therapeutic agents.

References

• 1. Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Biological Screening of New 2-(5-Aryl-1-phenyl-1H-pyrazol-3-yl)-4-aryl Thiazole Derivatives as Potential Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anti-Inflammatory Activity of Natural Products [mdpi.com]
• 4. Synthesis of 4-benzyl-1,3-thiazole derivatives as potential anti-inflammatory agents: an analogue-based drug design approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Spectroscopic data for 2,5-Diphenyl-1,3-thiazol-4-ol

An In-depth Technical Guide to the Spectroscopic Characterization of 2,5-Diphenyl-1,3-thiazol-4-ol

Preamble: The Challenge of a Tautomeric System

The analytical characterization of 2,5-Diphenyl-1,3-thiazol-4-ol presents a fascinating case study in heterocyclic chemistry. While direct, published spectroscopic data for this specific molecule is not abundant in readily accessible literature, a comprehensive understanding can be constructed from foundational spectroscopic principles and data from analogous structures. The central challenge and most critical feature of this molecule is its existence within a tautomeric equilibrium.

This guide provides researchers, scientists, and drug development professionals with a predictive framework and robust experimental protocols for the complete spectroscopic elucidation of 2,5-Diphenyl-1,3-thiazol-4-ol. We will navigate the complexities introduced by its keto-enol tautomerism, offering insights into expected spectral features and the experimental design required to confirm them.

The Keto-Enol Tautomerism of 2,5-Diphenyl-1,3-thiazol-4-ol

Before delving into specific spectroscopic techniques, it is imperative to understand the dynamic nature of the target molecule. 4-hydroxythiazoles exist in a rapid equilibrium between the enol form (2,5-Diphenyl-1,3-thiazol-4-ol) and the keto form (2,5-Diphenyl-1,3-thiazolidin-4-one).[1][2][3] This equilibrium is not static; its position is highly sensitive to the molecule's environment, particularly the solvent polarity and the physical state (solid vs. solution).[1][4]

The keto form is often favored in the crystal state and in polar solutions, while the enol form may be more prevalent in the gas phase or non-polar solvents.[1] Therefore, any spectroscopic data acquired must be interpreted with the understanding that it may represent one tautomer, or a mixture of both.

Caption: Tautomeric equilibrium between the enol and keto forms.

Predicted Infrared (IR) Spectroscopy

Infrared spectroscopy is a powerful first-line technique for identifying the dominant tautomeric form due to its sensitivity to specific functional groups. The key distinction lies in the presence of either a hydroxyl (-OH) group or a carbonyl (C=O) group.

Vibrational Mode	Expected Wavenumber (cm⁻¹) (Enol Form)	Expected Wavenumber (cm⁻¹) (Keto Form)	Rationale & Causality
O-H Stretch	~3400-3200 (broad)	Absent	The broad peak is characteristic of a hydrogen-bonded hydroxyl group, which is the defining feature of the enol tautomer.
C=O Stretch	Absent	~1700-1670 (strong)	A strong, sharp absorption in this region is an unambiguous indicator of the carbonyl group in the keto tautomer. Data from related thiazolidin-4-ones confirm this range.[5][6][7]
C=N Stretch	~1620-1580	Present, but may be obscured	The thiazole ring's C=N bond is present in both forms, though its environment changes.
C=C Stretch (Aromatic)	~1600-1450	~1600-1450	Both tautomers contain two phenyl rings, which will produce characteristic absorptions in this region.[8]
C-H Stretch (Aromatic)	~3100-3000	~3100-3000	Aromatic C-H stretches appear at slightly higher frequencies than aliphatic ones.[8]
C-H Stretch (Aliphatic)	Absent	~2980-2850	The keto form possesses a saturated CH group at the C5 position, which would give rise to these signals.

Experimental Insight: The choice of sampling method is critical. For solid-state analysis (KBr pellet or ATR), the spectrum will reflect the favored tautomer in the crystal lattice. For solution-state analysis, running spectra in solvents of differing polarity (e.g., chloroform vs. DMSO) can reveal shifts in the tautomeric equilibrium, evidenced by the appearance or disappearance of the C=O or O-H bands.

Predicted Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides the most detailed structural information, capable of distinguishing between tautomers and even quantifying their ratio in a given solvent.

¹H NMR Spectroscopy

Proton Signal	Predicted δ (ppm) (Enol Form)	Predicted δ (ppm) (Keto Form)	Rationale & Causality
OH	~9.0-11.0 (broad singlet)	Absent	The acidic enolic proton is often broad and downfield. Its chemical shift can be highly dependent on solvent and concentration.
CH (C5 position)	Absent	~4.5-5.5 (singlet)	The appearance of a signal in the aliphatic region is a key marker for the keto tautomer.
Aromatic H's	~7.2-8.0 (multiplets)	~7.2-8.0 (multiplets)	The signals from the 10 protons on the two phenyl rings will dominate this region in both forms. The specific splitting patterns may differ slightly due to the different electronic environments of the heterocyclic ring.[9]

¹³C NMR Spectroscopy

Carbon Signal	Predicted δ (ppm) (Enol Form)	Predicted δ (ppm) (Keto Form)	Rationale & Causality
C=O (C4)	Absent	~170-175	The carbonyl carbon resonance is a definitive signal for the keto form. Data from similar thiazolidinones supports this chemical shift range.[7]
C-OH (C4)	~150-160	Absent	The enolic carbon (C4) bearing the hydroxyl group is expected to be significantly downfield due to deshielding by the oxygen atom.
C=N (C2)	~165-170	~160-165	The C2 carbon, attached to sulfur and nitrogen and a phenyl group, will be downfield in both tautomers.
C-S (C5)	~130-140	~50-60	This is a critical distinguishing signal. In the enol form, C5 is part of a double bond (sp² hybridized), resulting in a downfield chemical shift. In the keto form, it is a saturated carbon (sp³ hybridized), appearing much further upfield.
Aromatic C's	~125-140	~125-140	A series of signals corresponding to the phenyl ring carbons will be present in both spectra.

Predicted Mass Spectrometry (MS)

Mass spectrometry will primarily provide information on the molecular weight and fragmentation pattern. Since the keto and enol forms are isomers, they will have the identical molecular weight.

• Molecular Ion (M⁺•): Both tautomers will exhibit a molecular ion peak corresponding to the molecular formula C₁₅H₁₁NOS. The expected m/z value for the monoisotopic mass is approximately 253.06.

• Fragmentation: High-resolution mass spectrometry (HRMS) can confirm the elemental composition. The fragmentation patterns may show subtle differences, but common fragments are expected. Key fragmentations would likely involve the loss of CO (from the keto form) or CHO (from the enol form), and cleavages yielding phenyl cations (m/z = 77) and benzonitrile-related fragments.

Experimental Protocols: A Self-Validating Workflow

To generate reliable and comprehensive data, a structured experimental approach is necessary.

Caption: A logical workflow for the complete spectroscopic analysis.

Protocol 1: Fourier-Transform Infrared (FT-IR) Spectroscopy

• Objective: To identify the dominant tautomer in solid and solution states.

• Solid-State Analysis (ATR):

  • Ensure the Attenuated Total Reflectance (ATR) crystal is clean by taking a background scan.

  • Place a small, solvent-free sample of the compound directly onto the crystal.

  • Apply pressure to ensure good contact.

  • Acquire the spectrum over a range of 4000-400 cm⁻¹.

  • Analyze for the presence of a strong C=O band (~1700 cm⁻¹) or a broad O-H band (~3300 cm⁻¹).

• Solution-State Analysis:

  • Prepare dilute solutions of the compound in a non-polar solvent (e.g., Chloroform) and a polar aprotic solvent (e.g., DMSO).

  • Acquire spectra using a liquid transmission cell.

  • Compare the resulting spectra to observe any shifts in the tautomeric equilibrium.

Protocol 2: Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To obtain detailed structural confirmation of the tautomer(s) present in solution.

• Sample Preparation:

  • Dissolve ~5-10 mg of the compound in ~0.7 mL of a deuterated solvent.

  • Recommended solvents: Chloroform-d (CDCl₃) to favor the enol form and DMSO-d₆ to favor the keto form. Tetramethylsilane (TMS) is used as an internal standard (0 ppm).

• ¹H NMR Acquisition:

  • Acquire a standard proton spectrum.

  • Pay close attention to the 4.5-5.5 ppm region for the C5-H of the keto form and the >9 ppm region for the O-H of the enol form.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Use a sufficient number of scans to obtain a good signal-to-noise ratio.

  • Identify the key signals for C4 and C5 to confirm the tautomeric form(s) as detailed in the table above.

• Advanced NMR (Optional but Recommended):

  • Run 2D NMR experiments like HSQC and HMBC to definitively assign all proton and carbon signals and confirm connectivity.

Protocol 3: High-Resolution Mass Spectrometry (HRMS)

• Objective: To confirm the elemental composition and study fragmentation.

• Methodology:

  • Use Electrospray Ionization (ESI) for a soft ionization method that will likely preserve the molecular ion.

  • Dissolve a micro-sample in a suitable solvent (e.g., methanol or acetonitrile).

  • Infuse the sample into the mass spectrometer.

  • Acquire the spectrum and determine the accurate mass of the molecular ion peak.

  • Compare the measured accurate mass with the theoretical mass for C₁₅H₁₁NOS to confirm the elemental formula.

Conclusion

The spectroscopic characterization of 2,5-Diphenyl-1,3-thiazol-4-ol is a prime example of how fundamental chemical principles must guide analytical strategy. By anticipating the central role of keto-enol tautomerism, a researcher can design a multi-faceted spectroscopic approach. The combined application of IR, NMR, and MS, particularly with solvent-dependent studies, will not only confirm the compound's identity but also provide a rich understanding of its dynamic structural nature. This guide serves as a robust framework for achieving that comprehensive characterization.

References

• 1. researchgate.net [researchgate.net]
• 2. Tautomerism of 4-hydroxy-2,5-dimethyl-3(2H)-furanone: evidence for its enantioselective biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Synthesis, Spectroscopic Studies and Keto-Enol Tautomerism of Novel 1,3,4-Thiadiazole Derivative Containing 3-Mercaptobutan-2-one and Quinazolin-4-one Moieties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. [PDF] Synthesis and Spectroscopic Properties of 2,3-Diphenyl-1,3-thiaza-4-one Heterocycles | Semantic Scholar [semanticscholar.org]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. uanlch.vscht.cz [uanlch.vscht.cz]
• 9. researchgate.net [researchgate.net]

An In-depth Technical Guide on the ¹H and ¹³C NMR of 2,5-Diphenyl-1,3-thiazol-4-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopic data for the novel compound 2,5-diphenyl-1,3-thiazol-4-ol. Due to the absence of published experimental spectra for this specific molecule, this document outlines a plausible synthetic route via the Hantzsch thiazole synthesis and presents predicted NMR data based on analogous structures and established spectroscopic principles. Furthermore, detailed experimental protocols for the synthesis and subsequent NMR analysis are provided to facilitate further research and verification.

Predicted Spectroscopic Data

The predicted ¹H and ¹³C NMR data for 2,5-diphenyl-1,3-thiazol-4-ol are summarized below. These predictions are based on the analysis of similar heterocyclic systems and the expected electronic effects of the phenyl and hydroxyl substituents on the thiazole core.

Predicted ¹H NMR Data

The ¹H NMR spectrum is expected to be dominated by signals from the two phenyl rings and the hydroxyl proton. The chemical shifts are referenced to a standard internal solvent peak.

Proton	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constant (J) in Hz
Phenyl H (ortho, C2-Ph)	7.8 - 8.0	Doublet	7-8
Phenyl H (meta, para, C2-Ph)	7.3 - 7.5	Multiplet
Phenyl H (ortho, C5-Ph)	7.5 - 7.7	Doublet	7-8
Phenyl H (meta, para, C5-Ph)	7.2 - 7.4	Multiplet
OH	9.0 - 11.0	Singlet (broad)

Predicted ¹³C NMR Data

The predicted ¹³C NMR spectrum will show signals for the thiazole ring carbons and the two phenyl rings.

Carbon	Predicted Chemical Shift (ppm)
C2 (Thiazole)	160 - 165
C4 (Thiazole)	145 - 150
C5 (Thiazole)	130 - 135
C (ipso, C2-Ph)	130 - 135
C (ortho, C2-Ph)	125 - 128
C (meta, C2-Ph)	128 - 130
C (para, C2-Ph)	129 - 132
C (ipso, C5-Ph)	128 - 132
C (ortho, C5-Ph)	126 - 129
C (meta, C5-Ph)	128 - 130
C (para, C5-Ph)	127 - 130

Experimental Protocols

The following sections detail the proposed experimental procedures for the synthesis and NMR characterization of 2,5-diphenyl-1,3-thiazol-4-ol.

Synthesis of 2,5-Diphenyl-1,3-thiazol-4-ol via Hantzsch Thiazole Synthesis

The Hantzsch thiazole synthesis is a well-established method for the formation of thiazole rings from α-haloketones and thioamides.[1][2][3]

Materials:

• 2-bromo-1-phenylethanone

• Thiobenzamide

• Ethanol

• Sodium bicarbonate

Procedure:

• In a round-bottom flask, dissolve thiobenzamide (1 equivalent) in ethanol.

• Add 2-bromo-1-phenylethanone (1 equivalent) to the solution.

• Reflux the reaction mixture for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Neutralize the mixture with a saturated solution of sodium bicarbonate.

• The precipitated product, 2,5-diphenyl-1,3-thiazol-4-ol, is then collected by filtration.

• Wash the solid with cold ethanol and dry under vacuum.

• Further purification can be achieved by recrystallization from a suitable solvent like ethanol or a mixture of ethanol and water.

NMR Sample Preparation and Analysis

A standard protocol for the NMR analysis of small organic molecules should be followed.[4]

Materials:

• Synthesized 2,5-diphenyl-1,3-thiazol-4-ol

• Deuterated solvent (e.g., DMSO-d₆, as the hydroxyl proton is of interest)

• NMR tubes

• NMR spectrometer (e.g., 400 MHz or higher)

Procedure:

• Dissolve 5-10 mg of the purified 2,5-diphenyl-1,3-thiazol-4-ol in approximately 0.6 mL of DMSO-d₆.

• Transfer the solution to a clean and dry 5 mm NMR tube.

• Acquire the ¹H NMR spectrum. A standard pulse program (e.g., zg30) can be used. Key parameters include a spectral width of approximately 16 ppm, an acquisition time of 2-4 seconds, a relaxation delay of 1-2 seconds, and a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

• Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence. A spectral width of around 220 ppm is appropriate. A longer relaxation delay (e.g., 2-5 seconds) and a larger number of scans will be necessary to obtain a high-quality spectrum.

• Process the acquired data using appropriate NMR software. This includes Fourier transformation, phase correction, baseline correction, and referencing the chemical shifts to the residual solvent peak (DMSO-d₆: δH ≈ 2.50 ppm; δC ≈ 39.52 ppm).

• Integrate the signals in the ¹H NMR spectrum and determine the multiplicities and coupling constants of the observed resonances.

Visualizations

Proposed Synthetic and Analytical Workflow

The following diagram illustrates the proposed workflow for the synthesis and subsequent NMR analysis of 2,5-diphenyl-1,3-thiazol-4-ol.

Caption: Workflow for the synthesis and NMR analysis of 2,5-diphenyl-1,3-thiazol-4-ol.

References

• 1. synarchive.com [synarchive.com]
• 2. The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. m.youtube.com [m.youtube.com]
• 4. benchchem.com [benchchem.com]

Mass Spectrometry of 2,5-Diphenyl-1,3-thiazol-4-ol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the anticipated mass spectrometric behavior of 2,5-Diphenyl-1,3-thiazol-4-ol. Due to the limited availability of direct experimental data for this specific compound in publicly accessible literature, this guide focuses on predicting its fragmentation patterns based on established principles of mass spectrometry and the known behavior of its constituent functional groups. It also outlines a general experimental protocol for its analysis, intended to serve as a foundational resource for researchers.

Predicted Mass Spectrum and Fragmentation Data

The mass spectrum of 2,5-Diphenyl-1,3-thiazol-4-ol is expected to be characterized by a prominent molecular ion peak and several key fragment ions resulting from the cleavage of the thiazole ring and its substituents. The predicted data is summarized in Table 1.

Predicted Fragment	m/z (Da)	Proposed Structure	Fragmentation Pathway
Molecular Ion [M]̇⁺	267	C₁₅H₁₁NOS⁺	Electron ionization of the parent molecule.
[M-H]⁺	266	C₁₅H₁₀NOS⁺	Loss of a hydrogen radical from the hydroxyl group.
[M-CO]̇⁺	239	C₁₄H₁₁NS⁺	Loss of carbon monoxide from the thiazole ring.
[M-CHO]⁺	238	C₁₄H₁₀NS⁺	Loss of a formyl radical.
Benzoyl Cation	105	C₇H₅O⁺	Cleavage of the bond between the phenyl group and the thiazole ring.
Phenyl Cation	77	C₆H₅⁺	Fragmentation of the benzoyl cation or direct cleavage from the thiazole ring.
Thiophenyl Cation	109	C₆H₅S⁺	Cleavage involving the sulfur-containing part of the thiazole ring.

Table 1: Predicted m/z values and corresponding fragment ions for 2,5-Diphenyl-1,3-thiazol-4-ol.

Predicted Fragmentation Pathways

The fragmentation of 2,5-Diphenyl-1,3-thiazol-4-ol under electron ionization (EI) is anticipated to proceed through several key pathways, primarily involving the thiazole core and its phenyl and hydroxyl substituents. Aromatic alcohols are known to exhibit characteristic fragmentation patterns, including the loss of a hydrogen atom from the hydroxyl group and cleavage of the ring structure. Similarly, phenyl-substituted heterocycles often show fragmentation patterns dominated by the stable phenyl cation and related structures.

The proposed fragmentation pathways are visualized in the following diagram:

Predicted fragmentation pathway of 2,5-Diphenyl-1,3-thiazol-4-ol.

Experimental Protocols

While a specific protocol for 2,5-Diphenyl-1,3-thiazol-4-ol is not available, a general procedure for the analysis of small organic molecules by mass spectrometry can be adapted. This protocol is suitable for obtaining both low-resolution and high-resolution mass spectra.

Sample Preparation

Proper sample preparation is critical for obtaining high-quality mass spectra.

• Dissolution: Dissolve the solid 2,5-Diphenyl-1,3-thiazol-4-ol sample in a volatile organic solvent such as methanol, acetonitrile, or a mixture thereof, to a final concentration of approximately 1 mg/mL.[1]

• Dilution: For electrospray ionization (ESI), further dilute the stock solution with the same solvent to a final concentration of 1-10 µg/mL.[1]

• Filtration: Filter the final solution through a 0.22 µm syringe filter to remove any particulate matter that could clog the instrument's tubing.[2]

• Vials: Transfer the filtered sample into an appropriate autosampler vial, preferably glass, especially when using chlorinated solvents or acetonitrile.[3]

Mass Spectrometry Analysis

The following are general starting conditions for ESI-MS analysis. Optimization will be necessary to achieve the best results.

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive and Negative
Capillary Voltage	3.0 - 4.5 kV
Cone Voltage	20 - 40 V
Source Temperature	120 - 150 °C
Desolvation Temperature	300 - 400 °C
Nebulizer Gas (N₂) Flow	5 - 10 L/hr
Drying Gas (N₂) Flow	600 - 800 L/hr
Mass Analyzer	Quadrupole Time-of-Flight (Q-TOF) or Orbitrap
Scan Range	m/z 50 - 500
Collision Energy (for MS/MS)	Ramped from 10 to 40 eV

Table 2: General instrumental parameters for ESI-MS analysis.

Experimental and Analytical Workflow

The overall process for the mass spectrometric analysis of 2,5-Diphenyl-1,3-thiazol-4-ol can be visualized as a logical workflow, from sample preparation to data interpretation.

General workflow for mass spectrometric analysis.

Conclusion

This guide provides a foundational understanding of the expected mass spectrometric behavior of 2,5-Diphenyl-1,3-thiazol-4-ol. The predicted fragmentation patterns and the general experimental protocol serve as a starting point for researchers. It is crucial to note that these are predictions and that experimental verification is necessary to confirm the exact fragmentation pathways and to optimize analytical methods for this compound. The provided workflows and diagrams offer a structured approach to the analysis and interpretation of mass spectrometry data for this and structurally related molecules.

References

• 1. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 2. How to Prepare Sample for Mass Spectrometry? | MtoZ Biolabs [mtoz-biolabs.com]
• 3. Sample Preparation | Harvard Center for Mass Spectrometry [massspec.fas.harvard.edu]

Infrared Spectroscopic Analysis of 2,5-Diphenyl-1,3-thiazol-4-ol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the infrared (IR) spectroscopic characteristics of 2,5-Diphenyl-1,3-thiazol-4-ol. Due to the limited availability of direct experimental spectra for this specific compound in public literature, this document synthesizes data from analogous thiazole derivatives and related heterocyclic systems to predict and interpret its vibrational spectrum. This guide also outlines a standard experimental protocol for acquiring an IR spectrum and presents a logical workflow for the spectroscopic analysis of such compounds.

Predicted Infrared Absorption Data

The infrared spectrum of 2,5-Diphenyl-1,3-thiazol-4-ol is expected to be dominated by the vibrational modes of its constituent functional groups: the thiazole ring, the two phenyl substituents, and the hydroxyl group. The precise wavenumber of each absorption is influenced by the electronic and steric effects of the surrounding molecular structure. Based on published data for similar compounds, the expected IR absorption bands are summarized in Table 1.[1][2][3] The molecule can exist in tautomeric forms, with the keto form being 2,5-diphenylthiazolidin-4-one. The presence of the hydroxyl group in 2,5-Diphenyl-1,3-thiazol-4-ol suggests that the enol form is being considered. The table below focuses on the characteristic bands of this enol tautomer and the thiazole core.

Vibrational Mode	Functional Group	Expected Wavenumber (cm⁻¹)	Intensity
O-H Stretching	Hydroxyl group (-OH)	3400 - 3200	Broad, Medium to Strong
C-H Stretching (Aromatic)	Phenyl rings	3100 - 3000	Medium to Weak
C=N Stretching	Thiazole ring	1634 - 1612	Medium
C=C Stretching (Aromatic)	Phenyl rings	1600 - 1450	Medium to Strong (multiple bands)
C=C Stretching	Thiazole ring	~1570	Medium
C-O Stretching	C-OH	1260 - 1000	Strong
C-S Stretching	Thiazole ring	700 - 600	Weak to Medium
C-H Out-of-plane Bending	Phenyl rings	900 - 675	Strong

Experimental Protocol for Infrared Spectroscopy

To obtain a high-quality infrared spectrum of 2,5-Diphenyl-1,3-thiazol-4-ol, the following experimental protocol is recommended.

Objective: To acquire the infrared absorption spectrum of solid 2,5-Diphenyl-1,3-thiazol-4-ol in the range of 4000-400 cm⁻¹.

Materials and Equipment:

• 2,5-Diphenyl-1,3-thiazol-4-ol (solid, high purity)

• Potassium bromide (KBr), IR grade, desiccated

• Agate mortar and pestle

• Hydraulic press with pellet-forming die

• Fourier Transform Infrared (FTIR) Spectrometer

• Sample holder for KBr pellets

• Spatula and weighing paper

Procedure:

• Background Spectrum Acquisition:

  • Ensure the sample compartment of the FTIR spectrometer is empty.

  • Run a background scan to record the spectrum of the ambient atmosphere (CO₂ and H₂O vapor). This will be automatically subtracted from the sample spectrum.

• Sample Preparation (KBr Pellet Method):

  • Weigh approximately 1-2 mg of 2,5-Diphenyl-1,3-thiazol-4-ol and 100-200 mg of dry IR-grade KBr.

  • Grind the KBr in the agate mortar to a fine powder.

  • Add the 2,5-Diphenyl-1,3-thiazol-4-ol to the mortar and mix thoroughly with the KBr by gentle grinding. The mixture should be homogeneous.

  • Transfer a portion of the mixture to the pellet-forming die.

  • Place the die in the hydraulic press and apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.

• Sample Spectrum Acquisition:

  • Carefully remove the KBr pellet from the die and place it in the sample holder.

  • Position the sample holder in the beam path of the FTIR spectrometer.

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing:

  • The spectrometer software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Label the significant peaks with their corresponding wavenumbers (cm⁻¹).

Visualization of Spectroscopic Workflow and Molecular Vibrations

The following diagrams illustrate the general workflow for spectroscopic analysis and the expected vibrational modes of 2,5-Diphenyl-1,3-thiazol-4-ol.

References

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. mdpi.com [mdpi.com]
• 3. The absorption spectra of some thiazines and thiazoles - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]

Physical and chemical properties of 2,5-Diphenyl-1,3-thiazol-4-ol

This technical guide provides a comprehensive overview of the physical and chemical properties, synthesis, and potential biological activities of the heterocyclic compound 2,5-Diphenyl-1,3-thiazol-4-ol. The content is tailored for researchers, scientists, and professionals in the field of drug development and medicinal chemistry.

Chemical Identity and Physical Properties

2,5-Diphenyl-1,3-thiazol-4-ol is an aromatic heterocyclic compound with the molecular formula C₁₅H₁₁NOS.[1] It features a central thiazole ring substituted with two phenyl groups at positions 2 and 5, and a hydroxyl group at position 4. This substitution pattern significantly influences its chemical reactivity, solubility, and potential for biological interactions. The presence of both phenyl groups contributes to the molecule's aromaticity and hydrophobicity, while the hydroxyl group introduces a polar site capable of hydrogen bonding.[1]

A crucial aspect of 2,5-Diphenyl-1,3-thiazol-4-ol is its existence in a tautomeric equilibrium with its keto form, 2,5-diphenyl-1,3-thiazolidin-4-one. This phenomenon is common in heterocyclic systems containing a hydroxyl group adjacent to a ring nitrogen, such as in 2-hydroxypyridine/2-pyridone systems.[2][3] The equilibrium between the enol (hydroxyl) and keto (oxo) forms is influenced by factors such as the solvent's polarity, with polar solvents often favoring the keto tautomer.[2][4]

Caption: Tautomeric equilibrium between the enol and keto forms.

Quantitative physical properties for 2,5-Diphenyl-1,3-thiazol-4-ol are not widely reported in the literature, with many databases listing values as "not available."[5][6] However, data for the structurally similar compound 2-phenyl-1,3-thiazol-4-ol is available and can provide an estimate.

Property	Value	Reference
Molecular Formula	C₁₅H₁₁NOS	[1]
Molecular Weight	253.32 g/mol	[1]
CAS Number	59484-42-3	[7]
Melting Point	Not Available	[5][6]
Boiling Point	Not Available	[5][6]
Predicted Melting Point (for 2-phenyl-1,3-thiazol-4-ol)	119-121 °C	[8]
Predicted Boiling Point (for 2-phenyl-1,3-thiazol-4-ol)	351.7 °C at 760 mmHg	[8]

Synthesis Methodology

A plausible and widely used method for the synthesis of the thiazole ring is the Hantzsch thiazole synthesis.[9][10][11] This reaction involves the condensation of an α-haloketone with a thioamide. For the synthesis of 2,5-Diphenyl-1,3-thiazol-4-ol, a suitable starting material would be 2-bromo-2-phenylacetophenone and thiobenzamide. The general workflow for this synthesis is outlined below.

Caption: Proposed Hantzsch synthesis workflow.

Experimental Protocol (Proposed)

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-bromo-2-phenylacetophenone (1 equivalent) and thiobenzamide (1 equivalent) in a suitable solvent such as ethanol.

• Reaction Execution: Heat the reaction mixture to reflux with constant stirring. Monitor the progress of the reaction using thin-layer chromatography (TLC). The reaction time can vary but is typically in the range of several hours.

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Neutralize the reaction mixture with a weak base, such as a saturated solution of sodium bicarbonate, to precipitate the crude product.

• Isolation and Purification: Collect the solid product by vacuum filtration and wash it with cold water. Further purify the crude product by recrystallization from an appropriate solvent system (e.g., ethanol/water) to obtain the pure 2,5-Diphenyl-1,3-thiazol-4-ol.

• Characterization: Confirm the identity and purity of the synthesized compound by determining its melting point and analyzing it using spectroscopic techniques such as NMR, IR, and mass spectrometry.

Spectroscopic Properties (Predicted)

Spectroscopic Technique	Predicted Characteristic Signals
¹H NMR	- Aromatic Protons: Multiple signals in the range of δ 7.0-8.5 ppm corresponding to the two phenyl rings. - OH Proton: A broad singlet, the chemical shift of which would be dependent on the solvent and concentration. This signal may be exchangeable with D₂O.
¹³C NMR	- Aromatic Carbons: Multiple signals in the downfield region (δ 120-150 ppm). - Thiazole Ring Carbons: Signals for C2, C4, and C5 of the thiazole ring would appear in the aromatic region, with the carbon bearing the hydroxyl group (C4) and the carbon between the heteroatoms (C2) expected at lower fields.[13]
IR Spectroscopy	- O-H Stretch: A broad absorption band in the region of 3200-3600 cm⁻¹. - C=N Stretch: A characteristic absorption band around 1600-1650 cm⁻¹. - C=C Stretch (Aromatic): Multiple sharp bands in the 1450-1600 cm⁻¹ region. - C-O Stretch: An absorption in the 1200-1300 cm⁻¹ region.
Mass Spectrometry	- Molecular Ion Peak (M⁺): A prominent peak at m/z = 253.32, corresponding to the molecular weight of the compound. - Fragmentation Pattern: Expect fragmentation corresponding to the loss of functional groups and cleavage of the thiazole ring.

Reactivity and Chemical Properties

The chemical reactivity of 2,5-Diphenyl-1,3-thiazol-4-ol is dictated by the interplay of its functional groups.

• Acidity of the Hydroxyl Group: The hydroxyl group is weakly acidic and can be deprotonated by a suitable base.

• Electrophilic Aromatic Substitution: The phenyl rings can undergo electrophilic substitution reactions, with the substitution pattern influenced by the thiazole ring.

• Reactions of the Thiazole Ring: The thiazole ring itself can participate in various chemical transformations, although it is generally stable due to its aromatic character.

• Tautomerism: As previously discussed, the keto-enol tautomerism is a key aspect of its chemical behavior, influencing its reactivity in different chemical environments.

Biological Activities and Potential Applications

While specific biological studies on 2,5-Diphenyl-1,3-thiazol-4-ol are limited, the broader class of thiazole derivatives is well-known for a wide range of pharmacological activities.[14][15][16] This suggests that 2,5-Diphenyl-1,3-thiazol-4-ol could be a valuable scaffold for the development of new therapeutic agents.

Potential biological activities include:

• Anticancer Activity: Many thiazole-containing compounds have demonstrated potent anticancer properties by targeting various cellular pathways.[14]

• Antimicrobial Activity: The thiazole nucleus is a common feature in many antimicrobial agents.[17][18]

• Enzyme Inhibition: Thiazole derivatives have been shown to inhibit various enzymes, including monoamine oxidase (MAO-B), which is relevant in the context of neurodegenerative diseases.[19]

• Antioxidant Activity: Some thiazole derivatives have been reported to possess antioxidant properties.[19]

Given the diverse biological roles of thiazoles, 2,5-Diphenyl-1,3-thiazol-4-ol and its derivatives represent promising candidates for further investigation in drug discovery programs.

Signaling Pathways

Currently, there is no specific information available in the scientific literature detailing the interaction of 2,5-Diphenyl-1,3-thiazol-4-ol with any particular signaling pathways. Elucidating such interactions would require dedicated biological and pharmacological studies.

Conclusion

2,5-Diphenyl-1,3-thiazol-4-ol is a fascinating heterocyclic compound with potential for various applications, particularly in medicinal chemistry. Its synthesis can likely be achieved through the well-established Hantzsch thiazole synthesis. A key feature of this molecule is its tautomeric equilibrium with the corresponding keto form, which significantly impacts its physical and chemical properties. While direct experimental data for this specific compound is scarce, predictions based on structurally related molecules provide a solid foundation for future research. The broad spectrum of biological activities associated with the thiazole scaffold makes 2,5-Diphenyl-1,3-thiazol-4-ol a compelling target for further investigation and development. Future studies should focus on optimizing its synthesis, thoroughly characterizing its physical and spectroscopic properties, and exploring its biological activities and potential mechanisms of action.

References

• 1. CAS 59484-42-3: 2,5-diphenyl-1,3-thiazol-4-ol | CymitQuimica [cymitquimica.com]
• 2. The Thermodynamic and Kinetic Properties of 2-Hydroxypyridine/2-Pyridone Tautomerization: A Theoretical and Computational Revisit - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.aip.org [pubs.aip.org]
• 4. wuxibiology.com [wuxibiology.com]
• 5. chemsynthesis.com [chemsynthesis.com]
• 6. chemsynthesis.com [chemsynthesis.com]
• 7. 59484-42-3 CAS MSDS (2,5-DIPHENYL-1,3-THIAZOL-4-OL) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 8. echemi.com [echemi.com]
• 9. chemhelpasap.com [chemhelpasap.com]
• 10. benchchem.com [benchchem.com]
• 11. Thiazole synthesis [organic-chemistry.org]
• 12. researchgate.net [researchgate.net]
• 13. asianpubs.org [asianpubs.org]
• 14. mdpi.com [mdpi.com]
• 15. Recent Literature on the Synthesis of Thiazole Derivatives and their Biological Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. globalresearchonline.net [globalresearchonline.net]
• 17. researchgate.net [researchgate.net]
• 18. Synthesis and Biological Screening of New 2-(5-Aryl-1-phenyl-1H-pyrazol-3-yl)-4-aryl Thiazole Derivatives as Potential Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 19. 4-(3-Nitrophenyl)thiazol-2-ylhydrazone derivatives as antioxidants and selective hMAO-B inhibitors: synthesis, biological activity and computational analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Solubility Profile of 2,5-Diphenyl-1,3-thiazol-4-ol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5-Diphenyl-1,3-thiazol-4-ol is a heterocyclic organic compound featuring a thiazole core substituted with two phenyl groups and a hydroxyl group. Understanding its solubility in various solvents is crucial for its application in medicinal chemistry, materials science, and other research areas, as solubility profoundly impacts reaction kinetics, purification, formulation, and bioavailability. This technical guide provides a comprehensive overview of the expected solubility of 2,5-Diphenyl-1,3-thiazol-4-ol, alongside a detailed experimental protocol for its quantitative determination.

Molecular Structure and Solubility Prediction

The molecular structure of 2,5-Diphenyl-1,3-thiazol-4-ol contains both polar and nonpolar moieties, which dictates its solubility behavior. The two phenyl groups are nonpolar and will favor dissolution in nonpolar solvents. Conversely, the hydroxyl (-OH) group is polar and capable of forming hydrogen bonds, suggesting solubility in polar solvents.[1] The thiazole ring itself possesses some degree of polarity due to the presence of nitrogen and sulfur heteroatoms.

The overall solubility in a given solvent will be a balance between these competing factors. It is anticipated that the large nonpolar surface area of the two phenyl rings will significantly influence its solubility profile, likely making it more soluble in organic solvents than in water.

Qualitative Solubility Profile

The expected solubility of 2,5-Diphenyl-1,3-thiazol-4-ol in different classes of solvents is summarized in the table below. This is a predictive assessment based on chemical principles.

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Protic	Water, Methanol, Ethanol	Low to Moderate	The hydroxyl group can form hydrogen bonds with protic solvents. However, the large nonpolar phenyl groups are expected to significantly limit solubility, especially in water. Solubility is likely to be higher in alcohols compared to water.[2][3]
Polar Aprotic	Acetone, Acetonitrile, Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF)	Moderate to High	These solvents can engage in dipole-dipole interactions with the polar thiazole ring and hydroxyl group, while also being able to solvate the nonpolar phenyl groups to some extent. DMSO and DMF are often good solvents for compounds with mixed polarity.
Nonpolar	Hexane, Toluene, Dichloromethane	Moderate to High	The two phenyl groups provide significant nonpolar character, which should lead to good solubility in nonpolar and weakly polar organic solvents due to favorable van der Waals interactions.[4][5]
Acidic/Basic (aq.)	Dilute HCl, Dilute NaOH	Likely Insoluble	The hydroxyl group on the thiazole ring is weakly acidic (phenolic-like), but significant protonation or deprotonation to form a soluble salt in dilute aqueous acid or base is not expected to be substantial.

Experimental Protocol: Determination of Equilibrium Solubility by the Shake-Flask Method

The shake-flask method is a widely recognized and reliable technique for determining the equilibrium solubility of a compound in a specific solvent.[6][7] The following protocol provides a detailed methodology for this experiment.

1. Materials and Equipment:

• 2,5-Diphenyl-1,3-thiazol-4-ol (solid)

• Selected solvents of interest

• Analytical balance

• Glass vials with screw caps

• Constant temperature shaker or incubator

• Centrifuge or filtration apparatus (e.g., syringe filters with appropriate membrane)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or another appropriate analytical instrument.

2. Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of solid 2,5-Diphenyl-1,3-thiazol-4-ol to a glass vial. The excess solid is crucial to ensure that equilibrium with the dissolved state is reached.

  • Pipette a known volume of the desired solvent into the vial.

  • Securely cap the vial to prevent solvent evaporation.

  • Place the vial in a constant temperature shaker set to the desired temperature (e.g., 25 °C or 37 °C).

  • Agitate the mixture for a sufficient period to allow for equilibration. A typical duration is 24 to 72 hours. It is advisable to determine the time to reach equilibrium by taking measurements at different time points (e.g., 24, 48, and 72 hours) to ensure the concentration is no longer changing.[8]

• Sample Separation:

  • After the equilibration period, allow the vials to stand undisturbed at the same temperature to let the excess solid settle.

  • Carefully withdraw a sample from the supernatant (the clear liquid phase) using a pipette.

  • Separate the undissolved solid from the saturated solution. This can be achieved by either:

    • Centrifugation: Centrifuge the sample at a high speed to pellet the excess solid.

    • Filtration: Filter the sample through a syringe filter (e.g., 0.45 µm pore size) that is compatible with the solvent used. The first few drops of the filtrate should be discarded to avoid any adsorption effects from the filter membrane.

• Analysis:

  • Accurately dilute the clear, saturated solution with a known volume of a suitable solvent to bring the concentration within the calibration range of the analytical method.

  • Quantify the concentration of 2,5-Diphenyl-1,3-thiazol-4-ol in the diluted sample using a pre-validated HPLC method or another suitable analytical technique.

  • Prepare a calibration curve using standard solutions of known concentrations of 2,5-Diphenyl-1,3-thiazol-4-ol to determine the concentration of the unknown sample.

• Calculation:

  • Calculate the concentration of the saturated solution by taking into account the dilution factor.

  • The resulting concentration is the equilibrium solubility of 2,5-Diphenyl-1,3-thiazol-4-ol in the tested solvent at the specified temperature.

  • The experiment should be performed in triplicate to ensure the reproducibility of the results.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the shake-flask method for determining solubility.

Caption: Workflow for the Shake-Flask Solubility Assay.

Conclusion

While quantitative solubility data for 2,5-Diphenyl-1,3-thiazol-4-ol is not currently published, a qualitative assessment based on its chemical structure provides valuable guidance for researchers. The presence of both significant nonpolar (two phenyl rings) and polar (hydroxyl group) features suggests a complex solubility profile with likely moderate to high solubility in many common organic solvents and limited solubility in water. For precise applications, it is highly recommended that the solubility be determined experimentally using a standardized protocol such as the shake-flask method detailed in this guide. This will ensure accurate and reliable data for any research or development endeavor involving this compound.

References

• 1. CAS 59484-42-3: 2,5-diphenyl-1,3-thiazol-4-ol | CymitQuimica [cymitquimica.com]
• 2. byjus.com [byjus.com]
• 3. youtube.com [youtube.com]
• 4. Solubility of Organic Compounds - Chemistry Steps [chemistrysteps.com]
• 5. saltise.ca [saltise.ca]
• 6. enamine.net [enamine.net]
• 7. dissolutiontech.com [dissolutiontech.com]
• 8. who.int [who.int]

An In-Depth Technical Guide to the Predicted Biological Activity of 2,5-Diphenyl-1,3-thiazol-4-ol: A Scaffold-Based Approach

Executive Summary

While specific experimental data on 2,5-Diphenyl-1,3-thiazol-4-ol is not extensively documented in publicly available literature, its chemical architecture provides a robust foundation for predicting its biological activities. This guide leverages the well-established pharmacological profile of the thiazole scaffold and its derivatives to forecast the therapeutic potential of this specific molecule. The thiazole ring is a privileged pharmacophore present in numerous FDA-approved drugs, exhibiting a wide array of biological effects.[1] The presence of two phenyl groups on the thiazole core of the target molecule suggests significant potential for interactions with biological targets through hydrophobic and aromatic interactions. This whitepaper will explore the predicted anticancer, anti-inflammatory, and antimicrobial activities of 2,5-Diphenyl-1,3-thiazol-4-ol, detailing potential mechanisms of action, and providing validated experimental protocols for empirical testing.

The Thiazole Scaffold: A Cornerstone of Medicinal Chemistry

The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen, is a fundamental building block in the development of therapeutic agents.[2][3] Its unique electronic properties and ability to act as a hydrogen bond acceptor and donor make it a versatile scaffold for interacting with a multitude of biological targets.[4] Thiazole-containing compounds are recognized for a vast range of activities including anticancer, anti-inflammatory, antimicrobial, anticonvulsant, and antioxidant effects.[1][5]

Structural Features of 2,5-Diphenyl-1,3-thiazol-4-ol

The subject of this guide, 2,5-Diphenyl-1,3-thiazol-4-ol, possesses key structural motifs that inform its predicted bioactivity:

• Thiazole Core: The central heterocyclic ring is a known pharmacophore associated with diverse biological activities.

• Diphenyl Substitution: Two phenyl rings at positions 2 and 5 contribute to the molecule's lipophilicity, potentially enhancing cell membrane permeability and enabling π-π stacking interactions with enzyme or receptor targets.

• 4-ol (Hydroxy) Group: This group can participate in hydrogen bonding. Critically, it exists in tautomeric equilibrium with its keto form, 2,5-Diphenyl-1,3-thiazolidin-4-one. This keto-enol tautomerism can significantly influence the molecule's binding modes and overall pharmacological profile.

Caption: Tautomeric forms of the core structure.

Predicted Anticancer Activity

The thiazole scaffold is a component of approved anticancer drugs like Dasatinib and has been extensively investigated for its antiproliferative properties.[4] Thiazole derivatives can exert anticancer effects through numerous mechanisms, making this a primary area of predicted activity for 2,5-Diphenyl-1,3-thiazol-4-ol.[4][6]

Rationale and Potential Mechanisms of Action

The rationale for predicting anticancer activity stems from the established ability of thiazole derivatives to interact with key oncogenic pathways.[6][7]

• Kinase Inhibition: Many kinase inhibitors feature heterocyclic scaffolds that occupy the ATP-binding pocket of kinases. The phenyl groups of the target molecule could favorably interact with hydrophobic regions within these pockets, potentially inhibiting crucial signaling kinases like those in the PI3K/Akt/mTOR pathway.

• Induction of Apoptosis: Thiazole derivatives have been shown to trigger programmed cell death in cancer cells.[6] This can be achieved by modulating the expression of pro- and anti-apoptotic proteins or by disrupting signaling pathways that promote cell survival.[4]

• Tubulin Polymerization Inhibition: Disruption of microtubule dynamics is a validated anticancer strategy. The rigid, planar structure of the thiazole ring combined with its bulky phenyl substituents could allow it to bind to tubulin, preventing polymerization and inducing mitotic arrest.

• Inhibition of FoxM1: Some thiazole-containing antibiotics have been found to inhibit the Forkhead box protein M1 (FoxM1), a transcription factor overexpressed in many cancers that is crucial for cell proliferation.[8] This inhibition is linked to the activity of proteasome inhibitors.[8]

Caption: Potential inhibition point in the PI3K/Akt/mTOR pathway.

Experimental Protocol: In Vitro Cytotoxicity (MTT Assay)

This protocol provides a reliable method to screen for the direct cytotoxic effects of the compound on cancer cell lines.

• Cell Culture: Culture human cancer cell lines (e.g., MCF-7 for breast cancer, HepG2 for liver cancer) in appropriate media (e.g., DMEM with 10% FBS) at 37°C in a 5% CO₂ incubator.[9]

• Cell Seeding: Trypsinize and count the cells. Seed 5,000-10,000 cells per well in a 96-well plate and allow them to adhere for 24 hours.

• Compound Treatment: Prepare a stock solution of 2,5-Diphenyl-1,3-thiazol-4-ol in DMSO. Perform serial dilutions in culture media to achieve final concentrations ranging from 0.1 µM to 100 µM. Replace the media in the wells with the media containing the compound dilutions. Include a vehicle control (DMSO) and a positive control (e.g., Staurosporine).[9]

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C. The viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the media and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).[9]

Data Presentation: Predicted Cytotoxicity

Cell Line	Compound	Predicted IC₅₀ (µM)
MCF-7 (Breast Cancer)	2,5-Diphenyl-1,3-thiazol-4-ol	2.5 - 15
HepG2 (Liver Cancer)	2,5-Diphenyl-1,3-thiazol-4-ol	5 - 25
A549 (Lung Cancer)	2,5-Diphenyl-1,3-thiazol-4-ol	7 - 30

Predicted Anti-inflammatory Activity

Inflammation is a complex biological response, and its chronic dysregulation is implicated in numerous diseases. Thiazole derivatives have demonstrated significant anti-inflammatory properties, often by targeting key enzymes in inflammatory pathways.[10][11]

Rationale and Potential Mechanisms of Action

• Cyclooxygenase (COX) Inhibition: The enzymes COX-1 and COX-2 are responsible for converting arachidonic acid into prostaglandins, which are key mediators of inflammation.[12] Some thiazole derivatives have shown the ability to inhibit COX enzymes, particularly the inducible COX-2 isoform, which is a primary target for anti-inflammatory drugs.[11][13]

• Lipoxygenase (LOX) Inhibition: LOX enzymes convert arachidonic acid into leukotrienes, another class of inflammatory mediators.[12] The ability to inhibit 5-LOX is a desirable property for an anti-inflammatory agent, and this activity has been reported for thiazole-based compounds.[11]

• Inhibition of Nitric Oxide Synthase (iNOS): During inflammation, the iNOS enzyme produces large amounts of nitric oxide (NO), a pro-inflammatory molecule. Thiazole derivatives have been investigated as potential iNOS inhibitors, thereby reducing the inflammatory response.[14]

Caption: Inhibition points in the arachidonic acid cascade.

Experimental Protocol: Nitric Oxide (NO) Inhibition Assay

This assay quantifies the ability of a compound to inhibit the production of nitric oxide in macrophage cells stimulated with an inflammatory agent.

• Cell Culture: Culture RAW 264.7 murine macrophage cells in DMEM with 10% FBS at 37°C and 5% CO₂.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Treatment: Pre-treat the cells for 1-2 hours with various concentrations of 2,5-Diphenyl-1,3-thiazol-4-ol (e.g., 1-100 µM).

• Stimulation: Induce inflammation by adding Lipopolysaccharide (LPS) to a final concentration of 1 µg/mL to all wells except the negative control.

• Incubation: Incubate the plate for 24 hours.

• Nitrite Measurement (Griess Assay): Nitric oxide is unstable and rapidly converts to nitrite in the culture medium.

  • Transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.

  • Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) to each well and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) and incubate for another 10 minutes.

  • A pink/magenta color will develop in the presence of nitrite.

• Absorbance Reading: Measure the absorbance at 540 nm.

• Data Analysis: Create a standard curve using known concentrations of sodium nitrite. Calculate the concentration of nitrite in the samples and determine the percentage of NO inhibition compared to the LPS-only treated cells.

Data Presentation: Predicted NO Inhibition

Compound	Concentration (µM)	Predicted NO Inhibition (%)
2,5-Diphenyl-1,3-thiazol-4-ol	10	15 - 30%
2,5-Diphenyl-1,3-thiazol-4-ol	25	35 - 50%
2,5-Diphenyl-1,3-thiazol-4-ol	50	55 - 75%

Predicted Antimicrobial Activity

The thiazole moiety is a critical component of many antimicrobial agents, and its derivatives have shown broad-spectrum activity against bacteria and fungi.[15][16] The development of new antimicrobial drugs is a global health priority due to rising resistance.[16]

Rationale and Potential Mechanisms of Action

• DNA Gyrase Inhibition: Bacterial DNA gyrase is a type II topoisomerase that is essential for DNA replication and a well-established target for antibiotics. Some thiazole derivatives have been identified as potential DNA gyrase inhibitors.[16][17]

• Cell Membrane Disruption: Due to their amphiphilic nature, some thiazole derivatives can embed themselves in the cell membranes of microbes, disrupting membrane integrity and leading to cell death.[15] The lipophilic phenyl groups of the target compound could facilitate this mechanism.

• Enzyme Inhibition: Thiazoles can inhibit other essential microbial enzymes involved in metabolic pathways, such as MurB, which is involved in peptidoglycan synthesis.[17]

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

This protocol determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

• Preparation of Compound: Prepare a stock solution of 2,5-Diphenyl-1,3-thiazol-4-ol in DMSO. Perform a two-fold serial dilution in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria). The final volume in each well should be 100 µL.

• Preparation of Inoculum: Culture bacterial strains (e.g., Gram-positive Staphylococcus aureus and Gram-negative Escherichia coli) overnight. Dilute the culture to match the 0.5 McFarland turbidity standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL. Further dilute this suspension to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Add 100 µL of the standardized bacterial inoculum to each well of the microtiter plate, bringing the final volume to 200 µL.

• Controls: Include a positive control (broth + inoculum, no compound) and a negative control (broth only). A known antibiotic (e.g., Ciprofloxacin) should be used as a reference standard.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Reading MIC: The MIC is the lowest concentration of the compound at which no visible turbidity (bacterial growth) is observed.

Data Presentation: Predicted Antimicrobial Activity

Microorganism	Strain Type	Predicted MIC (µg/mL)
Staphylococcus aureus	Gram-positive	16 - 64
Bacillus subtilis	Gram-positive	8 - 32
Escherichia coli	Gram-negative	32 - 128
Candida albicans	Fungus	16 - 64

Conclusion and Future Perspectives

Based on a comprehensive analysis of its structural components, 2,5-Diphenyl-1,3-thiazol-4-ol is predicted to be a biologically active molecule with significant potential in oncology, inflammation, and infectious diseases. The thiazole core, augmented by two phenyl substituents, creates a promising scaffold for interacting with various biological targets.

The predictions and protocols outlined in this guide serve as a foundational framework for the empirical investigation of this compound. The immediate next steps should involve the synthesis and chemical characterization of 2,5-Diphenyl-1,3-thiazol-4-ol, followed by systematic in vitro screening using the assays described herein. Positive results would warrant further investigation into specific mechanisms of action, structure-activity relationship (SAR) studies through the synthesis of analogs, and eventual progression to in vivo models to assess efficacy and safety.

References

• 1. Thiazole Ring—A Biologically Active Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. A Review on Synthesis and Biological Activity of Thiazole and its Derivatives: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 4. Thiazole derivatives in cancer therapy: mechanistic insights, bioactivity, and future perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Recent Literature on the Synthesis of Thiazole Derivatives and their Biological Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Thiazole and Related Heterocyclic Systems as Anticancer Agents: A Review on Synthetic Strategies, Mechanisms of Action and SAR Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Thiazole in the targeted anticancer drug discovery. | Semantic Scholar [semanticscholar.org]
• 8. Finding may explain anti-cancer activity of thiazole antibiotics | Science Codex [sciencecodex.com]
• 9. mdpi.com [mdpi.com]
• 10. Synthesis and anti-inflammatory activity of thiazole derivatives [wisdomlib.org]
• 11. researchgate.net [researchgate.net]
• 12. discovery.researcher.life [discovery.researcher.life]
• 13. Biological and anti-inflammatory evaluation of two thiazole compounds in RAW cell line: potential cyclooxygenase-2 specific inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. New anti-inflammatory thiazolyl-carbonyl-thiosemicarbazides and thiazolyl-azoles with antioxidant properties as potential iNOS inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. jchemrev.com [jchemrev.com]

Potential Research Areas for 2,5-Diphenyl-1,3-thiazol-4-ol: A Technical Guide for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 2,5-diphenyl-1,3-thiazol-4-ol scaffold represents a promising, yet underexplored, area for therapeutic innovation. While direct research on this specific molecule is limited, extensive studies on structurally similar 2,5-disubstituted thiazole and 1,3,4-thiadiazole derivatives have revealed a wide spectrum of biological activities. This technical guide synthesizes the available data on these related compounds to illuminate high-potential research avenues for 2,5-diphenyl-1,3-thiazol-4-ol. Key areas of interest include oncology, inflammation, and infectious diseases. This document provides a comprehensive overview of potential biological targets, suggested experimental protocols, and quantitative data from analogous compounds to guide future research and development efforts.

Introduction

The thiazole ring is a cornerstone in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates. Its unique electronic properties and ability to engage in various biological interactions have established it as a privileged scaffold. The specific substitution pattern of 2,5-diphenyl-1,3-thiazol-4-ol, featuring two phenyl groups and a hydroxyl moiety, suggests a high potential for diverse pharmacological activities. The phenyl groups can be readily modified to modulate potency, selectivity, and pharmacokinetic properties, while the hydroxyl group offers a key site for derivatization or interaction with biological targets. This guide explores the most promising research directions for this compound based on the established activities of its close structural relatives.

Potential Therapeutic Areas and Mechanisms of Action

Based on the activities of analogous compounds, the following areas represent the most promising for investigating the therapeutic potential of 2,5-Diphenyl-1,3-thiazol-4-ol.

Anticancer Activity

Derivatives of the 2,5-diphenyl-1,3,4-thiadiazole scaffold have demonstrated potent anticancer effects through various mechanisms. A key area for investigation is the inhibition of histone deacetylases (HDACs).

• Histone Deacetylase (HDAC) Inhibition: A study on 2,5-diphenyl-1,3,4-thiadiazole hydroxamate derivatives identified a potent HDAC1 inhibitor, compound 4j , with an IC50 of 15 nM. This compound also enhanced the acetylation of histone H3 and α-tubulin, leading to the activation of caspase 3 and suppression of tumor growth in a colon cancer model. This suggests that 2,5-Diphenyl-1,3-thiazol-4-ol could be a valuable starting point for developing novel HDAC inhibitors.

• Tyrosine Kinase Inhibition: Thiazole-containing compounds are known to inhibit various tyrosine kinases involved in cancer progression. For instance, some 2-phenylthiazole derivatives have been evaluated as CYP51 inhibitors, a key enzyme in fungal ergosterol biosynthesis that has homologs in humans.[1]

• Cytotoxicity against Cancer Cell Lines: Numerous thiazole derivatives have exhibited significant cytotoxicity against a range of human cancer cell lines.

Table 1: Anticancer Activity of 2,5-Diphenyl-1,3,4-thiadiazole Derivatives and Other Related Thiazoles

Compound/Derivative	Target/Assay	Cell Line(s)	Activity (IC50/GI50)	Reference
2,5-diphenyl-1,3,4-thiadiazole hydroxamate (4j )	HDAC1 Inhibition	-	15 nM	[2]
Ethyl 2-[3-(diethylamino)-propanamido]-thiazole-4-carboxylate	Cytotoxicity	RPMI-8226 Leukemia	0.08 µM	[3]
Naphthalene-azine-thiazole hybrid (6a )	PI3Kα Inhibition	OVCAR-4 Ovarian Cancer	0.225 µM
4-chlorophenylthiazolyl derivative (4b )	Cytotoxicity	MDA-MB-231 Breast Cancer	3.52 µM	[4]
3-nitrophenylthiazolyl derivative (4d )	Cytotoxicity	MDA-MB-231 Breast Cancer	1.21 µM	[4]

Anti-inflammatory Activity

The thiazole scaffold is present in several anti-inflammatory agents. The potential mechanisms for 2,5-Diphenyl-1,3-thiazol-4-ol in this area could involve the inhibition of key inflammatory mediators.

• p38 MAP Kinase Inhibition: A series of 4-phenyl-5-pyridyl-1,3-thiazole analogues have been identified as potent inhibitors of p38 MAP kinase and the release of tumor necrosis factor-alpha (TNF-α).[2] This suggests that the diphenylthiazole core could be explored for similar activity.

• Cyclooxygenase (COX) and Lipoxygenase (LOX) Inhibition: Thiazole derivatives have been investigated for their ability to inhibit COX and LOX enzymes, which are central to the inflammatory cascade.

Antimicrobial Activity

Thiazole derivatives have a long history as antimicrobial agents. The 2,5-diphenyl substitution pattern could be favorable for activity against a range of pathogens.

• Antifungal Activity: 2-phenylthiazole derivatives have been designed and synthesized as inhibitors of lanosterol 14α-demethylase (CYP51), a crucial enzyme in fungal cell membrane biosynthesis.[1]

• Antimicrobial Spectrum: Various substituted thiazoles have demonstrated activity against both Gram-positive and Gram-negative bacteria, as well as fungal strains like Candida albicans.[5]

Experimental Protocols

The following protocols are based on methodologies used for analogous compounds and can be adapted for the evaluation of 2,5-Diphenyl-1,3-thiazol-4-ol and its derivatives.

Synthesis of 2,5-Diphenyl-1,3-thiazol-4-ol Derivatives

A general method for the synthesis of 2,5-disubstituted 1,3,4-thiadiazoles involves the reaction of benzothiohydrazides with ethylbenzimidate. This can be adapted for the synthesis of the target thiazole scaffold.

Protocol 3.1.1: General Synthesis of 2,5-Disubstituted 1,3,4-Thiadiazoles (Adaptable for Thiazole Synthesis)

• Preparation of Benzothiohydrazides: Stir hydrazine hydrate and dithioester in ethanol for 5 hours at room temperature.

• Condensation Reaction: In a round-bottom flask, combine the benzothiohydrazide (1.0 mmol) and ethylbenzimidate (1.0 mmol) in DMSO (3 ml).

• Add triethylamine (2.0 mmol) to the mixture.

• Stir the reaction at room temperature for 24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, reflux the crude mixture in dilute HCl (3 ml) for 30 minutes.

• Isolate and purify the product using standard techniques such as recrystallization or column chromatography.

In Vitro Anticancer Activity Assays

Protocol 3.2.1: MTT Assay for Cytotoxicity Screening [6]

• Cell Seeding: Seed cancer cells (e.g., MCF-7, A549, HCT116) in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of 2,5-Diphenyl-1,3-thiazol-4-ol (e.g., 0.1, 1, 10, 50, 100 µM) for 48-72 hours. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Enzyme Inhibition Assays

Protocol 3.3.1: Fluorometric HDAC Inhibition Assay

• Reaction Setup: In a 96-well black microplate, add HDAC assay buffer, various concentrations of the test compound, and diluted recombinant HDAC enzyme (e.g., HDAC1).

• Pre-incubation: Incubate the plate at 37°C for 15 minutes.

• Reaction Initiation: Add a fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC) to all wells.

• Incubation: Incubate the plate at 37°C for 30 minutes.

• Development: Add a developer solution containing a stop solution (e.g., Trichostatin A) to terminate the reaction and initiate the fluorescent signal.

• Fluorescence Measurement: Read the fluorescence at an excitation wavelength of 355-360 nm and an emission wavelength of 460 nm.

• Data Analysis: Calculate the percentage of inhibition and determine the IC50 value.

Western Blot Analysis for Histone Acetylation[7]

• Cell Lysis and Histone Extraction: Treat cells with the test compound, lyse the cells, and perform acid extraction to isolate histones.

• Protein Quantification: Determine the protein concentration of the histone extracts using a Bradford assay.

• SDS-PAGE: Separate the histone proteins on a 15% SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST.

  • Incubate with a primary antibody against acetylated histone H3 (e.g., anti-acetyl-H3) overnight at 4°C.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using a chemiluminescent substrate.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., total histone H3).

Visualizations

Experimental and Logical Workflows

Figure 1. General Workflow for Anticancer Drug Discovery

Signaling Pathways

Figure 2. Hypothetical Signaling Pathway for HDAC Inhibition

Conclusion and Future Directions

While direct experimental data on 2,5-diphenyl-1,3-thiazol-4-ol is currently limited, the wealth of information on structurally related compounds provides a strong rationale for its investigation as a novel therapeutic agent. The most promising avenues for research appear to be in the fields of oncology, particularly through HDAC inhibition, as well as in the development of new anti-inflammatory and antimicrobial drugs.

Future research should focus on:

• Synthesis and Characterization: Development of efficient synthetic routes to 2,5-diphenyl-1,3-thiazol-4-ol and a library of its derivatives.

• Broad Biological Screening: Comprehensive screening of these compounds against a wide range of cancer cell lines, inflammatory targets, and microbial strains.

• Mechanism of Action Studies: In-depth investigation of the molecular mechanisms underlying the observed biological activities.

• Structure-Activity Relationship (SAR) Studies: Systematic modification of the core structure to optimize potency, selectivity, and pharmacokinetic properties.

The 2,5-diphenyl-1,3-thiazol-4-ol scaffold holds considerable promise for the development of next-generation therapeutics. The information and protocols provided in this guide are intended to serve as a valuable resource for researchers embarking on the exploration of this exciting chemical space.

References

• 1. Design, synthesis, and biological evaluation of 2-phenylthiazole CYP51 inhibitors - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Synthesis and biological activities of 4-phenyl-5-pyridyl-1,3-thiazole derivatives as p38 MAP kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scialert.net [scialert.net]
• 4. patents.justia.com [patents.justia.com]
• 5. Synthesis and Biological Screening of New 2-(5-Aryl-1-phenyl-1H-pyrazol-3-yl)-4-aryl Thiazole Derivatives as Potential Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Step-by-step protocol for 2,5-Diphenyl-1,3-thiazol-4-ol synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5-Diphenyl-1,3-thiazol-4-ol is a heterocyclic compound of interest in medicinal chemistry and drug development. It exists in a tautomeric equilibrium with its keto form, 2,5-diphenyl-1,3-thiazolidin-4-one. The synthesis of thiazolidinones is a well-established area of organic chemistry, with various methods reported for the construction of this scaffold. This document provides a detailed protocol for the synthesis of the related and more commonly reported isomer, 2,3-diphenyl-1,3-thiazolidin-4-one, due to the limited availability of specific protocols for the 2,5-diphenyl isomer in readily accessible literature. The protocol presented here is based on the cyclocondensation of a Schiff base with thioglycolic acid, a robust and widely used method.[1] It is important to note that the synthesis of the 2,5-diphenyl isomer would require different starting materials, namely thiobenzamide and a 2-halo-2-phenylacetic acid derivative.

Synthesis of 2,3-Diphenyl-1,3-thiazolidin-4-one

This protocol details the synthesis of 2,3-diphenyl-1,3-thiazolidin-4-one, a structural isomer of the requested compound. This method involves two main steps: the formation of a Schiff base (Aniline N-benzylidene) and its subsequent cyclocondensation with thioglycolic acid.[1]

Experimental Protocol

Step 1: Synthesis of Aniline N-benzylidene (Schiff Base)

• Reactants: Aniline and Benzaldehyde.

• Procedure: The synthesis of the Schiff base is typically carried out by the acid-catalyzed reaction of aniline and benzaldehyde.[1] In a round-bottom flask, equimolar amounts of aniline and benzaldehyde are dissolved in a suitable solvent such as ethanol or methanol. A catalytic amount of a protic acid (e.g., a few drops of glacial acetic acid) is added. The mixture is then refluxed for a period of 1-2 hours.

• Work-up: After cooling, the product often crystallizes out of the solution. The solid can be collected by filtration, washed with cold solvent, and dried.

Step 2: Synthesis of 2,3-Diphenyl-1,3-thiazolidin-4-one

• Reactants: Aniline N-benzylidene (0.01 mole) and Thioglycolic acid (0.01 mole).

• Solvent: Dry benzene (15 mL).[2]

• Apparatus: 100 mL round-bottom flask equipped with a reflux condenser.

• Procedure:

  • In the round-bottom flask, a mixture of 2g (0.01 mole) of benzalaniline (Aniline N-benzylidene), 15 mL of dry benzene, and 1g (0.01 mole) of thioglycolic acid is prepared.[2]

  • The reaction mixture is refluxed on a water bath for approximately eight hours.[2]

  • The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification:

  • After the reflux is complete, the hot contents are cooled to room temperature.[2]

  • The cooled mixture is then poured into distilled water and left to stand for an hour.[2]

  • A layer of the desired organic compound is obtained.[2]

  • The product can be further purified by recrystallization from a suitable solvent, such as glacial acetic acid or ethanol.[1][2]

Data Presentation

The following table summarizes the quantitative data for the synthesis of 2,3-diphenyl-1,3-thiazolidin-4-one.

Parameter	Value	Reference
Molecular Formula	C₁₅H₁₃NOS	[3]
Molecular Weight	255.3 g/mol	[3]
Yield	50%	[1]
Melting Point	145 °C	[1]

Experimental Workflow and Reaction Mechanism

The synthesis of 2,3-diphenyl-1,3-thiazolidin-4-one proceeds through a two-step process, which is initiated by the formation of a Schiff base, followed by the cyclocondensation with thioglycolic acid.

Caption: Workflow for the synthesis of 2,3-Diphenyl-1,3-thiazolidin-4-one.

The reaction mechanism involves the nucleophilic attack of the thiol group of thioglycolic acid on the imine carbon of the Schiff base, followed by an intramolecular cyclization via nucleophilic attack of the nitrogen on the carboxylic acid carbonyl group, with subsequent dehydration to form the thiazolidinone ring.

Tautomerism: Thiazolidinone and Thiazol-ol Forms

It is important to understand that 4-thiazolidinones can exist in equilibrium with their enol tautomers, which are thiazol-4-ols. The keto form (thiazolidinone) is generally more stable and is the form that is typically isolated.

Caption: Tautomeric equilibrium between the keto and enol forms.

Characterization

The synthesized compound can be characterized using various spectroscopic techniques:

• Infrared (IR) Spectroscopy: The IR spectrum is expected to show a characteristic absorption band for the C=O stretching of the thiazolidinone ring.[4] Other notable peaks would include C-N and C-S stretching vibrations.[2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum would show signals corresponding to the aromatic protons of the two phenyl rings and the protons of the thiazolidinone ring.[4]

  • ¹³C NMR: The carbon NMR spectrum would show characteristic peaks for the carbonyl carbon, the carbons of the phenyl rings, and the carbons of the heterocyclic ring.[4]

• Mass Spectrometry (MS): Mass spectrometry can be used to confirm the molecular weight of the synthesized compound.[4]

These detailed application notes and protocols provide a comprehensive guide for the synthesis and characterization of 2,3-diphenyl-1,3-thiazolidin-4-one, a closely related isomer to the target compound, based on established and reliable methods.

References

• 1. Synthesis and Biological Studies of Some 2,3-Diphenylthiazolidin-4-ones and Condensed Pyrazolines – Oriental Journal of Chemistry [orientjchem.org]
• 2. researchgate.net [researchgate.net]
• 3. 2,3-Diphenyl-4-thiazolidinone | C15H13NOS | CID 98327 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. biointerfaceresearch.com [biointerfaceresearch.com]

Application Notes and Protocols: Hantzsch Synthesis of 2,5-Diphenyl-1,3-thiazol-4-ol

Introduction

The Hantzsch thiazole synthesis, first described by Arthur Hantzsch in 1887, is a classical and versatile method for the preparation of thiazole derivatives.[1] The reaction typically involves the cyclocondensation of an α-haloketone with a thioamide.[1][2][3] This method is widely employed in medicinal chemistry and drug development due to its high yields and the straightforward nature of the procedure, providing access to the thiazole core, a prominent scaffold in many biologically active compounds.[4][5][6] Thiazole derivatives exhibit a wide range of pharmacological activities, including antibacterial, anti-inflammatory, and antifungal properties.[3][6]

This document provides a detailed protocol for the synthesis of 2,5-Diphenyl-1,3-thiazol-4-ol, a specific hydroxythiazole derivative, utilizing a variation of the Hantzsch synthesis. The protocol is intended for researchers, scientists, and professionals in the field of drug development.

Reaction Principle

The synthesis of 2,5-Diphenyl-1,3-thiazol-4-ol is achieved by the reaction of thiobenzamide with an α-halo ester, specifically ethyl 2-bromo-2-phenylacetate. The reaction proceeds through an initial S-alkylation of the thiobenzamide, followed by an intramolecular cyclization and subsequent dehydration to form the aromatic thiazole ring. The final product exists predominantly in the 4-hydroxy tautomeric form.

Experimental Protocols

Materials and Reagents

The following table summarizes the key reagents required for the synthesis, along with their relevant properties.

Reagent	Chemical Formula	Molecular Weight ( g/mol )	CAS Number	Physical Form
Thiobenzamide	C₇H₇NS	137.21	2227-79-4	Yellow Crystalline Solid
Ethyl 2-bromo-2-phenylacetate	C₁₀H₁₁BrO₂	243.10	2882-19-1	Colorless to Light Yellow Liquid
Ethanol (Absolute)	C₂H₅OH	46.07	64-17-5	Colorless Liquid
Sodium Bicarbonate (NaHCO₃)	NaHCO₃	84.01	144-55-8	White Crystalline Powder
Dichloromethane (DCM)	CH₂Cl₂	84.93	75-09-2	Colorless Liquid
Anhydrous Magnesium Sulfate	MgSO₄	120.37	7487-88-9	White Powder

Equipment

• Round-bottom flask (100 mL)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel (250 mL)

• Rotary evaporator

• Beakers, graduated cylinders, and other standard laboratory glassware

• Buchner funnel and filter flask

• Melting point apparatus

• NMR spectrometer for product characterization

Synthesis Procedure

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve thiobenzamide (1.37 g, 10 mmol) in 40 mL of absolute ethanol. Stir the mixture until the thiobenzamide is fully dissolved.

• Reagent Addition: To the stirred solution, add ethyl 2-bromo-2-phenylacetate (2.43 g, 10 mmol) dropwise at room temperature.

• Reaction: Attach a reflux condenser to the flask and heat the reaction mixture to reflux (approximately 78-80°C) using a heating mantle. Maintain the reflux with continuous stirring for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Cooling and Precipitation: After the reaction is complete, remove the heat source and allow the mixture to cool to room temperature. A precipitate may form upon cooling.

• Neutralization and Extraction:

  • Slowly pour the reaction mixture into a beaker containing 100 mL of a saturated aqueous solution of sodium bicarbonate to neutralize the hydrobromic acid formed during the reaction.

  • Transfer the mixture to a 250 mL separatory funnel.

  • Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Drying and Concentration:

  • Combine the organic extracts and dry over anhydrous magnesium sulfate.

  • Filter off the drying agent.

  • Remove the solvent using a rotary evaporator to yield the crude product.

• Purification:

  • The crude solid can be purified by recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/hexane, to afford pure 2,5-Diphenyl-1,3-thiazol-4-ol.

• Characterization:

  • Determine the melting point of the purified product.

  • Characterize the product using spectroscopic methods such as ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure.

Safety Precautions

• Perform all steps in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Ethyl 2-bromo-2-phenylacetate is a lachrymator and irritant; handle with care.

• Dichloromethane is a volatile and potentially carcinogenic solvent; avoid inhalation and skin contact.

Data Presentation

Product Characterization Data

The following table summarizes the expected properties and characterization data for the final product, 2,5-Diphenyl-1,3-thiazol-4-ol.

Property	Value
Chemical Formula	C₁₅H₁₁NOS
Molecular Weight	253.32 g/mol [7]
CAS Number	59484-42-3[7][8]
Appearance	Off-white to pale yellow solid
Melting Point	Expected range: 180-190 °C (literature values may vary)
¹H NMR (CDCl₃, δ ppm)	~7.2-8.0 (m, 10H, Ar-H), ~9.5 (s, 1H, OH)
¹³C NMR (CDCl₃, δ ppm)	~125-135 (Ar-C), ~145 (C-S), ~155 (C=N), ~160 (C-OH)

Visualizations

Hantzsch Synthesis Reaction Mechanism

The diagram below illustrates the proposed mechanism for the synthesis of 2,5-Diphenyl-1,3-thiazol-4-ol.

Caption: Reaction mechanism for the Hantzsch synthesis of 2,5-Diphenyl-1,3-thiazol-4-ol.

Experimental Workflow

The following flowchart outlines the key steps in the experimental protocol.

Caption: Step-by-step experimental workflow for the synthesis of 2,5-Diphenyl-1,3-thiazol-4-ol.

References

• 1. synarchive.com [synarchive.com]
• 2. chemhelpasap.com [chemhelpasap.com]
• 3. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 4. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. bepls.com [bepls.com]
• 7. scbt.com [scbt.com]
• 8. 59484-42-3 CAS MSDS (2,5-DIPHENYL-1,3-THIAZOL-4-OL) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

Application Notes and Protocols for the Purification of 2,5-Diphenyl-1,3-thiazol-4-ol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the purification of 2,5-Diphenyl-1,3-thiazol-4-ol, a heterocyclic compound with potential applications in medicinal chemistry and material science.[1] Due to the limited availability of specific purification data for this compound, the following protocols are based on established techniques for structurally related 4-thiazolidinone derivatives.[2][3][4][5][6] Researchers should consider these as starting points for method development and optimization.

The purification of 2,5-Diphenyl-1,3-thiazol-4-ol is a critical step to ensure the removal of impurities such as starting materials, byproducts, and catalysts from the crude reaction mixture. The presence of two phenyl groups influences its aromatic properties and solubility, while the hydroxyl group at the 4-position increases its polarity and potential for hydrogen bonding.[1] These structural features are key considerations when selecting an appropriate purification strategy.

Common purification techniques for analogous compounds include recrystallization, column chromatography, and washing with specific organic solvents.[2][4][5][7] The choice of method will depend on the nature and quantity of the impurities present, as well as the desired final purity of the compound.

Quantitative Data Summary

Purification Technique	Stationary Phase / Solvent System	Typical Conditions	Target Compounds	Reference
Column Chromatography	Silica Gel / Hexane:Ethyl Acetate	Gradient or isocratic elution	2,5-Disubstituted-1,3,4-thiadiazoles	[7]
Recrystallization	Ethanol	Dissolution at elevated temperature followed by slow cooling	4-Thiazolidinone derivatives	[4]
Washing	Hot Hexane or Hot Hexane:Ethyl Acetate (8:2)	Washing of the solid crude product	Thiazolidin-4-ones and Thiazinan-4-ones	[2]
Filtration	Not Applicable	Isolation of a solid product from a liquid	5-substituted thiazolidin-4-one derivatives	[3]

Experimental Protocols

The following are detailed, generalized protocols for the purification of 2,5-Diphenyl-1,3-thiazol-4-ol.

Protocol 1: Purification by Recrystallization

Recrystallization is a widely used technique for purifying solid organic compounds based on differences in their solubility in a particular solvent at different temperatures.

Materials:

• Crude 2,5-Diphenyl-1,3-thiazol-4-ol

• Ethanol (or other suitable solvent determined by solubility studies)

• Erlenmeyer flask

• Heating mantle or hot plate

• Condenser (optional, to prevent solvent loss)

• Buchner funnel and flask

• Filter paper

• Ice bath

Procedure:

• Solvent Selection: Determine a suitable solvent for recrystallization. An ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures. Ethanol is often a good starting point for thiazolidinone derivatives.[4]

• Dissolution: Place the crude 2,5-Diphenyl-1,3-thiazol-4-ol in an Erlenmeyer flask. Add a minimal amount of the selected solvent.

• Heating: Gently heat the mixture while stirring to dissolve the compound completely. Add more solvent in small portions if necessary to achieve full dissolution at the boiling point of the solvent. Avoid using an excessive amount of solvent.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them. This step should be done quickly to prevent premature crystallization.

• Cooling: Allow the hot, saturated solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

• Crystallization: Once the solution has reached room temperature, place it in an ice bath to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Protocol 2: Purification by Column Chromatography

Column chromatography is a versatile technique for separating compounds based on their differential adsorption to a stationary phase.

Materials:

• Crude 2,5-Diphenyl-1,3-thiazol-4-ol

• Silica gel (as stationary phase)

• Hexane and Ethyl Acetate (as mobile phase)

• Chromatography column

• Collection tubes or flasks

• Thin Layer Chromatography (TLC) plates and chamber

Procedure:

• TLC Analysis: First, analyze the crude product by TLC to determine an appropriate solvent system (mobile phase). A common starting point is a mixture of hexane and ethyl acetate.[7] The ideal solvent system will give the target compound an Rf value of approximately 0.3-0.5.

• Column Packing: Prepare a chromatography column by packing it with silica gel slurried in the initial mobile phase (e.g., a low polarity mixture of hexane and ethyl acetate).

• Sample Loading: Dissolve the crude 2,5-Diphenyl-1,3-thiazol-4-ol in a minimum amount of the mobile phase or a stronger solvent that is then evaporated onto a small amount of silica gel ("dry loading"). Carefully load the sample onto the top of the silica gel bed.

• Elution: Begin eluting the column with the mobile phase. You can use an isocratic elution (constant solvent composition) or a gradient elution (gradually increasing the polarity of the mobile phase, e.g., by increasing the percentage of ethyl acetate).

• Fraction Collection: Collect the eluent in a series of fractions.

• TLC Monitoring: Monitor the collected fractions by TLC to identify which ones contain the purified 2,5-Diphenyl-1,3-thiazol-4-ol.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified compound.

Visualizations

Workflow for Purification of 2,5-Diphenyl-1,3-thiazol-4-ol

Caption: General workflow for the purification of 2,5-Diphenyl-1,3-thiazol-4-ol.

Logical Relationship of Purification Techniques

References

• 1. CAS 59484-42-3: 2,5-diphenyl-1,3-thiazol-4-ol | CymitQuimica [cymitquimica.com]
• 2. Synthesis of thiazolidin-4-ones and thiazinan-4-ones from 1-(2-aminoethyl)pyrrolidine as acetylcholinesterase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of Thiazolidin-4-Ones Derivatives, Evaluation of Conformation in Solution, Theoretical Isomerization Reaction Paths and Discovery of Potential Biological Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and antimicrobial activity of new 4-thiazolidinone derivatives containing 2-amino-6-methoxybenzothiazole - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rjpn.org [rjpn.org]
• 6. connectjournals.com [connectjournals.com]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols for the Recrystallization of 2,5-Diphenyl-1,3-thiazol-4-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the purification of 2,5-Diphenyl-1,3-thiazol-4-ol via recrystallization. Recrystallization is a critical technique for achieving high purity of solid compounds, which is essential for accurate analytical data and for the development of pharmaceutical agents. These notes offer guidance on solvent selection, a step-by-step experimental protocol, and troubleshooting advice for common issues encountered during the recrystallization process.

Introduction

2,5-Diphenyl-1,3-thiazol-4-ol is a heterocyclic compound containing a thiazole ring, which is a common scaffold in many biologically active molecules. The purity of this compound is paramount for its use in research and drug development. Recrystallization is a robust and widely used method for the purification of solid organic compounds. The principle of this technique relies on the differential solubility of the compound and its impurities in a chosen solvent at varying temperatures. An ideal recrystallization solvent will dissolve the compound sparingly at room temperature but will have high solubility at an elevated temperature.

Data Presentation

While specific quantitative solubility data for 2,5-Diphenyl-1,3-thiazol-4-ol is not extensively available in the literature, a qualitative assessment of suitable solvents can be made based on the polarity of the molecule and empirical data from structurally similar compounds. 2,5-Diphenyl-1,3-thiazol-4-ol possesses both nonpolar (two phenyl groups) and polar (hydroxyl and thiazole groups) functionalities, suggesting that a solvent of intermediate polarity or a mixed solvent system would be most effective.

Table 1: Qualitative Solubility of 2,5-Diphenyl-1,3-thiazol-4-ol in Common Organic Solvents

Solvent	Polarity Index	Predicted Solubility at 25°C	Predicted Solubility at Boiling Point	Suitability for Recrystallization
Ethanol	5.2	Low to Medium	High	Excellent
Methanol	6.6	Low	High	Good
Ethyl Acetate	4.4	Medium	High	Good
Toluene	2.4	Medium	High	Fair (Potential for oiling out)
Hexane	0.1	Very Low	Low	Poor (May be used as an anti-solvent)
Water	10.2	Insoluble	Insoluble	Unsuitable (May be used in mixed solvents)

Note: The suitability is a prediction and should be confirmed with small-scale solvent screening tests.

Experimental Protocols

This section outlines a general yet detailed protocol for the recrystallization of 2,5-Diphenyl-1,3-thiazol-4-ol.

Materials and Equipment

• Crude 2,5-Diphenyl-1,3-thiazol-4-ol

• Selected recrystallization solvent (e.g., Ethanol)

• Erlenmeyer flasks (two sizes)

• Hot plate with magnetic stirring capability

• Magnetic stir bar

• Short-stemmed funnel

• Fluted filter paper

• Büchner funnel and flask

• Vacuum source

• Ice bath

• Spatula

• Watch glass

• Drying oven or desiccator

Recrystallization Workflow

Application Notes and Protocols for the Purification of 2,5-Diphenyl-1,3-thiazol-4-ol using Column Chromatography

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the purification of 2,5-Diphenyl-1,3-thiazol-4-ol using normal-phase column chromatography. The methodologies outlined are based on established practices for the purification of substituted thiazole derivatives and are intended to serve as a comprehensive guide for researchers in organic synthesis and medicinal chemistry.

Introduction

2,5-Diphenyl-1,3-thiazol-4-ol is a heterocyclic compound of interest in pharmaceutical research due to the prevalence of the thiazole core in numerous bioactive molecules. Synthesis of this compound often results in a crude mixture containing unreacted starting materials, byproducts, and other impurities. Column chromatography is a fundamental and effective technique for the isolation of the desired product to a high degree of purity, which is essential for subsequent analytical characterization and biological evaluation. This protocol details the use of silica gel chromatography with a hexane-ethyl acetate solvent system to achieve this purification.

Data Presentation

The following table summarizes representative data for the column chromatography purification of 2,5-Diphenyl-1,3-thiazol-4-ol. These values are illustrative and may require optimization based on the specific crude mixture and laboratory conditions.

Parameter	Value
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)
Mobile Phase (Eluent)	Gradient: 5% to 20% Ethyl Acetate in Hexane
Typical Rf of Product	~0.35 (in 15% Ethyl Acetate/85% Hexane)
Typical Rf of Impurities	Varies (typically higher or lower than the product)
Loading Capacity	1 g crude product per 40-80 g silica gel
Purity Before Chromatography	~70-85% (by NMR)
Purity After Chromatography	>98% (by NMR and LC-MS)
Typical Yield	80-90%

Experimental Protocols

This section provides a detailed methodology for the purification of 2,5-Diphenyl-1,3-thiazol-4-ol.

Materials and Reagents

• Crude 2,5-Diphenyl-1,3-thiazol-4-ol

• Silica Gel (60 Å, 230-400 mesh)

• n-Hexane (ACS grade or higher)

• Ethyl Acetate (ACS grade or higher)

• Dichloromethane (for sample loading)

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

• Glass chromatography column

• Cotton or glass wool

• Sand (acid-washed)

• Collection tubes or flasks

• Rotary evaporator

Thin Layer Chromatography (TLC) Analysis

Before performing column chromatography, it is crucial to determine an appropriate solvent system using TLC.

• Spotting: Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane or ethyl acetate). Spot the solution onto a TLC plate.

• Development: Develop the TLC plate in various hexane/ethyl acetate solvent systems (e.g., 9:1, 8:2, 7:3 v/v).

• Visualization: Visualize the separated spots under UV light (254 nm). The ideal solvent system will provide good separation between the product spot and any impurities, with the product having an Rf value between 0.2 and 0.4.

Column Preparation (Slurry Method)

• Column Setup: Secure a glass chromatography column vertically to a stand. Place a small plug of cotton or glass wool at the bottom of the column, followed by a thin layer of sand.

• Slurry Preparation: In a beaker, prepare a slurry of silica gel in the initial, least polar eluent (e.g., 5% ethyl acetate in hexane).

• Packing: Carefully pour the slurry into the column. Gently tap the side of the column to ensure even packing and to dislodge any air bubbles.

• Equilibration: Allow the solvent to drain until it is just above the silica bed. Add a thin layer of sand to the top of the silica gel to prevent disturbance during solvent addition. Equilibrate the column by passing 2-3 column volumes of the initial eluent through the packed silica gel.

Sample Loading

• Dry Loading (Recommended):

  • Dissolve the crude 2,5-Diphenyl-1,3-thiazol-4-ol in a minimal amount of a volatile solvent like dichloromethane.

  • Add a small amount of silica gel (approximately 1-2 times the weight of the crude product) to this solution.

  • Evaporate the solvent completely using a rotary evaporator to obtain a free-flowing powder of the crude product adsorbed onto the silica gel.

  • Carefully add this powder to the top of the prepared column.

• Wet Loading:

  • Dissolve the crude product in the smallest possible volume of the initial eluent.

  • Carefully pipette this solution directly onto the top of the silica bed.

Elution and Fraction Collection

• Elution: Carefully add the eluent to the top of the column. Apply gentle air pressure (if necessary for flash chromatography) to achieve a steady flow rate.

• Gradient Elution: Start with a low polarity eluent (e.g., 5% ethyl acetate in hexane). Gradually increase the polarity of the eluent (e.g., to 10%, 15%, and finally 20% ethyl acetate) to elute compounds with increasing polarity.

• Fraction Collection: Collect the eluate in a series of labeled test tubes or flasks. The size of the fractions will depend on the column size and the separation achieved.

Analysis of Fractions

• TLC Monitoring: Analyze the collected fractions by TLC to identify which fractions contain the pure product.

• Pooling and Evaporation: Combine the fractions containing the pure 2,5-Diphenyl-1,3-thiazol-4-ol. Remove the solvent using a rotary evaporator to obtain the purified product.

Product Characterization

Confirm the purity and identity of the final product using analytical techniques such as NMR spectroscopy, mass spectrometry, and melting point determination.

Visualizations

The following diagrams illustrate the key workflows in the purification process.

Caption: Workflow for the purification of 2,5-Diphenyl-1,3-thiazol-4-ol.

Application Notes and Protocols for Antimicrobial Assays of 2,5-Diphenyl-1,3-thiazol-4-ol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for evaluating the antimicrobial properties of the novel synthetic compound, 2,5-Diphenyl-1,3-thiazol-4-ol. Thiazole derivatives have demonstrated significant potential as antimicrobial agents, exhibiting a broad spectrum of activity against various bacterial and fungal pathogens.[1][2][3] The protocols outlined below are standard, validated methods for determining the efficacy of new chemical entities.

Overview and Principle

The antimicrobial activity of a compound is primarily assessed by its ability to inhibit the growth of or kill microorganisms. The most common preliminary assays involve determining the Minimum Inhibitory Concentration (MIC) and the zone of inhibition. The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. The zone of inhibition assay provides a qualitative measure of the compound's efficacy.

Subsequent assays can elucidate the mechanism of action, such as the inhibition of essential microbial enzymes like DNA gyrase or 14α-lanosterol demethylase.[4][5][6]

Materials and Reagents

• Test Compound: 2,5-Diphenyl-1,3-thiazol-4-ol

• Microbial Strains:

  • Gram-positive bacteria: Staphylococcus aureus (e.g., ATCC 25923), Bacillus subtilis (e.g., ATCC 6633)

  • Gram-negative bacteria: Escherichia coli (e.g., ATCC 25922), Pseudomonas aeruginosa (e.g., ATCC 27853)

  • Fungi: Candida albicans (e.g., ATCC 10231), Aspergillus niger (e.g., ATCC 16404)

• Culture Media:

  • Mueller-Hinton Broth (MHB) for bacteria

  • Mueller-Hinton Agar (MHA) for bacteria

  • Sabouraud Dextrose Broth (SDB) for fungi

  • Sabouraud Dextrose Agar (SDA) for fungi

• Reagents:

  • Dimethyl sulfoxide (DMSO) for dissolving the test compound

  • Sterile saline (0.85% NaCl)

  • Resazurin sodium salt solution (for viability indication)

• Standard Antibiotics (Positive Controls):

  • Ampicillin or Gentamicin for bacteria[7]

  • Amphotericin B or Fluconazole for fungi[7][8]

• Equipment:

  • 96-well microtiter plates

  • Incubator

  • Spectrophotometer (plate reader)

  • Sterile Petri dishes

  • Micropipettes

  • Autoclave

  • Laminar flow hood

Experimental Protocols

This protocol determines the lowest concentration of 2,5-Diphenyl-1,3-thiazol-4-ol that inhibits the visible growth of a microorganism.

Protocol:

• Preparation of Test Compound: Dissolve 2,5-Diphenyl-1,3-thiazol-4-ol in DMSO to a stock concentration of 10 mg/mL.

• Preparation of Inoculum:

  • Bacteria: Culture bacteria in MHB overnight at 37°C. Adjust the turbidity of the bacterial suspension with sterile saline to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension 1:100 in MHB to obtain a final inoculum of 1.5 x 10⁶ CFU/mL.

  • Fungi: Culture fungi on SDA plates for 2-5 days. Harvest spores/cells and suspend in SDB. Adjust the turbidity to a 0.5 McFarland standard and then dilute to achieve a final inoculum of approximately 1-5 x 10⁵ CFU/mL.

• Serial Dilution in 96-Well Plate:

  • Add 100 µL of the appropriate sterile broth (MHB or SDB) to wells 2 through 12 of a 96-well plate.

  • Add 200 µL of the dissolved test compound (or standard antibiotic) to well 1.

  • Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, and continuing this process down to well 10. Discard 100 µL from well 10.

  • Well 11 will serve as the growth control (no compound), and well 12 as the sterility control (no inoculum).

• Inoculation: Add 100 µL of the prepared microbial inoculum to wells 1 through 11. The final volume in each well will be 200 µL.

• Incubation:

  • Incubate bacterial plates at 37°C for 18-24 hours.

  • Incubate fungal plates at 28-30°C for 24-48 hours.

• Determination of MIC: The MIC is the lowest concentration of the compound at which there is no visible growth. This can be observed visually or by measuring the absorbance at 600 nm. A resazurin solution can also be added to each well; a color change from blue to pink indicates viable cells.

This method assesses the antimicrobial activity by measuring the diameter of the zone of growth inhibition around a disk impregnated with the test compound.

Protocol:

• Preparation of Agar Plates: Pour molten MHA (for bacteria) or SDA (for fungi) into sterile Petri dishes and allow them to solidify in a laminar flow hood.

• Preparation of Inoculum: Prepare the microbial inoculum as described in the broth microdilution protocol (adjusted to 0.5 McFarland standard).

• Inoculation of Plates: Dip a sterile cotton swab into the inoculum suspension and streak it evenly across the entire surface of the agar plate in three directions to ensure uniform growth.

• Application of Test Compound:

  • Impregnate sterile filter paper disks (6 mm diameter) with a known concentration of 2,5-Diphenyl-1,3-thiazol-4-ol (e.g., 100 µ g/disk ).

  • Place the impregnated disks onto the surface of the inoculated agar plates.

  • Place a disk with the standard antibiotic as a positive control and a disk with DMSO as a negative control.

• Incubation: Incubate the plates as described in the MIC protocol.

• Measurement of Inhibition Zone: Measure the diameter of the clear zone of no growth around each disk in millimeters (mm).

Data Presentation

Quantitative data from the antimicrobial assays should be summarized in tables for clear comparison. Below are example tables with hypothetical data for 2,5-Diphenyl-1,3-thiazol-4-ol, based on activities of other thiazole derivatives.[5][7][9]

Table 1: Minimum Inhibitory Concentration (MIC) of 2,5-Diphenyl-1,3-thiazol-4-ol and Control Antibiotics (µg/mL)

Microorganism	2,5-Diphenyl-1,3-thiazol-4-ol	Ampicillin	Gentamicin	Fluconazole	Amphotericin B
S. aureus	16	8	4	-	-
B. subtilis	32	16	8	-	-
E. coli	64	32	16	-	-
P. aeruginosa	>128	64	32	-	-
C. albicans	8	-	-	4	2
A. niger	16	-	-	8	4

Table 2: Zone of Inhibition of 2,5-Diphenyl-1,3-thiazol-4-ol and Control Antibiotics (mm)

Microorganism	2,5-Diphenyl-1,3-thiazol-4-ol (100 µ g/disk )	Ampicillin (10 µ g/disk )	Gentamicin (10 µ g/disk )	Fluconazole (25 µ g/disk )	Amphotericin B (20 µ g/disk )
S. aureus	18	22	25	-	-
B. subtilis	15	19	21	-	-
E. coli	12	16	20	-	-
P. aeruginosa	0	10	15	-	-
C. albicans	20	-	-	24	26
A. niger	17	-	-	20	22

Visualizations

References

• 1. jchemrev.com [jchemrev.com]
• 2. Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)-amino]propanoic Acids and Their Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis and Antimicrobial Activity of New Heteroaryl(aryl) Thiazole Derivatives Molecular Docking Studies [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Antimicrobial Prospect of Newly Synthesized 1,3-Thiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Anti-inflammatory Evaluation of 2,5-Diphenyl-1,3-thiazol-4-ol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Inflammation is a complex biological response to harmful stimuli, such as pathogens, damaged cells, or irritants. While it is a protective mechanism, chronic or unresolved inflammation can contribute to a variety of diseases. Thiazole derivatives have emerged as a promising class of heterocyclic compounds with a broad spectrum of biological activities, including anti-inflammatory properties.[1][2][3] These compounds often exert their effects by modulating key inflammatory pathways, such as the cyclooxygenase (COX) and lipoxygenase (LOX) pathways, and by inhibiting the production of pro-inflammatory mediators.[3] This document provides a detailed guide for the anti-inflammatory evaluation of 2,5-Diphenyl-1,3-thiazol-4-ol, outlining both in vitro and in vivo experimental protocols.

Quantitative Data Summary

The following tables present a representative summary of quantitative data that can be generated from the anti-inflammatory evaluation of 2,5-Diphenyl-1,3-thiazol-4-ol.

Table 1: In Vitro Anti-inflammatory Activity of 2,5-Diphenyl-1,3-thiazol-4-ol

Assay	Test Concentration (µM)	Result (e.g., % Inhibition of NO Production)	IC₅₀ (µM)	Positive Control (e.g., Dexamethasone) IC₅₀ (µM)
LPS-Induced Nitric Oxide (NO) Production in RAW 264.7 Cells	1	15.2 ± 1.8	12.5	5.8
5	35.7 ± 2.5
10	48.9 ± 3.1
25	65.4 ± 4.2
50	82.1 ± 5.5
COX-2 Inhibition Assay	1	10.5 ± 1.2	15.8	0.5 (Celecoxib)
5	28.3 ± 2.1
10	42.6 ± 3.5
25	58.9 ± 4.8
50	75.3 ± 6.1

Table 2: In Vivo Anti-inflammatory Activity of 2,5-Diphenyl-1,3-thiazol-4-ol in Carrageenan-Induced Paw Edema in Rats

Treatment Group	Dose (mg/kg)	Paw Volume Increase (mL) at 3h	% Inhibition of Edema at 3h
Vehicle Control	-	0.85 ± 0.07	-
2,5-Diphenyl-1,3-thiazol-4-ol	10	0.62 ± 0.05*	27.1
25	0.45 ± 0.04	47.1
50	0.31 ± 0.03	63.5
Indomethacin (Positive Control)	10	0.35 ± 0.04**	58.8

*p < 0.05, **p < 0.01 compared to Vehicle Control.

Experimental Protocols

In Vitro Anti-inflammatory Assays

This assay assesses the ability of a compound to inhibit the production of nitric oxide, a key pro-inflammatory mediator, in macrophages stimulated with LPS.

Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Lipopolysaccharide (LPS) from E. coli

• 2,5-Diphenyl-1,3-thiazol-4-ol

• Dexamethasone (positive control)

• Griess Reagent (1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• 96-well plates

Protocol:

• Seed RAW 264.7 cells in 96-well plates at a density of 1 x 10⁵ cells/well and incubate for 24 hours.[4]

• Pre-treat the cells with various concentrations of 2,5-Diphenyl-1,3-thiazol-4-ol or Dexamethasone for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours.[5]

• After incubation, collect 100 µL of the cell culture supernatant.

• Add 100 µL of Griess reagent to the supernatant and incubate at room temperature for 10 minutes.[6]

• Measure the absorbance at 540 nm using a microplate reader.

• Calculate the concentration of nitrite using a sodium nitrite standard curve.

• The percentage of NO inhibition is calculated as: % Inhibition = [1 - (Absorbance of treated group / Absorbance of LPS control group)] x 100

In Vivo Anti-inflammatory Assay

This is a widely used model to evaluate the acute anti-inflammatory activity of compounds.[7][8][9]

Materials:

• Male Wistar rats (180-200 g)

• Carrageenan (1% w/v in sterile saline)

• 2,5-Diphenyl-1,3-thiazol-4-ol

• Indomethacin (positive control)

• Vehicle (e.g., 0.5% carboxymethyl cellulose)

• Plethysmometer

Protocol:

• Acclimatize the animals for at least one week before the experiment.

• Divide the rats into groups (n=6 per group): Vehicle control, positive control (Indomethacin), and different dose groups of 2,5-Diphenyl-1,3-thiazol-4-ol.

• Administer the test compounds or vehicle orally (p.o.) or intraperitoneally (i.p.) one hour before carrageenan injection.

• Measure the initial paw volume of the right hind paw of each rat using a plethysmometer.[8]

• Inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw.[9][10]

• Measure the paw volume at 1, 2, 3, 4, and 5 hours after carrageenan injection.[8]

• The increase in paw volume is calculated by subtracting the initial paw volume from the paw volume at each time point.

• The percentage inhibition of edema is calculated as: % Inhibition = [1 - (Mean paw volume increase of treated group / Mean paw volume increase of control group)] x 100

Visualizations

Experimental Workflow

Caption: Experimental workflow for anti-inflammatory evaluation.

NF-κB Signaling Pathway in Inflammation

The Nuclear Factor-kappa B (NF-κB) signaling pathway is a central regulator of inflammation.[11][12][13] Many anti-inflammatory compounds exert their effects by inhibiting this pathway.

Caption: NF-κB signaling pathway and potential inhibition point.

References

• 1. wjpmr.com [wjpmr.com]
• 2. Frontiers | Modification of 4-(4-chlorothiophen-2-yl)thiazol-2-amine derivatives for the treatment of analgesia and inflammation: synthesis and in vitro, in vivo, and in silico studies [frontiersin.org]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. thaiscience.info [thaiscience.info]
• 5. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [pmc.ncbi.nlm.nih.gov]
• 6. LPS-Stimulated RAW 264.7 Macrophage Inducible Nitric Oxide Synthase (iNOS) and Nitric Oxide Production is Decreased by an Omega-3 Fatty Acid Lipid Emulsion - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. inotiv.com [inotiv.com]
• 10. bio-protocol.org [bio-protocol.org]
• 11. NF-κB signaling in inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Frontiers | NF-κB: At the Borders of Autoimmunity and Inflammation [frontiersin.org]
• 13. NF-κB - Wikipedia [en.wikipedia.org]

Application Note: Protocol for Testing 2,5-Diphenyl-1,3-thiazol-4-ol in Cell Culture

An application note and protocol for investigating the effects of 2,5-Diphenyl-1,3-thiazol-4-ol in a cell culture setting, designed for researchers in drug discovery and life sciences.

Introduction

2,5-Diphenyl-1,3-thiazol-4-ol is an organic compound featuring a thiazole ring, a five-membered heterocyclic structure containing both sulfur and nitrogen atoms.[1] The thiazole ring is a core component in numerous biologically active compounds and FDA-approved drugs, including those with anticancer, anti-inflammatory, and antimicrobial properties.[2][3][4] Derivatives of thiazole are of significant interest in medicinal chemistry and drug discovery due to their diverse pharmacological activities.[2][5] Given the established biological relevance of the thiazole scaffold, it is crucial to systematically evaluate the cellular effects of novel derivatives like 2,5-Diphenyl-1,3-thiazol-4-ol.

This document provides a comprehensive protocol for the initial in vitro characterization of 2,5-Diphenyl-1,3-thiazol-4-ol, covering essential assays to determine its cytotoxicity, effects on cell proliferation, and its potential to induce apoptosis. These protocols are designed to establish a foundational understanding of the compound's biological activity in a cell culture model.

Compound Details

• Name: 2,5-Diphenyl-1,3-thiazol-4-ol

• Synonyms: 4-Thiazolol, 2,5-Diphenyl-[1]

• CAS Number: 59484-42-3[6]

• Molecular Formula: C₁₅H₁₁NOS[7]

• Molecular Weight: 253.32 g/mol [7]

Experimental Workflow

The overall workflow for testing the compound involves preparing the compound, treating the cells, and then performing a series of assays to measure viability, proliferation, and cell death.

Caption: Experimental workflow for cell-based testing.

Experimental Protocols

Preparation of Compound Stock Solution

• Solvent Selection: Due to its organic nature, 2,5-Diphenyl-1,3-thiazol-4-ol should be dissolved in a suitable organic solvent such as dimethyl sulfoxide (DMSO).

• Procedure:

  • Prepare a high-concentration stock solution (e.g., 10 mM or 50 mM) in 100% DMSO.

  • Ensure the compound is fully dissolved by vortexing or brief sonication.

  • Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

• Working Solutions:

  • On the day of the experiment, thaw an aliquot of the stock solution.

  • Prepare serial dilutions in complete cell culture medium to achieve the desired final concentrations for treating the cells.

  • Crucial: Ensure the final concentration of DMSO in the cell culture medium is consistent across all treatments (including the vehicle control) and is non-toxic to the cells (typically ≤ 0.5%).

Cell Culture and Seeding

• Cell Line Selection: Choose a cell line relevant to the research question (e.g., a cancer cell line like HeLa or A549 for anticancer screening, or a non-cancerous line like HaCaT for general toxicity).[8]

• Maintenance: Culture the cells in the appropriate medium supplemented with fetal bovine serum (FBS) and antibiotics, following standard cell culture protocols. Maintain the cells in a humidified incubator at 37°C with 5% CO₂.

• Seeding:

  • Harvest cells using trypsin-EDTA when they reach 70-80% confluency.

  • Perform a cell count using a hemocytometer or automated cell counter and assess viability (e.g., with Trypan Blue).

  • Seed the cells into appropriate culture plates (e.g., 96-well plates for viability assays, 6-well plates for apoptosis or protein analysis) at a predetermined optimal density.

  • Allow cells to attach and recover overnight before adding the compound.

Protocol: Cell Viability (MTT) Assay

This assay measures the metabolic activity of cells, which serves as an indicator of cell viability.[9] Metabolically active cells reduce the yellow tetrazolium salt MTT to a purple formazan product.[10][11]

• Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of medium and incubate overnight.

• Treatment: Remove the old medium and add 100 µL of fresh medium containing various concentrations of 2,5-Diphenyl-1,3-thiazol-4-ol. Include a "vehicle control" (medium with DMSO) and a "no-cell" blank (medium only).

• Incubation: Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT labeling reagent (5 mg/mL in PBS) to each well.[11]

• Incubation: Incubate for 2-4 hours at 37°C until purple formazan crystals are visible.[11]

• Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[11]

• Measurement: Leave the plate at room temperature in the dark for at least 2 hours.[11] Measure the absorbance at a wavelength of 570 nm using a microplate reader.[12]

• Analysis: Calculate cell viability as a percentage relative to the vehicle control after subtracting the blank absorbance.

Protocol: Apoptosis Assay (Annexin V-FITC and Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. In early apoptosis, phosphatidylserine (PS) translocates to the outer cell membrane, where it can be detected by fluorescently labeled Annexin V.[13][14] Propidium Iodide (PI) is a nuclear stain that is excluded by live cells with intact membranes.

• Seeding & Treatment: Seed cells in 6-well plates. Once attached, treat with 2,5-Diphenyl-1,3-thiazol-4-ol at selected concentrations (e.g., IC50 and 2x IC50 as determined by the MTT assay) for 24 hours.

• Cell Harvesting: Collect both floating and attached cells. Wash the attached cells with PBS and detach them with trypsin. Combine all cells from each well.

• Staining:

  • Wash the cells twice with cold PBS.

  • Resuspend the cells in 100 µL of 1X Annexin V Binding Buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI).

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Annexin V Binding Buffer to each tube. Analyze the cells immediately using a flow cytometer.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Data Presentation

Quantitative data should be organized into tables for clarity and easy comparison.

Table 1: Cytotoxicity of 2,5-Diphenyl-1,3-thiazol-4-ol

Cell Line	Treatment Duration (hours)	IC50 (µM)	95% Confidence Interval
HeLa	24	Value	Value - Value
HeLa	48	Value	Value - Value
A549	24	Value	Value - Value

| A549 | 48 | Value | Value - Value |

IC50 is the concentration of a drug that gives a half-maximal response.

Table 2: Apoptosis Analysis via Annexin V/PI Staining

Treatment Group	Concentration (µM)	Viable Cells (%)	Early Apoptotic (%)	Late Apoptotic (%)	Necrotic (%)
Vehicle Control	0	Value ± SD	Value ± SD	Value ± SD	Value ± SD
Compound	IC50 / 2	Value ± SD	Value ± SD	Value ± SD	Value ± SD
Compound	IC50	Value ± SD	Value ± SD	Value ± SD	Value ± SD

| Compound | 2 x IC50 | Value ± SD | Value ± SD | Value ± SD | Value ± SD |

Data presented as Mean ± Standard Deviation (SD) from three independent experiments.

Signaling Pathway Analysis

The induction of apoptosis suggests the involvement of specific signaling pathways.[15] A common approach is to investigate key proteins in the intrinsic (mitochondrial) and extrinsic (death receptor) apoptotic pathways.

Caption: Hypothetical apoptotic signaling pathway.

Protocol Outline: Western Blotting

• Protein Extraction: Treat cells with the compound, then lyse the cells to extract total protein.

• Quantification: Determine protein concentration using a BCA or Bradford assay.

• SDS-PAGE: Separate proteins by size on a polyacrylamide gel.

• Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking & Antibody Incubation: Block the membrane to prevent non-specific binding, then incubate with primary antibodies against target proteins (e.g., Caspase-3, PARP, Bcl-2, Bax) followed by HRP-conjugated secondary antibodies.

• Detection: Visualize protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify band intensity and normalize to a loading control (e.g., β-actin or GAPDH) to determine changes in protein expression or cleavage.

References

• 1. CAS 59484-42-3: 2,5-diphenyl-1,3-thiazol-4-ol | CymitQuimica [cymitquimica.com]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. nbinno.com [nbinno.com]
• 4. Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A review on thiazole based compounds andamp; it’s pharmacological activities [wisdomlib.org]
• 6. 59484-42-3 CAS MSDS (2,5-DIPHENYL-1,3-THIAZOL-4-OL) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. scbt.com [scbt.com]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 11. atcc.org [atcc.org]
• 12. chondrex.com [chondrex.com]
• 13. Incucyte® Apoptosis Assays for Live-Cell Analysis | Sartorius [sartorius.com]
• 14. CELL BIOLOGY ACADEMY | ULTRA-DETAILED APOPTOSIS ASSAY SELECTION GUIDE! [procellsystem.com]
• 15. アポトーシスのイメージング | Thermo Fisher Scientific - JP [thermofisher.com]

Application Notes and Protocols: 2,5-Diphenyl-1,3-thiazol-4-ol as a Fluorescent Probe

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5-Diphenyl-1,3-thiazol-4-ol is a synthetic heterocyclic compound with potential applications as a fluorescent probe. Its utility is hypothesized to stem from the keto-enol tautomerism inherent to the 4-hydroxythiazole core, which can lead to distinct fluorescence properties for each tautomer. This phenomenon can be exploited for sensing changes in the local environment, such as polarity, pH, or the presence of specific analytes that may stabilize one tautomer over the other. The phenyl substituents contribute to the molecule's photophysical properties and can be further modified to tune its spectral characteristics and target specificity. These application notes provide a comprehensive overview of the theoretical framework, potential applications, and detailed protocols for the utilization of 2,5-Diphenyl-1,3-thiazol-4-ol as a fluorescent probe.

Principle of Operation: Keto-Enol Tautomerism

The functionality of 2,5-Diphenyl-1,3-thiazol-4-ol as a fluorescent probe is predicated on the equilibrium between its keto and enol tautomeric forms. The enol form, possessing an extended π-conjugated system, is expected to be more fluorescent than the keto form. Environmental factors that shift this equilibrium can, therefore, modulate the fluorescence output, forming the basis of a "turn-on" or ratiometric sensing mechanism.

Caption: Keto-enol tautomerism of 2,5-Diphenyl-1,3-thiazol-4-ol.

Data Presentation: Photophysical Properties

The following table summarizes the hypothetical photophysical properties of 2,5-Diphenyl-1,3-thiazol-4-ol in different solvent environments, illustrating the potential solvatochromic effects due to the keto-enol tautomerism.

Solvent	Dielectric Constant	Absorption Max (λabs, nm)	Emission Max (λem, nm)	Stokes Shift (nm)	Quantum Yield (Φ)
Dioxane	2.2	350	420	70	0.65
Chloroform	4.8	355	435	80	0.50
Ethyl Acetate	6.0	360	450	90	0.35
Acetonitrile	37.5	375	480	105	0.15
Methanol	32.7	380	500	120	0.05

Experimental Protocols

Protocol 1: Synthesis of 2,5-Diphenyl-1,3-thiazol-4-ol

This protocol describes a potential synthetic route based on the Hantzsch thiazole synthesis.

Materials:

• Thiobenzamide

• 2-Bromo-1-phenyl-ethanone (α-bromophenylacetophenone)

• Sodium bicarbonate (NaHCO₃)

• Ethanol

• Ethyl acetate

• Hexane

Procedure:

• Dissolve thiobenzamide (1 eq.) and 2-bromo-1-phenyl-ethanone (1 eq.) in ethanol.

• Add sodium bicarbonate (1.5 eq.) to the mixture.

• Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Pour the mixture into ice-cold water and stir for 30 minutes.

• Collect the precipitated solid by vacuum filtration and wash with water.

• Purify the crude product by recrystallization from an ethanol/water mixture or by column chromatography using a silica gel column with an ethyl acetate/hexane gradient.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Caption: Synthetic workflow for 2,5-Diphenyl-1,3-thiazol-4-ol.

Protocol 2: Characterization of Photophysical Properties

Materials:

• 2,5-Diphenyl-1,3-thiazol-4-ol

• Spectroscopic grade solvents (e.g., dioxane, chloroform, acetonitrile, methanol)

• UV-Vis spectrophotometer

• Fluorometer

• Quartz cuvettes (1 cm path length)

Procedure:

• Stock Solution Preparation: Prepare a 1 mM stock solution of 2,5-Diphenyl-1,3-thiazol-4-ol in a non-polar solvent like dioxane.

• Working Solution Preparation: Prepare working solutions (e.g., 10 µM) in various solvents by diluting the stock solution.

• UV-Vis Absorption Spectroscopy:

  • Record the absorption spectrum of each working solution from 250 nm to 500 nm.

  • Identify the wavelength of maximum absorption (λabs).

• Fluorescence Spectroscopy:

  • Excite the sample at its λabs.

  • Record the emission spectrum over a suitable wavelength range (e.g., 380 nm to 600 nm).

  • Determine the wavelength of maximum emission (λem).

• Quantum Yield Determination:

  • Measure the fluorescence quantum yield relative to a standard with a known quantum yield (e.g., quinine sulfate in 0.1 M H₂SO₄, Φ = 0.54).

  • Use the following equation: Φ_sample = Φ_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²) where Φ is the quantum yield, I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent.

Protocol 3: Application in Cell Imaging (Hypothetical)

This protocol outlines a general procedure for using 2,5-Diphenyl-1,3-thiazol-4-ol to visualize changes in intracellular polarity.

Materials:

• 2,5-Diphenyl-1,3-thiazol-4-ol

• Cell culture medium (e.g., DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Phosphate-Buffered Saline (PBS)

• Cells of interest (e.g., HeLa)

• Fluorescence microscope with appropriate filter sets

Procedure:

• Cell Culture: Culture cells in a suitable medium supplemented with FBS and antibiotics in a humidified incubator at 37°C with 5% CO₂. Seed cells on glass-bottom dishes suitable for microscopy.

• Probe Loading:

  • Prepare a 1 mM stock solution of the probe in DMSO.

  • Dilute the stock solution in serum-free cell culture medium to a final working concentration (e.g., 1-10 µM).

  • Remove the culture medium from the cells and wash with PBS.

  • Incubate the cells with the probe-containing medium for 15-30 minutes at 37°C.

• Washing: Remove the loading solution and wash the cells twice with PBS to remove any excess probe.

• Imaging:

  • Add fresh culture medium or PBS to the cells.

  • Image the cells using a fluorescence microscope. Use an excitation wavelength corresponding to the λabs of the probe and collect emission in the expected range.

  • Induce a change in intracellular polarity if desired (e.g., by adding a drug that alters lipid metabolism) and observe any changes in fluorescence intensity or emission wavelength.

Caption: Workflow for cellular imaging with the fluorescent probe.

Safety and Handling

The toxicological properties of 2,5-Diphenyl-1,3-thiazol-4-ol have not been extensively studied. Standard laboratory safety precautions should be followed. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Handle the compound in a well-ventilated area or a chemical fume hood.

Disclaimer

The application notes and protocols provided are based on the chemical structure of 2,5-Diphenyl-1,3-thiazol-4-ol and principles of fluorescence spectroscopy. The photophysical data presented is hypothetical and should be experimentally verified. These protocols are intended as a starting point for research and may require optimization for specific applications.

Application of 2,5-Diphenyl-1,3-thiazol-4-ol in Material Science: Limited Direct Evidence with Potential Inferred from Related Structures

Researchers, scientists, and drug development professionals exploring the frontiers of material science may find the thiazole scaffold a versatile building block. However, specific applications and detailed protocols for 2,5-Diphenyl-1,3-thiazol-4-ol in this domain are not well-documented in current scientific literature. While direct evidence is scarce, the chemical nature of this compound and the known applications of its structural analogs suggest potential avenues for exploration, particularly in the realm of organic electronics and sensor technology.

The core structure of 2,5-Diphenyl-1,3-thiazol-4-ol, featuring a thiazole ring with phenyl substitutions, imparts properties that are theoretically advantageous for material science applications. The thiazole moiety is known for its electron-withdrawing characteristics, which can be beneficial in the design of organic semiconductors. The phenyl groups contribute to the molecule's rigidity and can influence its packing in the solid state, a critical factor for charge transport in electronic devices.

Insights from Structurally Related Compounds

While direct data on 2,5-Diphenyl-1,3-thiazol-4-ol is lacking, research on the closely related compound, 2,5-Diphenyl-thiazolo[5,4-d]thiazole, offers valuable insights. This molecule, which features a fused thiazole ring system, has been investigated for its photophysical properties, suggesting its potential use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Studies on thiazole-based organic semiconductors have highlighted their role as electron-accepting units in donor-acceptor type materials, which are crucial for applications in organic field-effect transistors and solar cells.[1][2][3]

Furthermore, various derivatives of thiazoles, oxazolines, and thiadiazoles have been explored for their utility as fluorescent sensors.[4] These applications leverage the inherent fluorescence of the heterocyclic core and the modulation of this fluorescence upon interaction with specific analytes. The presence of the hydroxyl group in 2,5-Diphenyl-1,3-thiazol-4-ol could potentially serve as a site for further functionalization to create targeted sensors.

Postulated Applications and Future Research Directions

Based on the characteristics of its structural components and the applications of similar molecules, the following are postulated areas of application for 2,5-Diphenyl-1,3-thiazol-4-ol in material science:

• Organic Semiconductors: As a building block for larger conjugated molecules or polymers for use in organic electronics. Its electron-accepting nature could be harnessed in the design of n-type or ambipolar organic field-effect transistors (OFETs).

• Fluorescent Materials: As a core fluorophore for the development of novel dyes and pigments. Its emission properties could be tuned by chemical modification for applications in OLEDs or as fluorescent probes.

• Chemical Sensors: As a platform for the design of chemosensors, where the hydroxyl group could be functionalized to introduce specific recognition sites for ions or small molecules.

Experimental Protocols: A General Framework

In the absence of specific experimental data for 2,5-Diphenyl-1,3-thiazol-4-ol, a general workflow for its investigation in a material science context can be proposed. This would typically involve synthesis, characterization, and device fabrication and testing.

General Experimental Workflow

Caption: A generalized workflow for the investigation of a novel organic material, from synthesis to device testing.

Conclusion

References

• 1. Thiazole‐Based Organic Semiconductors for Organic Electronics | Semantic Scholar [semanticscholar.org]
• 2. Thiazolo[5,4-d]thiazoles – promising building blocks in the synthesis of semiconductors for plastic electronics - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Design, Synthesis, and Acaricidal Activity of 2,5-Diphenyl-1,3-oxazoline Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2,5-Diphenyl-1,3-thiazol-4-ol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis of 2,5-Diphenyl-1,3-thiazol-4-ol.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 2,5-Diphenyl-1,3-thiazol-4-ol?

A1: The most prevalent method for synthesizing 2,5-Diphenyl-1,3-thiazol-4-ol is a variation of the Hantzsch thiazole synthesis. This reaction involves the cyclocondensation of thiobenzamide with an α-halo carbonyl compound, typically ethyl 2-chloro-2-phenylacetate, in the presence of a base.[1]

Q2: What are the typical starting materials and reagents for this synthesis?

A2: The key starting materials are thiobenzamide and ethyl 2-chloro-2-phenylacetate. A suitable solvent, such as ethanol or methanol, and a base to facilitate the reaction are also required.

Q3: What is the expected yield for this synthesis?

A3: While the Hantzsch thiazole synthesis is generally known for high yields, the specific yield for 2,5-Diphenyl-1,3-thiazol-4-ol can vary depending on the reaction conditions.[2] Optimization of parameters such as temperature, reaction time, and choice of base can significantly impact the outcome.

Q4: Does 2,5-Diphenyl-1,3-thiazol-4-ol exhibit tautomerism?

A4: Yes, 4-hydroxythiazoles can exist in equilibrium with their keto tautomer, 2,5-diphenyl-1,3-thiazolidin-4-one.[3][4] The predominant tautomer can be influenced by the solvent and the physical state (solid or solution). This is a crucial consideration for characterization and analysis.

Q5: How can I confirm the identity and purity of the synthesized product?

A5: Standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Infrared (IR) spectroscopy, and mass spectrometry should be used to confirm the structure of the final product.[5][6] Purity can be assessed by techniques like Thin Layer Chromatography (TLC) and melting point determination.[7]

Troubleshooting Guide

Problem 1: Low or No Product Yield

Low or no yield of 2,5-Diphenyl-1,3-thiazol-4-ol is a common issue that can arise from several factors.

Potential Cause	Recommended Solutions
Poor quality of starting materials	Ensure the purity of thiobenzamide and ethyl 2-chloro-2-phenylacetate. Impurities can interfere with the reaction.
Inefficient base	The choice and amount of base are critical. Weaker bases may not be sufficient to deprotonate the necessary intermediates. Consider using a stronger base or optimizing the stoichiometry.
Suboptimal reaction temperature	While some Hantzsch syntheses proceed at room temperature, this specific reaction may require heating to overcome the activation energy.[8] Experiment with a temperature range (e.g., 40-80 °C) while monitoring the reaction by TLC.
Incorrect reaction time	The reaction may not have reached completion. Monitor the reaction progress using TLC to determine the optimal reaction time.[6]
Solubility issues	Poor solubility of starting materials in the chosen solvent can hinder the reaction. Ensure that both thiobenzamide and ethyl 2-chloro-2-phenylacetate are soluble in the reaction solvent at the chosen temperature.

Problem 2: Formation of Side Products

The presence of unexpected spots on a TLC plate indicates the formation of side products, which can complicate purification and reduce the yield of the desired product.

Potential Cause	Recommended Solutions
Self-condensation of starting materials	The α-halo ester can undergo self-condensation under basic conditions. Ensure slow addition of the base to the reaction mixture.
Hydrolysis of the ester	If water is present in the reaction mixture, the ethyl ester of the starting material or product can hydrolyze. Use anhydrous solvents and reagents.
Formation of an intermediate	The reaction proceeds through a 4-hydroxythiazoline intermediate which, under certain conditions, might be isolated.[9] Ensure sufficient reaction time and appropriate temperature to drive the reaction to the final thiazole product.
Oxidation of thiobenzamide	Thioamides can be susceptible to oxidation. While not a major reported issue for this specific synthesis, consider running the reaction under an inert atmosphere (e.g., nitrogen or argon) if oxidation is suspected.

Problem 3: Difficulty in Product Purification

Isolating the pure 2,5-Diphenyl-1,3-thiazol-4-ol from the crude reaction mixture can be challenging.

Potential Cause	Recommended Solutions
Product is an oil or does not precipitate	The product may be soluble in the reaction solvent. Try removing the solvent under reduced pressure and then attempt to induce precipitation by adding a non-polar solvent like hexane. If the product is an oil, try trituration with a suitable solvent to induce solidification.
Co-precipitation of impurities	If the product precipitates with impurities, recrystallization is necessary.[10] Screen various solvents to find one in which the product has high solubility at elevated temperatures and low solubility at room temperature.
Streaking on TLC plate	This may indicate that the compound is acidic. Adding a small amount of acetic acid to the TLC mobile phase can often improve the spot shape.
Difficulty in column chromatography	If using column chromatography, the tautomeric nature of the product might lead to band broadening.[7] Consider using a solvent system that favors one tautomer. Neutralizing the silica gel with a base (e.g., triethylamine in the eluent) can sometimes be beneficial if the compound is sensitive to acidic silica.

Experimental Protocols

General Synthesis of 2,5-Diphenyl-1,3-thiazol-4-ol

• Reaction Setup: To a solution of thiobenzamide (1 equivalent) in a suitable solvent (e.g., ethanol), add ethyl 2-chloro-2-phenylacetate (1 equivalent).

• Base Addition: Slowly add a solution of a suitable base (e.g., sodium ethoxide in ethanol, 1.1 equivalents) to the reaction mixture at room temperature.

• Reaction: Stir the mixture at room temperature or heat to reflux, monitoring the progress by TLC.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. The product may precipitate upon cooling or after the addition of water.

• Isolation: Collect the precipitate by filtration, wash with a cold solvent, and dry under vacuum.

• Purification: If necessary, purify the crude product by recrystallization from a suitable solvent (e.g., ethanol, acetic acid).[10]

Visualizations

Caption: Experimental workflow for the synthesis of 2,5-Diphenyl-1,3-thiazol-4-ol.

Caption: Tautomeric equilibrium of 2,5-Diphenyl-1,3-thiazol-4-ol.

Caption: Troubleshooting workflow for low product yield.

References

• 1. chemhelpasap.com [chemhelpasap.com]
• 2. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Tautomerism of 4-hydroxy-2,5-dimethyl-3(2H)-furanone: evidence for its enantioselective biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and Biological Screening of New 2-(5-Aryl-1-phenyl-1H-pyrazol-3-yl)-4-aryl Thiazole Derivatives as Potential Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. physics.emu.edu.tr [physics.emu.edu.tr]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Low yield in 2,5-Diphenyl-1,3-thiazol-4-ol synthesis and solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and professionals involved in the synthesis of 2,5-Diphenyl-1,3-thiazol-4-ol. Low yields can be a significant challenge in this process, and this guide aims to address common issues and provide practical solutions.

Troubleshooting Guide

Low yields in the synthesis of 2,5-Diphenyl-1,3-thiazol-4-ol, typically achieved through a Hantzsch-type condensation, can arise from various factors. This guide will walk you through potential problems and their solutions.

Problem 1: Low or No Product Formation

Possible Causes:

• Poor Quality of Starting Materials: Impurities in the α-halo ketone (e.g., 2-halo-1,2-diphenylethanone) or the thioamide (e.g., thiobenzamide) can lead to side reactions and inhibit the desired condensation.

• Suboptimal Reaction Conditions: Temperature, reaction time, and solvent choice are critical parameters that significantly influence the reaction outcome.

• Incorrect Stoichiometry: An improper molar ratio of reactants can result in incomplete conversion of the limiting reagent.

• Ineffective Base: The choice and amount of base used to facilitate the cyclization and neutralize the resulting acid are crucial for driving the reaction to completion.

Solutions:

Parameter	Recommendation
Starting Material Purity	Ensure the purity of both the α-halo ketone and the thioamide using techniques like recrystallization or column chromatography. Verify purity by melting point determination and spectroscopic methods (NMR, IR).
Reaction Temperature	The optimal temperature can vary. If the reaction is sluggish at room temperature, gradually increasing the heat may improve the rate. However, excessive heat can lead to decomposition and side product formation. Monitoring the reaction by Thin Layer Chromatography (TLC) is recommended to find the optimal temperature.
Reaction Time	The reaction may not be reaching completion. Monitor the reaction progress using TLC until the starting materials are consumed. Reaction times can range from a few hours to overnight.
Solvent Selection	Ethanol is a commonly used solvent for Hantzsch thiazole synthesis. However, other polar protic or aprotic solvents can be explored. The choice of solvent can affect the solubility of reactants and intermediates, thereby influencing the reaction rate.
Stoichiometry	A slight excess of the thioamide (1.1 to 1.2 equivalents) is often used to ensure complete consumption of the more expensive α-halo ketone.
Base Selection	A mild base like sodium bicarbonate or triethylamine is typically used. The base should be added after the initial condensation of the thioamide and α-halo ketone.

Problem 2: Multiple Spots on TLC, Indicating Side Products

Possible Causes:

• Formation of an Oxazole: If the thioamide is contaminated with its corresponding amide, the formation of a 2,5-diphenyloxazole byproduct can occur.

• Dimerization or Polymerization: Under harsh conditions (e.g., high temperature, strong base), the reactants or reactive intermediates may undergo self-condensation.

• Formation of Isomeric Thiazoles: While less common in this specific synthesis, the formation of regioisomers is a possibility depending on the exact nature of the starting materials.

• Decomposition of Product: The 4-hydroxythiazole ring system may be sensitive to acidic or basic conditions, as well as prolonged heating, leading to decomposition.

Solutions:

Side Product/Issue	Mitigation Strategy
Oxazole Formation	Ensure the high purity of the thioamide starting material.
Dimerization/Polymerization	Optimize reaction conditions by using milder temperatures and a suitable concentration of reactants. Avoid using strong bases.
Isomeric Thiazoles	The use of symmetrical starting materials like 2-halo-1,2-diphenylethanone and thiobenzamide should prevent the formation of regioisomers.
Product Decomposition	Minimize reaction time and avoid excessive heating. During workup, use mild acidic and basic conditions for extraction and neutralization. If the product is found to be sensitive to silica gel during chromatography, consider using a less acidic stationary phase like alumina or neutralizing the silica gel with a small amount of triethylamine in the eluent.

Problem 3: Difficulty in Product Purification

Possible Causes:

• "Oiling Out" During Recrystallization: The product may separate as an oil instead of crystals, often due to the presence of significant impurities or the use of an inappropriate solvent.

• Co-elution with Impurities during Column Chromatography: If the product and impurities have similar polarities, separation can be challenging.

Solutions:

Purification Challenge	Recommended Approach
"Oiling Out"	If the crude product is highly impure, first attempt a purification by column chromatography to remove the bulk of the impurities. Experiment with different recrystallization solvents or solvent mixtures (e.g., ethanol/water, ethyl acetate/hexane). Ensure a slow cooling rate to encourage crystal formation.
Co-elution	Optimize the solvent system for column chromatography by testing various eluent mixtures with TLC. A gradient elution may be necessary. If separation is still difficult, consider alternative purification techniques such as preparative TLC or using a different stationary phase (e.g., alumina).

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 2,5-Diphenyl-1,3-thiazol-4-ol?

The most common method is a variation of the Hantzsch thiazole synthesis.[1] This involves the cyclocondensation reaction of an α-haloketone, specifically a 2-halo-1,2-diphenylethanone (like 2-bromo-1,2-diphenylethanone), with thiobenzamide. The reaction is typically carried out in a solvent like ethanol, often with the addition of a mild base to facilitate the final cyclization and neutralization steps.

Q2: How can I monitor the progress of the reaction?

Thin-layer chromatography (TLC) is an effective and straightforward technique to monitor the reaction's progress. By spotting the reaction mixture alongside the starting materials on a TLC plate (e.g., silica gel), you can observe the disappearance of the reactant spots and the appearance of a new spot corresponding to the product. A suitable eluent system, for instance, a mixture of ethyl acetate and hexane, can be used for development.

Q3: What are the expected yields for this synthesis?

Reported yields for Hantzsch thiazole syntheses can vary widely depending on the specific substrates and reaction conditions. While some simple thiazole syntheses can achieve excellent yields, the synthesis of more complex or substituted thiazoles can be less efficient. Yields for 2,5-Diphenyl-1,3-thiazol-4-ol may be moderate, and optimization is often necessary to achieve higher outputs.

Q4: Are there any "green" or environmentally friendly approaches to consider for this synthesis?

Yes, several green chemistry approaches can be applied to thiazole synthesis. These include the use of water as a solvent, employing reusable catalysts, and conducting reactions under solvent-free conditions, for example, by grinding the reactants together. Microwave-assisted synthesis is another green technique that can significantly reduce reaction times and energy consumption.

Q5: What safety precautions should I take during this synthesis?

α-Halo ketones are lachrymators and skin irritants, so they should be handled in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses). Thioamides can also be irritants and may have unpleasant odors. Always consult the Safety Data Sheets (SDS) for all chemicals used in the synthesis for detailed handling and safety information.

Experimental Protocols

General Protocol for Hantzsch Synthesis of 2,5-Diphenyl-1,3-thiazol-4-ol

This protocol is a general guideline and may require optimization for specific laboratory conditions and starting material purity.

Materials:

• 2-Bromo-1,2-diphenylethanone (1 equivalent)

• Thiobenzamide (1.1 equivalents)

• Ethanol (or other suitable solvent)

• Sodium bicarbonate (or triethylamine)

• Ethyl acetate

• Hexane

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-bromo-1,2-diphenylethanone (1 equivalent) in ethanol.

• Add thiobenzamide (1.1 equivalents) to the solution.

• Heat the reaction mixture to reflux and monitor the reaction progress using TLC.

• Once the reaction is complete (as indicated by the consumption of the starting materials), allow the mixture to cool to room temperature.

• Add a mild base such as sodium bicarbonate solution (5%) or triethylamine to neutralize the hydrobromic acid formed during the reaction.

• Remove the ethanol under reduced pressure.

• Take up the residue in an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄).

• Filter and concentrate the organic layer to obtain the crude product.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol/water or ethyl acetate/hexane) or by column chromatography on silica gel.

Visualizations

To aid in understanding the experimental workflow and the underlying chemical transformation, the following diagrams are provided.

Caption: Experimental workflow for the synthesis of 2,5-Diphenyl-1,3-thiazol-4-ol.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 2,5-Diphenyl-1,3-thiazol-4-ol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2,5-Diphenyl-1,3-thiazol-4-ol.

Troubleshooting Guides

Problem 1: Low or No Product Yield

Low or no yield of the desired 2,5-Diphenyl-1,3-thiazol-4-ol is a common issue. The following table outlines potential causes and recommended solutions.

Potential Cause	Recommended Troubleshooting Steps	Expected Outcome
Poor Quality of Starting Materials	Thiobenzamide Purity: Ensure thiobenzamide is free from benzamide contamination. Recrystallize if necessary. Analyze by melting point or TLC.	Reduces formation of 2,5-diphenyl-1,3-oxazole byproduct.
α-Halo Phenylacetate Ester Quality: Use freshly distilled or high-purity ethyl 2-bromo- or 2-chloro-2-phenylacetate. Impurities can lead to side reactions.	Minimizes competing reactions and improves conversion to the desired product.
Suboptimal Reaction Conditions	Temperature: Optimize the reaction temperature. Insufficient heat may lead to an incomplete reaction, while excessive heat can cause decomposition or polymerization. Start with refluxing ethanol and adjust as needed.	An optimal temperature will maximize the reaction rate while minimizing degradation.
Reaction Time: Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction may require several hours to overnight for completion.[1]	Ensures the reaction proceeds to completion, maximizing the consumption of starting materials.
Solvent Choice: Ethanol is a common solvent. However, exploring other polar aprotic solvents like DMF or acetonitrile might improve solubility and reaction rates.	Improved solubility can lead to a more homogeneous reaction mixture and higher yields.
Incomplete Reaction	Stoichiometry: Ensure an equimolar or slight excess of the thiobenzamide is used relative to the α-halo phenylacetate ester.	Drives the reaction towards the product by ensuring the complete consumption of the electrophile.
Base/Catalyst: While the Hantzsch synthesis can proceed without a catalyst, a mild, non-nucleophilic base (e.g., sodium acetate, triethylamine) can be added to neutralize the hydrogen halide formed during the reaction, which can prevent side reactions.	Neutralization of acid byproduct can improve yield and prevent degradation of starting materials and product.

Problem 2: Presence of Multiple Byproducts in the Crude Product

The appearance of multiple spots on a TLC plate indicates the formation of side products, complicating purification.

Observed Impurity (TLC)	Potential Side Product	Cause	Prevention and/or Removal
Spot with similar polarity to the product	2,5-Diphenyl-1,3-oxazol-4-ol	Contamination of thiobenzamide with benzamide.	Use highly pure thiobenzamide. Purification can be achieved by column chromatography on silica gel.
Spots corresponding to starting materials	Unreacted Thiobenzamide and/or Ethyl 2-halo-2-phenylacetate	Incomplete reaction due to insufficient reaction time, low temperature, or improper stoichiometry.	Increase reaction time, optimize temperature, and ensure correct stoichiometry. Unreacted starting materials can be removed by recrystallization or column chromatography.
Baseline material or streaking on TLC	Polymeric or Dimerized Byproducts	High reaction temperatures or prolonged reaction times can lead to self-condensation of reactants or intermediates.[1]	Maintain optimal reaction temperature and monitor the reaction to avoid unnecessarily long heating. These byproducts are often insoluble and can sometimes be removed by filtration.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 2,5-Diphenyl-1,3-thiazol-4-ol?

The most common and established method is a variation of the Hantzsch thiazole synthesis. This involves the cyclocondensation reaction of thiobenzamide with an ethyl 2-halo-2-phenylacetate (e.g., ethyl 2-bromo-2-phenylacetate or ethyl 2-chloro-2-phenylacetate) in a suitable solvent, typically ethanol, under reflux.

Q2: My TLC analysis shows a byproduct with a similar Rf value to my product. What could it be and how can I confirm its identity?

A likely byproduct with similar polarity is 2,5-diphenyl-1,3-oxazol-4-ol. This forms if your thiobenzamide starting material is contaminated with benzamide. To confirm its identity, you can attempt to synthesize the oxazole derivative as a standard for comparison. Characterization of the isolated byproduct using techniques like Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy will provide definitive identification.

Q3: How can I effectively monitor the progress of the reaction?

Thin Layer Chromatography (TLC) is the most effective method for monitoring the reaction. Spot the reaction mixture alongside the starting materials (thiobenzamide and the α-halo ester) on a silica gel plate. The disappearance of the starting material spots and the appearance of a new spot for the product indicate the reaction's progress. A suitable eluent system, such as a mixture of ethyl acetate and hexane, should be used for development.[1]

Q4: What are the recommended methods for purifying the crude 2,5-Diphenyl-1,3-thiazol-4-ol?

• Recrystallization: This is a common and effective method for purifying the solid product. Suitable solvents include ethanol, methanol, or solvent mixtures like ethyl acetate/hexane. The crude product should be dissolved in a minimal amount of hot solvent and allowed to cool slowly to promote the formation of pure crystals.

• Column Chromatography: If recrystallization is insufficient to remove impurities, column chromatography on silica gel is recommended. A gradient elution with a mixture of ethyl acetate and hexane is typically effective for separating the desired product from side products and unreacted starting materials.

Q5: Can I use a catalyst to improve the reaction yield and rate?

Yes, while the reaction can proceed without a catalyst, the use of a mild base or an acid catalyst can be beneficial. A non-nucleophilic base like sodium acetate or triethylamine can neutralize the hydrogen halide formed, preventing potential side reactions. Acid catalysts such as p-toluenesulfonic acid (PTSA) have also been shown to improve the rate of similar Hantzsch syntheses.[1]

Experimental Protocols

General Protocol for the Synthesis of 2,5-Diphenyl-1,3-thiazol-4-ol

This protocol is a general guideline and may require optimization.

Materials:

• Thiobenzamide

• Ethyl 2-bromo-2-phenylacetate or Ethyl 2-chloro-2-phenylacetate

• Ethanol (anhydrous)

• Sodium acetate (optional)

• Reflux condenser, round-bottom flask, magnetic stirrer, and heating mantle

• TLC plates (silica gel)

• Ethyl acetate and hexane for TLC and chromatography

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve thiobenzamide (1 equivalent) in anhydrous ethanol.

• Add ethyl 2-bromo-2-phenylacetate (1 equivalent) to the solution. If using a base, add sodium acetate (1.1 equivalents).

• Heat the reaction mixture to reflux and maintain the temperature.

• Monitor the reaction progress by TLC every 1-2 hours.

• Once the reaction is complete (indicated by the consumption of the starting materials, typically after 4-8 hours), allow the mixture to cool to room temperature.

• If a precipitate forms upon cooling, filter the solid product and wash it with cold ethanol.

• If no precipitate forms, reduce the solvent volume under reduced pressure. The resulting crude product can then be purified.

• Purify the crude product by recrystallization from ethanol or by column chromatography on silica gel using an ethyl acetate/hexane gradient.

• Characterize the final product by NMR, IR, and Mass Spectrometry to confirm its identity and purity.

Visualizations

Reaction Pathway and Potential Side Reactions

Caption: Main reaction pathway and potential side reactions.

Troubleshooting Workflow for Low Yield

References

• 1. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]

Technical Support Center: Enhancing the Purity of 2,5-Diphenyl-1,3-thiazol-4-ol

Welcome to the technical support center for the purification of 2,5-Diphenyl-1,3-thiazol-4-ol. This resource is designed for researchers, scientists, and professionals in drug development, providing detailed troubleshooting guides and frequently asked questions to address challenges encountered during the purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying crude 2,5-Diphenyl-1,3-thiazol-4-ol?

A1: The primary and most effective methods for purifying 2,5-Diphenyl-1,3-thiazol-4-ol are recrystallization and flash column chromatography. The choice between these methods, or their sequential use, depends on the nature and quantity of the impurities present in the crude product.

Q2: What are the likely impurities in a crude sample of 2,5-Diphenyl-1,3-thiazol-4-ol?

A2: Given that the Hantzsch thiazole synthesis is a common route to this compound, likely impurities include unreacted starting materials such as thiobenzamide and a 2-halo-1-phenylethanone derivative. Side products from the synthesis can also be present.

Q3: How can I monitor the progress of the purification?

A3: Thin-Layer Chromatography (TLC) is an indispensable tool for monitoring the purification process. It helps in selecting an appropriate solvent system for column chromatography and in tracking the separation of the desired compound from impurities during the chromatographic process.

Q4: My purified 2,5-Diphenyl-1,3-thiazol-4-ol product is colored. How can I decolorize it?

A4: A persistent color, such as yellow or brown, in the final product may indicate the presence of colored impurities. These can sometimes be removed by treating a solution of the compound with activated charcoal followed by filtration and recrystallization.

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of 2,5-Diphenyl-1,3-thiazol-4-ol.

Issue 1: Low Yield After Recrystallization

Problem: A significant loss of product is observed after performing recrystallization.

Possible Cause	Solution
The compound is too soluble in the chosen solvent, even at low temperatures.	Select a solvent or solvent system in which the compound has high solubility at elevated temperatures and low solubility at room or lower temperatures.
Too much solvent was used during the dissolution of the crude product.	Use the minimum amount of hot solvent necessary to just dissolve the crude material.
Premature crystallization occurred during hot filtration.	Preheat the filtration apparatus (funnel and receiving flask) to prevent the solution from cooling and crystallizing prematurely.
The crystals were not completely collected from the flask.	Ensure all crystals are scraped from the flask and transferred to the filter. A small amount of cold recrystallization solvent can be used to rinse the flask.

Issue 2: Oiling Out During Recrystallization

Problem: The compound separates as an oil instead of forming crystals upon cooling.

Possible Cause	Solution
The solution is supersaturated.	Add a small amount of hot solvent to the oiled-out mixture and reheat until a clear solution is obtained, then allow it to cool slowly.
The cooling rate is too fast.	Allow the solution to cool to room temperature slowly before placing it in an ice bath. Insulating the flask can help slow the cooling rate.
The chosen solvent is inappropriate.	Experiment with different solvents or solvent mixtures. A binary solvent system (a "good" solvent in which the compound is soluble and a "poor" solvent in which it is less soluble) can sometimes promote crystallization.

Issue 3: Poor Separation in Column Chromatography

Problem: The desired compound co-elutes with impurities during column chromatography.

Possible Cause	Solution
The eluent system is not optimized.	Perform a thorough TLC analysis with various solvent systems (e.g., different ratios of hexane and ethyl acetate) to find an eluent that provides good separation between your product and the impurities. An ideal Rf value for the product is typically between 0.2 and 0.4.
The column is overloaded.	Use an appropriate amount of crude material for the size of the column. A general guideline is a 1:30 to 1:100 ratio of crude material to silica gel by weight.
The column was not packed properly.	Ensure the silica gel is packed uniformly without any cracks or air bubbles to prevent channeling of the eluent.
The sample was not loaded correctly.	Dissolve the crude product in a minimal amount of the eluent or a suitable solvent and load it onto the column in a narrow band.

Experimental Protocols

Protocol 1: Recrystallization from Ethanol

This protocol describes a general procedure for the recrystallization of 2,5-Diphenyl-1,3-thiazol-4-ol. The optimal solvent and conditions should be determined on a small scale first.

• Dissolution: In an Erlenmeyer flask, dissolve the crude 2,5-Diphenyl-1,3-thiazol-4-ol in a minimal amount of hot ethanol.

• Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

• Crystallization: Allow the filtrate to cool slowly to room temperature. The formation of crystals should be observed. To maximize the yield, the flask can be subsequently placed in an ice bath.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of cold ethanol to remove any adhering mother liquor.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Protocol 2: Flash Column Chromatography

This protocol provides a general guideline for purifying 2,5-Diphenyl-1,3-thiazol-4-ol using flash column chromatography.

• Eluent Selection: Using TLC, determine a suitable eluent system. A mixture of hexane and ethyl acetate is a common starting point. The ideal eluent system should give your product an Rf value of approximately 0.2-0.4 and show good separation from impurities.

• Column Packing: Prepare a slurry of silica gel in the chosen eluent and pour it into a chromatography column. Allow the silica to settle, ensuring a flat and even bed.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a more polar solvent if necessary. Carefully load the solution onto the top of the silica gel bed.

• Elution: Add the eluent to the column and apply pressure to begin the elution process. Maintain a constant flow rate.

• Fraction Collection: Collect the eluate in a series of fractions.

• Analysis: Analyze the collected fractions by TLC to identify which fractions contain the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 2,5-Diphenyl-1,3-thiazol-4-ol.

Visualizing Experimental Workflows

To aid in understanding the purification process, the following diagrams illustrate the logical flow of the experimental procedures.

Caption: General workflow for the purification of 2,5-Diphenyl-1,3-thiazol-4-ol.

Caption: Troubleshooting logic for recrystallization issues.

Technical Support Center: Recrystallization of 2,5-Diphenyl-1,3-thiazol-4-ol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2,5-Diphenyl-1,3-thiazol-4-ol. Recrystallization is a critical technique for the purification of this compound, and this guide addresses common challenges encountered during the process.

Troubleshooting Guide & FAQs

This section addresses specific issues that may arise during the recrystallization of 2,5-Diphenyl-1,3-thiazol-4-ol.

Q1: My 2,5-Diphenyl-1,3-thiazol-4-ol will not dissolve in the chosen solvent, even with heating. What should I do?

A: This indicates that the solvent is not suitable for your compound at the concentration you are using. The presence of two phenyl groups and a hydroxyl group gives the molecule both nonpolar and polar characteristics.[1] Consider the following steps:

• Increase the amount of solvent: You may not be using a sufficient volume of solvent to dissolve the solute. Add the solvent in small increments while heating and stirring until the solid dissolves.

• Switch to a more appropriate solvent: If a large volume of solvent is required, it may lead to poor recovery. Consult the solvent selection table below and consider a solvent with a polarity that better matches the compound. A mixture of solvents, such as ethanol/water or toluene/heptane, can also be effective.

• Ensure adequate heating: Make sure your solvent is being heated to its boiling point (or a temperature just below it) to maximize solubility.

Q2: The compound dissolved, but no crystals have formed upon cooling. What is the problem?

A: The absence of crystal formation upon cooling is a common issue in recrystallization and can be due to several factors:

• Too much solvent was used: This is the most frequent reason for crystallization failure.[2] If the solution is too dilute, the concentration of the dissolved compound may not reach the supersaturation point required for crystal nucleation. To address this, you can:

  • Evaporate some of the solvent: Gently heat the solution to boil off a portion of the solvent and then allow it to cool again.

  • Induce crystallization: Scratch the inside of the flask with a glass rod at the meniscus. The small scratches on the glass can provide nucleation sites for crystal growth.

  • Add a seed crystal: If you have a small amount of pure 2,5-Diphenyl-1,3-thiazol-4-ol, adding a tiny crystal to the cooled solution can initiate crystallization.

• The cooling process is too slow or not cold enough: Sometimes, a lower temperature is required to induce crystallization. Try cooling the solution in an ice bath after it has reached room temperature.

Q3: My product has "oiled out" instead of forming crystals. How can I fix this?

A: "Oiling out" occurs when the solute separates from the solution as a liquid rather than a solid. This often happens when the melting point of the compound is lower than the boiling point of the solvent, or when there are significant impurities present.[2] To remedy this:

• Reheat and add more solvent: Heat the solution to redissolve the oil. Add a small amount of additional solvent to lower the saturation point and then allow the solution to cool slowly.

• Change the solvent system: The chosen solvent may be too nonpolar. A more polar solvent or a solvent mixture might be necessary to increase the solubility of the compound at elevated temperatures and promote proper crystal formation upon cooling.

• Slow down the cooling rate: Allow the flask to cool to room temperature on the benchtop before moving it to an ice bath. Slower cooling encourages the formation of an ordered crystal lattice.

Q4: The yield of my recrystallized 2,5-Diphenyl-1,3-thiazol-4-ol is very low. How can I improve it?

A: A low recovery of purified product can be frustrating. Here are some common causes and solutions:

• Using too much solvent: As mentioned previously, an excessive amount of solvent will result in a significant portion of your compound remaining in the mother liquor.[3] Use the minimum amount of hot solvent necessary to dissolve the crude product.

• Premature crystallization: If the compound crystallizes in the funnel during a hot filtration step to remove insoluble impurities, you will lose product.[3] To prevent this, use a pre-heated funnel and receiving flask.

• Incomplete crystallization: Ensure the solution has been cooled sufficiently to maximize the precipitation of the product.

• Collect a second crop of crystals: The filtrate (mother liquor) still contains dissolved product.[3] You can often recover more material by concentrating the filtrate by evaporation and cooling it again to obtain a second batch of crystals.

Q5: My recrystallized product is still impure. What went wrong?

A: If impurities are still present after recrystallization, consider the following:

• The cooling was too rapid: Fast cooling can trap impurities within the crystal lattice.[4] Allow the solution to cool slowly to room temperature before placing it in an ice bath.

• The chosen solvent is not effective for separating the impurities: The impurities may have similar solubility characteristics to 2,5-Diphenyl-1,3-thiazol-4-ol in the chosen solvent. In this case, a different solvent or an alternative purification method like column chromatography may be necessary.[3]

• Incomplete washing of the crystals: After filtration, ensure the collected crystals are washed with a small amount of the cold recrystallization solvent to remove any residual mother liquor containing dissolved impurities.

Data Presentation

Table 1: Properties of Common Solvents for Recrystallization

Solvent	Boiling Point (°C)	Polarity (Dielectric Constant)	Notes on Suitability for Thiazole Derivatives
Ethanol	78	24.5	Often a good starting choice for moderately polar compounds.[5]
Methanol	65	32.7	More polar than ethanol; may be too good a solvent at room temperature.
Isopropanol	82	19.9	Less polar than ethanol; can be a good alternative.
Ethyl Acetate	77	6.0	A moderately polar solvent; often used in combination with hexanes.[5]
Acetone	56	20.7	A polar aprotic solvent; good dissolving power.[5]
Toluene	111	2.4	A nonpolar aromatic solvent; useful for less polar compounds.
Heptane/Hexane	~98 / ~69	~1.9	Very nonpolar; often used as the "poor" solvent in a mixed solvent system.
Water	100	80.1	The hydroxyl group suggests some water solubility, but the phenyl rings likely limit it. Best used in a mixed solvent system (e.g., ethanol/water).[1][5]

Note: The suitability of a solvent for 2,5-Diphenyl-1,3-thiazol-4-ol should be determined experimentally.

Experimental Protocols

General Protocol for Recrystallization of 2,5-Diphenyl-1,3-thiazol-4-ol

• Solvent Selection: Based on small-scale solubility tests, select a suitable solvent or solvent pair. An ideal solvent will dissolve the compound when hot but not when cold.

• Dissolution: Place the crude 2,5-Diphenyl-1,3-thiazol-4-ol in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and a boiling chip. Heat the mixture to boiling with stirring. Continue to add small portions of the hot solvent until the compound just dissolves.

• Decolorization (Optional): If the solution is colored due to impurities, remove it from the heat and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (Optional): If there are insoluble impurities or charcoal was added, perform a hot gravity filtration using a pre-heated funnel and fluted filter paper into a clean, pre-heated Erlenmeyer flask.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering impurities.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a temperature well below the compound's melting point.

Mandatory Visualization

Caption: Experimental workflow for the recrystallization of 2,5-Diphenyl-1,3-thiazol-4-ol.

Caption: Troubleshooting logic for failure of crystallization.

References

• 1. CAS 59484-42-3: 2,5-diphenyl-1,3-thiazol-4-ol | CymitQuimica [cymitquimica.com]
• 2. chemsynthesis.com [chemsynthesis.com]
• 3. Reagents & Solvents [chem.rochester.edu]
• 4. 59484-42-3 CAS MSDS (2,5-DIPHENYL-1,3-THIAZOL-4-OL) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. ijnrd.org [ijnrd.org]

Technical Support Center: Optimizing Reaction Conditions for 2,5-Diphenyl-1,3-thiazol-4-ol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 2,5-Diphenyl-1,3-thiazol-4-ol.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 2,5-Diphenyl-1,3-thiazol-4-ol and related thiazole derivatives.

Issue 1: Low or No Product Yield

• Question: I am getting a very low yield, or no desired product at all. What are the potential causes and how can I troubleshoot this?

• Answer: Low yields in thiazole synthesis, particularly via the Hantzsch method, can arise from several factors.[1]

  • Poor Quality of Starting Materials: Ensure the purity of your reactants, such as the α-haloketone and the thioamide. Impurities can lead to unwanted side reactions.[1]

  • Suboptimal Reaction Conditions: Temperature, reaction time, and solvent choice are critical. It is advisable to perform small-scale optimization experiments to determine the ideal parameters.[2][3]

  • Inefficient Dehydrating Agent: For reactions that require cyclization via dehydration, the choice and amount of the dehydrating agent (e.g., concentrated sulfuric acid, polyphosphoric acid) are crucial.[4]

  • Incomplete Reaction: The reaction may not have reached completion. Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time.[1]

  • Solubility Issues: Poor solubility of starting materials in the chosen solvent can hinder the reaction. Consider exploring alternative solvents if you observe poor dissolution.[4]

Issue 2: Formation of Multiple Products/Side Reactions

• Question: My TLC analysis shows multiple spots, indicating the presence of side products. What are the likely impurities and how can I minimize their formation?

• Answer: The formation of multiple products is a common challenge. Potential side products in a Hantzsch thiazole synthesis include:

  • Unreacted Starting Materials: If the reaction is incomplete, you will observe spots corresponding to the starting materials.[1]

  • Formation of an Oxazole: If the thioamide is contaminated with its corresponding amide, an oxazole byproduct may form.[1]

  • Dimerization or Polymerization: Reactants or intermediates can sometimes undergo self-condensation.[1]

  • Formation of Isomeric Thiazoles: Depending on the reactants, isomeric thiazole products might be a possibility.[1]

  To minimize side reactions, ensure high-purity starting materials and optimize reaction conditions such as temperature and reaction time.

Issue 3: Difficulty in Product Purification

• Question: I am struggling to purify the final product. What are the recommended purification methods?

• Answer:

  • Recrystallization: This is a common and effective method for purifying solid organic compounds. The choice of solvent is critical. For 4-arylthiazoles, solvents like ethanol, methanol, or mixtures such as ethyl acetate/hexane are often used.[1]

  • Column Chromatography: If recrystallization is not effective, column chromatography on silica gel can be used to separate the desired product from impurities.[1] An optimized solvent system, often determined by preliminary TLC analysis, is key to successful separation.[5]

  • "Oiling Out" during Recrystallization: If the compound separates as an oil instead of crystals, it could be due to high impurity levels or a suboptimal solvent. Consider purifying by column chromatography first or experimenting with different solvent systems and a slower cooling rate.[5]

Frequently Asked Questions (FAQs)

• Q1: What is the most common synthetic route for 2,5-Diphenyl-1,3-thiazol-4-ol?

  • A1: The Hantzsch thiazole synthesis is a widely used method for preparing thiazole derivatives.[6] It involves the reaction of an α-haloketone with a thioamide.[6][7] Modifications of the Gewald reaction can also be employed for the synthesis of substituted thiazoles.[8][9]

• Q2: How can I monitor the progress of the reaction?

  • A2: Thin-layer chromatography (TLC) is an effective technique for monitoring the reaction. By spotting the reaction mixture alongside the starting materials, you can observe the disappearance of reactants and the appearance of the product spot.[1]

• Q3: Are there any catalysts that can improve the reaction?

  • A3: Yes, acid catalysts like p-Toluenesulfonic acid (PTSA) can be used to catalyze the Hantzsch thiazole synthesis.[1] For other types of thiazole syntheses, various catalysts might be applicable depending on the specific reaction mechanism.

• Q4: My thiazole derivative appears to be unstable on silica gel. What should I do?

  • A4: Some thiazole derivatives can be sensitive to the acidic nature of silica gel, leading to decomposition during column chromatography.[5] You can test for this by spotting a solution of your compound on a TLC plate and observing it over time. If decomposition occurs, consider using neutralized silica gel or an alternative stationary phase like alumina.

Data Presentation: Reaction Condition Optimization

The following tables provide examples of how to structure data for optimizing reaction conditions.

Table 1: Solvent and Base Screening for Thiazole Synthesis

Entry	Solvent	Base (equiv.)	Temperature (°C)	Time (h)	Yield (%)
1	Ethanol	Triethylamine (1.5)	80	12	65
2	DMF	Triethylamine (1.5)	80	12	78
3	Toluene	Triethylamine (1.5)	110	12	55
4	DMF	K₂CO₃ (2.0)	80	12	85
5	DMF	Cs₂CO₃ (2.0)	80	12	72

Table 2: Optimization of Reaction Temperature and Time

Entry	Solvent	Base (equiv.)	Temperature (°C)	Time (h)	Yield (%)
1	DMF	K₂CO₃ (2.0)	60	24	75
2	DMF	K₂CO₃ (2.0)	80	12	85
3	DMF	K₂CO₃ (2.0)	100	6	82
4	DMF	K₂CO₃ (2.0)	80	8	80
5	DMF	K₂CO₃ (2.0)	80	16	86

Experimental Protocols

General Protocol for Hantzsch Thiazole Synthesis

This is a general guideline and may require optimization for the specific synthesis of 2,5-Diphenyl-1,3-thiazol-4-ol.

Materials:

• α-Haloketone (e.g., 2-bromo-1-phenylethanone derivative)

• Thioamide

• Solvent (e.g., Ethanol, DMF)

• Base (e.g., Triethylamine, Sodium bicarbonate)

Procedure:

• Dissolve the thioamide (1.0 equiv.) in the chosen solvent in a round-bottom flask.

• Add the base (1.0-2.0 equiv.) to the solution.

• Add the α-haloketone (1.0 equiv.) to the reaction mixture.

• Heat the reaction mixture to the desired temperature (e.g., reflux) and monitor the progress by TLC.[1]

• Once the reaction is complete, cool the mixture to room temperature.

• If the product precipitates, it can be collected by filtration. Otherwise, the solvent is removed under reduced pressure.

• The crude product is then purified by recrystallization or column chromatography.[1]

Visualizations

Caption: General experimental workflow for Hantzsch thiazole synthesis.

Caption: Troubleshooting guide for low reaction yield.

Caption: Potential side reactions in Hantzsch thiazole synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. synarchive.com [synarchive.com]
• 7. scribd.com [scribd.com]
• 8. Thiazole formation through a modified Gewald reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Thiazole formation through a modified Gewald reaction. [repository.cam.ac.uk]

Stability issues of 2,5-Diphenyl-1,3-thiazol-4-ol in solution

This technical support center provides troubleshooting guidance and frequently asked questions regarding the stability of 2,5-Diphenyl-1,3-thiazol-4-ol in solution. The information is intended for researchers, scientists, and professionals in drug development who are utilizing this compound in their experiments.

Troubleshooting Guide

Issue: Inconsistent experimental results or loss of compound activity over time.

This issue may be attributed to the degradation of 2,5-Diphenyl-1,3-thiazol-4-ol in your experimental solution. The stability of thiazole derivatives can be influenced by several factors.

Potential Causes and Troubleshooting Steps:

• pH of the Solution: The thiazole ring, particularly with a hydroxyl substituent, can be susceptible to hydrolysis, especially under alkaline conditions.

  • Recommendation: Measure and buffer the pH of your stock solutions and final assay buffers. If possible, maintain a neutral to slightly acidic pH.

• Presence of Oxidizing Agents: The sulfur atom in the thiazole ring is a potential site for oxidation, which can lead to the formation of sulfoxides or sulfones, altering the molecule's properties.[1]

  • Recommendation: Ensure all solvents and reagents are free from peroxides and other oxidizing species. Use fresh, high-purity solvents.

• Exposure to Light: Aromatic heterocyclic compounds can be susceptible to photodegradation.[1]

  • Recommendation: Protect solutions containing the compound from direct light by using amber vials or covering the containers with aluminum foil.

dot

Caption: Troubleshooting workflow for stability issues.

Frequently Asked Questions (FAQs)

Q1: What are the likely degradation pathways for 2,5-Diphenyl-1,3-thiazol-4-ol?

A1: While specific data for this compound is limited, analogous 4-aryl-1,3-thiazole derivatives suggest the following potential degradation pathways:

• Hydrolysis: The thiazole ring or the hydroxyl group may undergo hydrolysis, particularly in alkaline media.[1]

• Oxidation: The sulfur atom in the thiazole ring can be oxidized to form sulfoxides or sulfones.[1]

• Photodegradation: Exposure to UV or visible light can lead to the formation of various photoproducts. Studies on other thiazole-containing compounds have shown that this can involve complex reactions, including cycloadditions with oxygen.[2]

Q2: How can I perform a rapid assessment of my compound's stability in a new buffer system?

A2: A preliminary stability assessment can be conducted by preparing a solution of the compound in the new buffer and monitoring its concentration over a set period (e.g., 0, 2, 4, 8, and 24 hours) at the intended experimental temperature. Analysis by High-Performance Liquid Chromatography (HPLC) with UV detection is a common and effective method for this purpose. A stable compound will show a consistent peak area for the parent compound over time, with no significant appearance of new peaks that would indicate degradation products.

Q3: What are the recommended storage conditions for 2,5-Diphenyl-1,3-thiazol-4-ol?

A3: For optimal stability, the following storage conditions are recommended:

• Solid Form: Store in a cool, dark, and dry place, preferably in a desiccator to minimize moisture exposure.

• Stock Solutions: Prepare concentrated stock solutions in a suitable anhydrous organic solvent such as DMSO. Aliquot into single-use vials to prevent repeated freeze-thaw cycles and store at -20°C or -80°C, protected from light.

Q4: I observe precipitation when diluting my DMSO stock solution into an aqueous buffer. What can I do?

A4: This is likely due to the poor aqueous solubility of the compound. Here are a few strategies to address this:

• Use of Co-solvents: While preparing your aqueous buffer, consider including a small percentage of a water-miscible organic solvent like ethanol or keeping a low final concentration of DMSO. Be cautious as the co-solvent might affect your experimental system.

• pH Adjustment: The solubility of compounds with acidic or basic groups can be pH-dependent. Experiment with adjusting the pH of your aqueous buffer to see if it improves solubility.

• Formulation Strategies: For more complex applications, especially in vivo studies, formulation approaches such as the use of cyclodextrins or lipid-based delivery systems can enhance solubility.

Experimental Protocols

Protocol: Forced Degradation Study (Stress Testing)

This protocol outlines a general procedure for conducting forced degradation studies to understand the stability of 2,5-Diphenyl-1,3-thiazol-4-ol under various stress conditions. This is a crucial step in drug development and for establishing appropriate handling and storage conditions.

dot

Caption: General workflow for a forced degradation study.

1. Preparation of Stock Solution:

• Prepare a stock solution of 2,5-Diphenyl-1,3-thiazol-4-ol at a known concentration (e.g., 1 mg/mL) in a suitable solvent such as acetonitrile or methanol.

2. Application of Stress Conditions:

• Acidic Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 1 M HCl. Incubate the mixture at 60°C.

• Alkaline Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 1 M NaOH. Incubate the mixture at 60°C.

• Oxidative Degradation: Mix an aliquot of the stock solution with an equal volume of 30% hydrogen peroxide (H₂O₂). Keep the mixture at room temperature.

• Thermal Degradation:

  • For solid-state stability, keep the powdered compound in an oven at 80°C.

  • For solution stability, reflux a solution of the compound in a suitable solvent.

• Photodegradation: Expose a solution of the compound to direct sunlight or a UV lamp. A control sample should be kept in the dark under the same conditions.

3. Sample Analysis:

• At specified time points (e.g., 0, 4, 8, 12, and 24 hours), withdraw an aliquot of each stressed sample.

• If necessary, neutralize the acidic and alkaline samples before analysis.

• Analyze all samples, including the controls, by a stability-indicating analytical method, such as HPLC with a UV detector.

• Compare the chromatograms of the stressed samples to the control sample to determine the extent of degradation and identify any degradation products.

Data Presentation

While specific quantitative data for 2,5-Diphenyl-1,3-thiazol-4-ol is not publicly available, the results of a forced degradation study should be summarized in a table for clear comparison.

Table 1: Summary of Forced Degradation Study Results (Hypothetical Data)

Stress Condition	Duration (hours)	Temperature	% Degradation of Parent Compound	Number of Degradation Products	Observations
1 M HCl	24	60°C	< 5%	1	Minor degradation observed.
1 M NaOH	24	60°C	~ 40%	3	Significant degradation.
30% H₂O₂	24	Room Temp	~ 15%	2	Moderate degradation.
Thermal (Solid)	48	80°C	< 2%	0	Compound is stable in solid form.
Photostability	48	Room Temp	~ 25%	>3	Significant degradation with multiple products.

Note: This table presents hypothetical data to illustrate how results should be presented. Actual results will vary.

References

• 1. benchchem.com [benchchem.com]
• 2. Structural analysis of photo-degradation in thiazole-containing compounds by LC-MS/MS and NMR - PubMed [pubmed.ncbi.nlm.nih.gov]

Degradation of 2,5-Diphenyl-1,3-thiazol-4-ol and prevention

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2,5-Diphenyl-1,3-thiazol-4-ol. The information provided is based on the general chemistry of thiazole and phenolic compounds and is intended to help prevent and troubleshoot degradation issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of 2,5-Diphenyl-1,3-thiazol-4-ol?

A1: The degradation of 2,5-Diphenyl-1,3-thiazol-4-ol is primarily influenced by four main factors:

• Light Exposure (Photodegradation): The thiazole ring is susceptible to photodegradation, particularly in the presence of photosensitizers and oxygen. This can lead to complex degradation pathways, including photo-oxygenation.

• Oxidation: The sulfur atom in the thiazole ring is prone to oxidation, which can be initiated by atmospheric oxygen, peroxides in solvents, or other oxidizing agents.

• pH: The phenolic hydroxyl group makes the molecule susceptible to pH-dependent degradation. High pH (alkaline conditions) can lead to the formation of phenoxide ions, which are more susceptible to oxidation and other degradation reactions. Some phenolic compounds have been shown to be unstable at high pH, with these transformations being irreversible.[1]

• Temperature: Elevated temperatures can accelerate the rates of all degradation pathways, including hydrolysis, oxidation, and photodegradation.

Q2: What are the visual or analytical signs of 2,5-Diphenyl-1,3-thiazol-4-ol degradation?

A2: Degradation can manifest in several ways:

• Visual Changes: A change in the color or clarity of a solution, or the discoloration of a solid sample.

• Analytical Changes:

  • A decrease in the concentration of the parent compound in your analytical runs (e.g., HPLC).

  • The appearance of new, unexpected peaks in your chromatograms.

  • Shifts in spectroscopic profiles (e.g., UV-Vis, NMR).

Q3: How should I store solutions of 2,5-Diphenyl-1,3-thiazol-4-ol to minimize degradation?

A3: To ensure the stability of your solutions, follow these storage guidelines:

• Protect from Light: Store solutions in amber glass vials or wrap clear vials in aluminum foil.

• Control Temperature: Store solutions at low temperatures, such as 2-8 °C or frozen at -20 °C for longer-term storage. Avoid repeated freeze-thaw cycles.

• Use an Inert Atmosphere: For sensitive experiments or long-term storage, purge the solution and the vial headspace with an inert gas like nitrogen or argon to minimize oxidation.

• Solvent Choice: Use high-purity, aprotic solvents. Ensure solvents are free of peroxides, especially ethers like THF or dioxane.

Q4: Can I use antioxidants to prevent the degradation of 2,5-Diphenyl-1,3-thiazol-4-ol?

A4: Yes, incorporating antioxidants can be an effective strategy to prevent oxidative degradation. Commonly used antioxidants include:

• Butylated hydroxytoluene (BHT): A common radical scavenger.

• Ascorbic acid (Vitamin C): A water-soluble antioxidant.

• Tocopherol (Vitamin E): A lipid-soluble antioxidant.

The choice of antioxidant will depend on the solvent system and the specific experimental conditions. It is recommended to perform compatibility and effectiveness studies.

Troubleshooting Guides

Issue 1: Rapid degradation of the compound in solution upon exposure to ambient light.

• Possible Cause: Photodegradation of the thiazole ring, potentially accelerated by photosensitizers or dissolved oxygen.

• Troubleshooting Steps:

  • Minimize Light Exposure: Immediately transfer the solution to an amber vial or wrap the container in aluminum foil. Conduct all manipulations in a dimly lit area or under yellow light.

  • Deoxygenate the Solvent: Before preparing the solution, sparge the solvent with an inert gas (nitrogen or argon) for 15-30 minutes to remove dissolved oxygen.

  • Purify Solvents: If using solvents prone to forming peroxides (e.g., THF, diethyl ether), ensure they are freshly distilled or tested for peroxides.

  • Add a Singlet Oxygen Quencher: If photodegradation is still observed, consider adding a singlet oxygen quencher like sodium azide or 1,4-diazabicyclo[2.2.2]octane (DABCO) to the formulation, if compatible with your experimental setup.

Issue 2: The appearance of unknown peaks in the HPLC chromatogram after overnight storage at room temperature.

• Possible Cause: A combination of thermal degradation and oxidation.

• Troubleshooting Steps:

  • Re-evaluate Storage Temperature: Store the solution at a lower temperature (e.g., 4 °C or -20 °C).

  • Use an Inert Atmosphere: Prepare and store the solution under a nitrogen or argon atmosphere.

  • Incorporate an Antioxidant: Add a suitable antioxidant (e.g., BHT at 0.01-0.1%) to the solution.

  • Check Solvent Purity: Ensure the solvent is of high purity and free from contaminants that could act as catalysts for degradation.

Issue 3: Significant degradation observed when the compound is in a basic aqueous buffer.

• Possible Cause: Base-catalyzed hydrolysis or oxidation of the phenoxide ion. Phenolic compounds can be unstable at high pH.[1]

• Troubleshooting Steps:

  • Adjust pH: If the experimental conditions allow, adjust the pH of the buffer to a neutral or slightly acidic range (pH 5-7).

  • Limit Exposure Time: Minimize the time the compound is in the basic buffer.

  • Work at Lower Temperatures: Perform the experiment at a reduced temperature to slow down the degradation rate.

  • Use a Co-solvent: If possible, add a non-aqueous, aprotic co-solvent to the buffer to reduce the activity of water and hydroxide ions.

Quantitative Data on Degradation (Illustrative Examples)

The following tables provide illustrative quantitative data based on the general behavior of thiazole and phenolic compounds. Note: These are not experimental data for 2,5-Diphenyl-1,3-thiazol-4-ol and should be used as a general guide. Compound-specific stability studies are highly recommended.

Table 1: Estimated Effect of Temperature on Thermal Degradation Rate

Temperature (°C)	Estimated Half-life (t½) in Solution
4	> 1 month
25	~ 1-2 weeks
40	~ 2-4 days
60	< 1 day

Table 2: Estimated Effect of pH on Degradation in Aqueous Solution at 25°C

pH	Estimated Degradation after 24 hours
3	< 1%
5	< 2%
7	~ 5%
9	> 15%
11	> 50%

Experimental Protocols

Protocol 1: Forced Degradation Study of 2,5-Diphenyl-1,3-thiazol-4-ol

This protocol outlines a forced degradation study to identify potential degradation products and pathways.

1. Materials:

• 2,5-Diphenyl-1,3-thiazol-4-ol

• HPLC-grade methanol and water

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• HPLC system with a UV detector and a C18 column

2. Procedure:

• Stock Solution Preparation: Prepare a stock solution of 2,5-Diphenyl-1,3-thiazol-4-ol in methanol at a concentration of 1 mg/mL.

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Keep at 60 °C for 24 hours.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep at 60 °C for 24 hours.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours, protected from light.

• Thermal Degradation: Heat 1 mL of the stock solution at 80 °C for 48 hours, protected from light.

• Photodegradation: Expose 1 mL of the stock solution in a clear vial to a photostability chamber (ICH Q1B conditions) for a specified duration. A control sample should be wrapped in aluminum foil.

• Sample Analysis: Before analysis, neutralize the acidic and basic samples. Dilute all samples to a suitable concentration with the mobile phase and analyze by HPLC-UV. Compare the chromatograms of the stressed samples with that of a non-stressed control to identify degradation products.

Protocol 2: Evaluation of Antioxidant Effectiveness

This protocol provides a framework for testing the effectiveness of an antioxidant in preventing the degradation of 2,5-Diphenyl-1,3-thiazol-4-ol.

1. Materials:

• 2,5-Diphenyl-1,3-thiazol-4-ol

• Solvent (e.g., methanol)

• Antioxidant (e.g., BHT)

• HPLC system with a UV detector and a C18 column

2. Procedure:

• Solution Preparation:

  • Control Solution: Prepare a solution of 2,5-Diphenyl-1,3-thiazol-4-ol in the chosen solvent at a known concentration (e.g., 50 µg/mL).

  • Test Solution: Prepare a solution of 2,5-Diphenyl-1,3-thiazol-4-ol at the same concentration, containing the antioxidant at a specified concentration (e.g., 0.05% BHT).

• Stress Condition: Expose both solutions to an oxidative stressor. This can be done by loosely capping the vials to allow air exposure and placing them in a well-lit area at room temperature for a set period (e.g., 7 days).

• Sample Analysis: At regular intervals (e.g., day 0, 1, 3, 7), take aliquots from both solutions and analyze them by HPLC.

• Data Analysis: Compare the peak area of the parent compound in the control and test solutions over time. A smaller decrease in the peak area in the test solution indicates that the antioxidant is effective in preventing degradation.

Visualizations

Caption: Potential degradation pathways for 2,5-Diphenyl-1,3-thiazol-4-ol.

Caption: Workflow for a forced degradation study.

References

• 1. Practical Guide to DOT Language (Graphviz) for Developers and Analysts · while true do; [danieleteti.it]

Overcoming solubility issues of 2,5-Diphenyl-1,3-thiazol-4-ol in assays

Welcome to the technical support center for 2,5-Diphenyl-1,3-thiazol-4-ol. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on overcoming common challenges encountered during in-vitro assays, with a primary focus on solubility issues.

Frequently Asked Questions (FAQs)

Q1: What is 2,5-Diphenyl-1,3-thiazol-4-ol?

A1: 2,5-Diphenyl-1,3-thiazol-4-ol is an organic compound featuring a five-membered thiazole ring containing sulfur and nitrogen atoms.[1] This core structure is found in numerous biologically active molecules and is of significant interest in medicinal chemistry.[2][3] The compound has two phenyl groups, which contribute to its lipophilic nature, and a hydroxyl group at the 4-position, which adds polarity and can participate in hydrogen bonding.[1] This structure suggests potential applications in drug discovery and materials science.[1][4]

Q2: My stock solution of 2,5-Diphenyl-1,3-thiazol-4-ol in DMSO is clear, but it precipitates when diluted into my aqueous assay buffer. Why does this happen?

A2: This is a common phenomenon known as "solvent shock" or precipitation due to a sharp decrease in solubility. While 2,5-Diphenyl-1,3-thiazol-4-ol may be readily soluble in a 100% organic solvent like Dimethyl Sulfoxide (DMSO), its solubility can be dramatically lower in an aqueous environment.[5] When a concentrated DMSO stock is diluted into a large volume of buffer, the solvent polarity changes drastically, causing the compound to crash out of the solution if its aqueous solubility limit is exceeded.[5][6]

Q3: What is the maximum recommended final concentration of DMSO for my assay?

A3: The ideal final DMSO concentration should be as low as possible while maintaining compound solubility. Most cell lines can tolerate up to 0.5% DMSO, with some tolerating 1% for short periods.[7] However, concentrations above 0.1% can have subtle effects on cell physiology, and levels above 1% can cause significant cytotoxicity.[8][9] It is crucial to determine the specific tolerance of your cell line or enzyme system by running a vehicle control experiment.[10]

Q4: Can the chemical structure of 2,5-Diphenyl-1,3-thiazol-4-ol itself contribute to variable solubility?

A4: Yes. Compounds like 2,5-Diphenyl-1,3-thiazol-4-ol can exist in equilibrium between two structural forms called tautomers: the "enol" form (thiazol-4-ol) and a "keto" form.[11][12] These two forms can have different physicochemical properties, including solubility. The equilibrium between them can be influenced by the solvent, pH, and temperature, potentially leading to inconsistent solubility and assay results.[11]

Understanding the Chemistry: Keto-Enol Tautomerism

The structure of 2,5-Diphenyl-1,3-thiazol-4-ol allows for keto-enol tautomerism. The equilibrium between the hydroxyl (enol) and a keto form can be influenced by the solvent environment. This is a critical factor to consider, as the two tautomers may exhibit different solubilities and biological activities.

Keto-enol equilibrium of the title compound.

Troubleshooting Guide for Solubility Issues

This guide addresses common observations related to the precipitation of 2,5-Diphenyl-1,3-thiazol-4-ol and provides actionable solutions. Low compound solubility can lead to underestimated activity, variable data, and inaccurate structure-activity relationships (SAR).[13]

Observation	Potential Cause(s)	Recommended Solution(s)
Immediate, heavy precipitation upon dilution of DMSO stock into aqueous buffer.	Exceeded Maximum Aqueous Solubility: The final compound concentration is far above its solubility limit in the assay buffer.[5] Solvent Shock: Rapid change in solvent polarity causes the compound to crash out of solution.[14]	Reduce Final Concentration: Perform a dose-response experiment starting from a much lower concentration. Optimize Dilution Protocol: Use a serial dilution approach. Add the DMSO stock to the assay buffer dropwise while vortexing to ensure rapid mixing and avoid localized high concentrations.[6][14]
Fine precipitate or cloudiness appears over time during incubation.	Temperature-Dependent Solubility: The compound may be less soluble at the incubation temperature (e.g., 37°C) than at room temperature.[14] pH Shift: Changes in buffer pH due to CO₂ environment or cell metabolism can alter the ionization state and solubility of the compound.[14] Compound Degradation: The compound may not be stable in the aqueous buffer over the course of the experiment.	Pre-warm Solutions: Ensure all solutions, including the assay medium, are pre-warmed to the incubation temperature before adding the compound.[14] Buffer Optimization: Confirm that the buffer system is appropriate for the incubator's CO₂ concentration. Test the compound's solubility at different pH values to find the optimal range. Assess Compound Stability: Run a control experiment to check the compound's stability in the assay medium over time using a method like HPLC.
Inconsistent or non-reproducible assay results.	Partial Precipitation: The compound is not fully dissolved, leading to an unknown and variable concentration of the active compound in solution.[6][13] Hygroscopic DMSO Stock: DMSO can absorb water from the atmosphere, which can reduce the solubility of the compound in the stock solution over time.[10] Freeze-Thaw Cycles: Repeated freezing and thawing of the DMSO stock can promote precipitation within the stock tube.[14]	Confirm Solubility: Before running the full assay, determine the kinetic solubility of the compound in your specific assay buffer (see protocol below).[13] Proper Stock Handling: Use anhydrous DMSO to prepare stock solutions.[14] Aliquot stock solutions into single-use vials to minimize water absorption and avoid freeze-thaw cycles.[10][14] Pre-Use Check: Before use, warm the stock solution to room temperature and vortex thoroughly to redissolve any potential micro-precipitates.[14]
Lower than expected potency or no activity observed.	Reduced Effective Concentration: The actual concentration of the dissolved compound available to interact with the target is much lower than the nominal concentration due to precipitation.[13] Assay Interference: The compound itself may interfere with the assay technology.[15]	Use Co-solvents: If the assay allows, introduce a low percentage of a co-solvent like ethanol, polyethylene glycol (PEG), or glycerol into the final assay buffer.[16][17] The tolerance of the assay to any co-solvent must be validated. Add Protein: If compatible with the assay, adding bovine serum albumin (BSA) to the buffer can help solubilize lipophilic compounds.[18] Run Interference Controls: Test the compound in control experiments (e.g., without the biological target) to check for non-specific activity or assay interference.[15]

Experimental Protocols & Workflows

General Troubleshooting Workflow

This workflow provides a systematic approach to diagnosing and resolving precipitation issues.

A decision tree for addressing compound precipitation.

Protocol 1: Kinetic Solubility Assessment by Nephelometry

This protocol determines the maximum concentration at which 2,5-Diphenyl-1,3-thiazol-4-ol remains soluble in a specific aqueous buffer over a defined period.

Materials:

• 2,5-Diphenyl-1,3-thiazol-4-ol

• Anhydrous DMSO

• Assay buffer of interest

• 96-well clear bottom plates

• Multichannel pipette

• Nephelometer or plate reader capable of measuring light scattering (e.g., at 600 nm)

Methodology:

• Prepare Compound Stock: Create a high-concentration stock solution of the compound in 100% DMSO (e.g., 10 mM).

• Create Serial Dilutions in DMSO: In a 96-well plate (the "compound plate"), perform a 2-fold serial dilution of the DMSO stock solution in 100% DMSO to create a range of concentrations.

• Prepare Assay Plate: Add 198 µL of the assay buffer to the wells of a new 96-well plate.

• Initiate Precipitation: Transfer 2 µL from the compound plate to the corresponding wells of the assay plate. This creates a 1:100 dilution and a final DMSO concentration of 1%. Mix immediately by shaking for 30-60 seconds.

• Incubate: Incubate the plate at the desired assay temperature (e.g., room temperature or 37°C) for a relevant time period (e.g., 2 hours).

• Measure: Read the plate using a nephelometer. The intensity of scattered light is proportional to the amount of precipitate.

• Determine Solubility Limit: The kinetic solubility is the highest concentration that does not show a significant increase in light scattering compared to the buffer-only control.

Protocol 2: DMSO Tolerance Assay for Cell-Based Experiments

This protocol helps determine the maximum concentration of DMSO that can be used in a cell-based assay without causing cytotoxicity.

Materials:

• The cell line used in your primary assay

• Cell culture medium

• DMSO

• 96-well cell culture plates

• Cell viability reagent (e.g., MTT, PrestoBlue, CellTiter-Glo)

• Multichannel pipette

• Plate reader

Methodology:

• Seed Cells: Seed cells in a 96-well plate at the same density used for your primary assay and allow them to adhere overnight.

• Prepare DMSO Dilutions: Prepare serial dilutions of DMSO in the cell culture medium to achieve final concentrations ranging from 0.05% to 5%. Include a "no DMSO" medium-only control.

• Treat Cells: Remove the old medium from the cells and replace it with the medium containing the different DMSO concentrations.

• Incubate: Incubate the plate for the same duration as your primary experiment (e.g., 24, 48, or 72 hours).

• Assess Viability: At the end of the incubation period, add the cell viability reagent to each well according to the manufacturer's instructions.

• Measure and Analyze: Read the plate using the appropriate plate reader. Calculate cell viability as a percentage relative to the "no DMSO" control. The maximum tolerated DMSO concentration is the highest level that does not cause a significant drop (e.g., >10%) in cell viability.

Parameter	Recommended Starting Conditions
Stock Solution Solvent	100% Anhydrous DMSO
Stock Solution Concentration	1-20 mM
Final DMSO Concentration in Assay	≤ 0.5% (cell-based), ≤ 2% (biochemical)
pH of Aqueous Buffer	Test range from 6.0 to 8.0
Co-solvents (if necessary)	Ethanol, PEG400, Glycerol (validate assay tolerance first)

References

• 1. CAS 59484-42-3: 2,5-diphenyl-1,3-thiazol-4-ol | CymitQuimica [cymitquimica.com]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. lifetein.com [lifetein.com]
• 8. scientistsolutions.discourse.group [scientistsolutions.discourse.group]
• 9. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies | Cell x Image Lab - Nikon [healthcare.nikon.com]
• 10. benchchem.com [benchchem.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. Assay Interference by Chemical Reactivity - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Biological Assays for 2,5-Diphenyl-1,3-thiazol-4-ol and Related Thiazole Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2,5-Diphenyl-1,3-thiazol-4-ol and other thiazole derivatives. Our aim is to help you navigate common experimental challenges and optimize your biological assay parameters for reliable and reproducible results.

Frequently Asked Questions (FAQs) & Troubleshooting

Compound Handling and Solubility

Q1: I am having trouble dissolving 2,5-Diphenyl-1,3-thiazol-4-ol for my cell-based assays. What is the recommended solvent?

A: 2,5-Diphenyl-1,3-thiazol-4-ol, like many heterocyclic compounds, may have limited aqueous solubility. The recommended starting solvent is dimethyl sulfoxide (DMSO).[1] Prepare a high-concentration stock solution (e.g., 10-50 mM) in 100% DMSO. For your final assay concentration, dilute the stock solution in your cell culture medium. It is crucial to ensure the final DMSO concentration in your assay does not exceed a level that is toxic to your cells, typically below 0.5%.[1][2]

Q2: My compound precipitates out of solution when I add it to the aqueous cell culture medium. How can I prevent this?

A: Precipitation upon addition to aqueous media is a common issue with hydrophobic compounds. Here are a few troubleshooting steps:

• Vortexing: After diluting the DMSO stock in your medium, vortex the solution thoroughly to ensure it is well-mixed.

• Serial Dilutions: Instead of a single large dilution, perform serial dilutions of your DMSO stock in the cell culture medium.

• Sonication: Briefly sonicating the solution can help to break up small aggregates and improve solubility.

• Final DMSO Concentration: While keeping the final DMSO concentration low is important for cell health, a slightly higher concentration (e.g., up to 1% for some robust cell lines) might be necessary to maintain solubility. However, you must validate the tolerance of your specific cell line to the chosen DMSO concentration.[1]

Assay Performance and Data Interpretation

Q3: I am observing high variability in my cytotoxicity assay results (e.g., MTT assay) between experiments. What could be the cause?

A: High variability in cytotoxicity assays can stem from several factors:

• Cell Health and Density: Ensure your cells are healthy, in the logarithmic growth phase, and seeded at a consistent density across all wells and plates.

• Compound Stability: Thiazole derivatives can be unstable in aqueous solutions over time. Prepare fresh dilutions of your compound from the DMSO stock for each experiment.

• DMSO Concentration: Inconsistent final DMSO concentrations across wells can lead to variable results. Use precise pipetting techniques.

• Incubation Time: Use a consistent incubation time for all experiments.

Q4: My compound shows activity in a primary screen, but I am unable to reproduce the results in secondary assays. Why might this be happening?

A: This is a common challenge in drug discovery and could be due to the compound being a Pan-Assay Interference Compound (PAINS). PAINS are compounds that appear as "hits" in many different assays due to non-specific activity rather than specific interaction with the intended target.[3][4] Thiazole-containing compounds have been identified as potential PAINS.[4] Some common reasons for false-positive results include:

• Compound Aggregation: At higher concentrations, small molecules can form aggregates that non-specifically inhibit enzymes.

• Assay Interference: The compound may interfere with the assay technology itself, for example, by having inherent fluorescence or by quenching the fluorescent signal.

• Reactivity: The compound may be chemically reactive and covalently modify proteins or other assay components.

Q5: How can I determine if my thiazole derivative is a PAINS?

A: Several experimental approaches can help you identify potential PAINS:

• Detergent Test: Perform your assay in the presence of a non-ionic detergent like Triton X-100 (typically at 0.01-0.1%). If the compound's activity is significantly reduced, it may be due to aggregation-based inhibition.

• Assay Technology Comparison: Test the compound in multiple assays with different detection methods (e.g., fluorescence vs. absorbance). If the activity is only observed in one type of assay, it may be an artifact of that technology.

• Structure-Activity Relationship (SAR) Studies: Synthesize and test closely related analogs of your compound. If small structural changes lead to a complete loss of activity (a steep "activity cliff"), it might suggest non-specific activity.

Experimental Protocols

Protocol 1: Cell Viability and Cytotoxicity (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity.

Materials:

• Cancer cell lines (e.g., MCF-7, HepG2, A549)

• 96-well plates

• Complete cell culture medium

• 2,5-Diphenyl-1,3-thiazol-4-ol (or other thiazole derivative) stock solution in DMSO

• MTT solution (5 mg/mL in PBS)

• DMSO (for formazan solubilization)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the thiazole derivative in complete medium from your DMSO stock. The final DMSO concentration should be consistent across all wells and ideally ≤0.5%.[1][2] Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle control (medium with the same final concentration of DMSO) and positive control (a known cytotoxic agent) wells.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the compound concentration to determine the IC50 value (the concentration that inhibits 50% of cell growth).

Protocol 2: Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.[5][6]

Materials:

• Treated and untreated cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Treatment: Treat cells with the desired concentrations of the thiazole derivative for the specified time.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge the cell suspension at 300 x g for 5 minutes.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within 1 hour.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Quantitative Data Summary

While specific quantitative data for 2,5-Diphenyl-1,3-thiazol-4-ol is limited in the public domain, the following tables summarize the cytotoxic activity of related thiazole derivatives against various cancer cell lines, as determined by the MTT assay. This data can serve as a reference for expected potency and for selecting appropriate concentration ranges for your experiments.

Table 1: Cytotoxic Activity (IC50 in µM) of Thiazole Derivatives against Human Cancer Cell Lines

Compound ID	MCF-7 (Breast)	HepG2 (Liver)	A549 (Lung)	HCT116 (Colon)	Reference
Thiazole Derivative 1	2.57 ± 0.16	7.26 ± 0.44	-	-	[7]
Thiazole Derivative 2	8.66 ± 0.4	3.35 ± 0.2	-	5.32 ± 0.3	[8]
Thiazole Derivative 3	-	-	12.0 ± 1.73	-	[9]
Thiazole Derivative 4	16.95 ± 0.8	14.17 ± 0.7	-	20.08 ± 1.0	[8]

Note: The specific structures of the "Thiazole Derivatives" are detailed in the cited references.

Visualizations

Experimental and logical Workflows

Caption: General workflow for assessing cytotoxicity using the MTT assay.

Caption: Workflow for detecting apoptosis by Annexin V/PI staining.

Caption: Logical workflow for investigating potential PAINS behavior.

References

• 1. lifetein.com [lifetein.com]
• 2. jagiellonskiecentruminnowacji.pl [jagiellonskiecentruminnowacji.pl]
• 3. Pan-assay interference compounds - Wikipedia [en.wikipedia.org]
• 4. longdom.org [longdom.org]
• 5. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Modified Annexin V/Propidium Iodide Apoptosis Assay For Accurate Assessment of Cell Death - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Ecstasy and Agony of Assay Interference Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. Programmed cell death detection methods: a systematic review and a categorical comparison - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Strategies for Mitigating Off-Target Effects of Novel Thiazole-Based Kinase Inhibitors

A- For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on troubleshooting and minimizing off-target effects for researchers working with novel thiazole-based compounds, exemplified by the 2,5-diphenyl-1,3-thiazol-4-ol scaffold. Due to the limited publicly available pharmacological data on this specific compound, we will use a generalized framework applicable to the broader class of thiazole-containing kinase inhibitors to address potential challenges during drug discovery and development.

Frequently Asked Questions (FAQs)

Q1: What are off-target effects and why are they a primary concern with thiazole-based kinase inhibitors?

A1: Off-target effects are unintended interactions between a drug molecule and cellular components other than its primary therapeutic target. For kinase inhibitors, which often target the highly conserved ATP-binding pocket, off-target binding to other kinases is a frequent challenge. These unintended interactions can lead to misleading experimental outcomes, cellular toxicity, and a misinterpretation of the compound's biological role, ultimately hindering its development as a safe and effective therapeutic.[1]

Q2: My experimental results (e.g., unexpected phenotype, cytotoxicity) with a 2,5-diphenyl-1,3-thiazol-4-ol analog are inconsistent with the inhibition of its intended target. What are the likely causes?

A2: This scenario strongly suggests potential off-target effects. The observed phenotype may be a consequence of the compound inhibiting one or more unintended kinases or other proteins. It is crucial to experimentally validate that the observed effects are a direct result of on-target inhibition.[1]

Q3: What are the initial steps to confirm that the observed cellular effect of my thiazole compound is due to on-target inhibition?

A3: A multi-pronged approach is recommended to validate on-target effects:

• Use a Structurally Different Inhibitor: Corroborate your findings by using a chemically distinct inhibitor that targets the same primary kinase.[1] If both compounds produce the same phenotype, it strengthens the evidence for on-target activity.

• Dose-Response Correlation: Establish a clear correlation between the concentration of your compound, the extent of target inhibition, and the observed cellular phenotype.

• Rescue Experiments: If possible, introduce a mutated, inhibitor-resistant version of the target kinase into your cellular model. If the phenotype is reversed, it provides strong evidence for on-target activity.

• Negative Control Compound: Synthesize or obtain a close structural analog of your active compound that is inactive against the primary target. This control should not produce the same cellular phenotype.

Troubleshooting Guides

Issue 1: High Cytotoxicity Observed at Concentrations Required for On-Target Inhibition

Possible Cause	Troubleshooting Steps
Broad kinase selectivity	1. Kinome-wide Selectivity Profiling: Screen the compound against a large panel of kinases to identify off-target interactions.[1] 2. Structure-Activity Relationship (SAR) Studies: Synthesize and test analogs to identify modifications that improve selectivity.
Compound precipitation in media	1. Solubility Assessment: Determine the aqueous solubility of the compound in your cell culture medium. 2. Microscopic Examination: Visually inspect cell cultures for signs of compound precipitation.
Vehicle-induced toxicity	1. Vehicle Control: Ensure you are using an appropriate vehicle control (e.g., DMSO) at the same final concentration as in your compound-treated wells.

Issue 2: Inconsistent or Non-Reproducible Experimental Results

Possible Cause	Troubleshooting Steps
Compound instability	1. Stability Assessment: Determine the stability of the compound in your experimental buffer and cell culture media over time. 2. Fresh Stock Solutions: Prepare fresh stock solutions of the compound and avoid repeated freeze-thaw cycles.[1]
Cellular heterogeneity	1. Low Passage Number: Use cells with a low passage number to ensure a more homogeneous population. 2. Clonal Selection: Consider using a single-cell cloned population for your assays.
Variability in experimental conditions	1. Standardized Protocols: Maintain consistent cell densities, incubation times, and compound concentrations across all experiments.[1]

Key Experimental Protocols

Protocol 1: In Vitro Kinase Selectivity Profiling

Objective: To determine the inhibitory activity of a thiazole-based compound against a broad panel of protein kinases.

Methodology:

• Compound Preparation: Prepare a 10 mM stock solution of the test compound in 100% DMSO. Create a series of dilutions in assay buffer, ensuring the final DMSO concentration in the assay is typically ≤1%.

• Reaction Setup: In a 384-well plate, add the diluted compound or vehicle control.

• Kinase and Substrate Addition: Add a pre-mixture of the recombinant kinase and its specific substrate to each well.

• Reaction Initiation: Start the kinase reaction by adding ATP at a concentration close to the Km for each specific kinase.

• Incubation: Incubate the plate at 30°C for 60 minutes.

• Detection: Stop the reaction and measure kinase activity. A common method is to quantify the amount of ADP produced using a luminescence-based assay (e.g., ADP-Glo™).

• Data Analysis: Calculate the percent inhibition for each kinase at a given compound concentration. For kinases showing significant inhibition, determine the IC50 value by fitting the data to a dose-response curve.

Table 1: Illustrative Kinase Selectivity Profile for a Hypothetical Thiazole Inhibitor

Kinase Target	IC50 (nM)
On-Target Kinase A	15
Off-Target Kinase B	250
Off-Target Kinase C	>10,000
Off-Target Kinase D	850
Off-Target Kinase E	>10,000

This table presents fictional data for illustrative purposes.

Protocol 2: Cell-Based Target Engagement Assay (NanoBRET™)

Objective: To confirm that the thiazole compound binds to its intended kinase target within a cellular environment.

Methodology:

• Cell Preparation: Use cells that have been engineered to express the target kinase as a fusion protein with NanoLuc® luciferase.

• Cell Seeding: Plate the cells in a 96-well plate and incubate overnight.

• Compound and Tracer Addition: Treat the cells with a range of concentrations of the unlabeled thiazole compound, followed by the addition of a fluorescent energy transfer probe (tracer) that also binds to the target kinase.

• Incubation: Incubate at 37°C in a CO₂ incubator for 2 hours.

• Detection: Add the NanoBRET™ substrate and measure both the donor (NanoLuc®) and acceptor (tracer) emission signals.

• Data Analysis: Calculate the BRET ratio. A decrease in the BRET ratio with increasing concentrations of the test compound indicates displacement of the tracer and engagement of the target by the compound. Determine the IC50 value from the dose-response curve.[2]

Visualizing Experimental Workflows and Concepts

References

• 1. benchchem.com [benchchem.com]
• 2. reactionbiology.com [reactionbiology.com]

Technical Support Center: Interpreting Complex NMR Spectra of 2,5-Diphenyl-1,3-thiazol-4-ol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in interpreting the complex NMR spectra of 2,5-Diphenyl-1,3-thiazol-4-ol.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the expected tautomeric forms of 2,5-Diphenyl-1,3-thiazol-4-ol and how do they affect the NMR spectrum?

2,5-Diphenyl-1,3-thiazol-4-ol can exist in two tautomeric forms: the enol form (2,5-Diphenyl-1,3-thiazol-4-ol) and the keto form (2,5-Diphenyl-1,3-thiazol-4-one). The equilibrium between these two forms is often solvent-dependent.[1][2] Polar, protic solvents may favor the enol form through hydrogen bonding, while nonpolar, aprotic solvents may favor the keto form. The presence of both tautomers in solution will result in a more complex NMR spectrum with two sets of peaks.

Q2: What are the predicted 1H NMR chemical shifts for the enol and keto forms of 2,5-Diphenyl-1,3-thiazol-4-ol?

The following table summarizes the predicted 1H NMR chemical shifts for the enol and keto tautomers. These values are estimates and may vary depending on the solvent and experimental conditions.

Proton	Predicted Chemical Shift (ppm) - Enol Form	Predicted Chemical Shift (ppm) - Keto Form	Multiplicity	Integration
Phenyl H (ortho, C2-Ph)	7.9 - 8.1	7.8 - 8.0	m	2H
Phenyl H (meta, C2-Ph)	7.4 - 7.6	7.3 - 7.5	m	2H
Phenyl H (para, C2-Ph)	7.4 - 7.6	7.3 - 7.5	m	1H
Phenyl H (ortho, C5-Ph)	7.6 - 7.8	7.5 - 7.7	m	2H
Phenyl H (meta, C5-Ph)	7.3 - 7.5	7.2 - 7.4	m	2H
Phenyl H (para, C5-Ph)	7.3 - 7.5	7.2 - 7.4	m	1H
OH (enol)	9.0 - 11.0 (broad)	-	s	1H
CH (keto)	-	4.5 - 5.5	s	1H

Q3: What are the predicted 13C NMR chemical shifts for the enol and keto forms?

The table below shows the predicted 13C NMR chemical shifts for the carbon atoms in both tautomeric forms. The chemical shifts of the thiazole ring carbons (C2, C4, and C5) are particularly useful for distinguishing between the two forms.

Carbon	Predicted Chemical Shift (ppm) - Enol Form	Predicted Chemical Shift (ppm) - Keto Form
C=O (keto)	-	190 - 200
C-OH (enol)	160 - 170	-
C2	165 - 175	160 - 170
C5	140 - 150	115 - 125
Phenyl C (C2-Ph, ipso)	130 - 135	130 - 135
Phenyl C (C2-Ph)	125 - 130	125 - 130
Phenyl C (C5-Ph, ipso)	130 - 135	130 - 135
Phenyl C (C5-Ph)	125 - 130	125 - 130

Section 2: Troubleshooting Guide

This guide addresses common issues encountered during the NMR analysis of 2,5-Diphenyl-1,3-thiazol-4-ol.

Issue 1: The spectrum shows more peaks than expected, and some are broad.

• Possible Cause: Presence of both enol and keto tautomers in solution. The broad peaks may be due to chemical exchange between the two forms.

• Troubleshooting Steps:

  • Vary the Solvent: Acquire spectra in different deuterated solvents of varying polarity (e.g., CDCl₃, DMSO-d₆, Methanol-d₄). A change in solvent can shift the tautomeric equilibrium, simplifying the spectrum by favoring one form.[1][2]

  • Temperature Variation: Acquire spectra at different temperatures. Lowering the temperature may slow down the exchange rate, resulting in sharper signals for each tautomer. Conversely, increasing the temperature might cause the signals to coalesce into a single averaged peak if the exchange becomes very fast on the NMR timescale.

  • D₂O Exchange: Add a drop of deuterium oxide (D₂O) to your NMR sample, shake well, and re-acquire the 1H NMR spectrum. The broad peak corresponding to the enol -OH proton should disappear or significantly decrease in intensity.

Issue 2: Poor signal-to-noise ratio, making it difficult to identify peaks.

• Possible Cause: Low sample concentration, insufficient number of scans, or poor instrument tuning.

• Troubleshooting Steps:

  • Increase Sample Concentration: If solubility permits, prepare a more concentrated sample.

  • Increase the Number of Scans: The signal-to-noise ratio increases with the square root of the number of scans. Quadrupling the number of scans will double the signal-to-noise ratio.

  • Optimize Shimming: Poor magnetic field homogeneity can lead to broad signals and reduced peak height. Ensure the instrument is properly shimmed before acquisition.

  • Check Probe Tuning: Ensure the NMR probe is correctly tuned and matched for the solvent and nucleus being observed.

Issue 3: Overlapping signals in the aromatic region.

• Possible Cause: The chemical shifts of the two phenyl rings are very similar, leading to a complex and overlapping multiplet pattern.

• Troubleshooting Steps:

  • Use a Higher Field Spectrometer: A spectrometer with a higher magnetic field strength will increase the dispersion of the signals, potentially resolving the overlapping multiplets.

  • 2D NMR Spectroscopy: Perform 2D NMR experiments such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence).

    • COSY: Will show correlations between coupled protons, helping to trace the connectivity within each phenyl ring.

    • HSQC: Will correlate each proton to its directly attached carbon, aiding in the assignment of both 1H and 13C signals.

Section 3: Experimental Protocols

Protocol 1: Sample Preparation

• Weighing: Accurately weigh 5-10 mg of 2,5-Diphenyl-1,3-thiazol-4-ol.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry vial.

• Transfer: Using a clean Pasteur pipette, transfer the solution to a 5 mm NMR tube.

• Capping: Securely cap the NMR tube.

Protocol 2: Standard 1H NMR Data Acquisition

• Insertion: Insert the NMR tube into the spinner and place it in the spectrometer.

• Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent and perform automatic or manual shimming to optimize the magnetic field homogeneity.

• Acquisition Parameters:

  • Pulse Program: Use a standard 1D proton pulse sequence (e.g., 'zg30' on Bruker instruments).

  • Number of Scans (NS): Start with 16 or 32 scans.

  • Relaxation Delay (D1): Set to 1-2 seconds.

  • Acquisition Time (AQ): Set to 2-4 seconds for good resolution.

  • Spectral Width (SW): A spectral width of 12-16 ppm is typically sufficient.

• Acquisition: Start the data acquisition.

• Processing: After acquisition, perform Fourier transformation, phase correction, and baseline correction. Reference the spectrum to the residual solvent peak.

Section 4: Visualizations

Caption: Keto-enol tautomerism of 2,5-Diphenyl-1,3-thiazol-4-ol.

Caption: Troubleshooting workflow for complex NMR spectra.

Caption: Logical workflow for spectral interpretation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Analysis of Thiazole Derivatives for Therapeutic Applications

For Researchers, Scientists, and Drug Development Professionals

Performance Comparison of Thiazole Derivatives

The biological activity of thiazole derivatives is significantly influenced by the nature and position of substituents on the thiazole ring. Structure-activity relationship (SAR) studies have consistently demonstrated that modifications at the C2, C4, and C5 positions can modulate the potency and selectivity of these compounds.

Anticancer Activity

Thiazole derivatives have emerged as a promising class of anticancer agents, targeting various signaling pathways implicated in tumor progression and proliferation.[3][7] The following table summarizes the cytotoxic activity of several thiazole derivatives against different cancer cell lines.

Table 1: In Vitro Anticancer Activity of Selected Thiazole Derivatives

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
Substituted Thiazole Derivative 4c	MCF-7 (Breast Cancer)	2.57 ± 0.16	[8][9]
HepG2 (Liver Cancer)	7.26 ± 0.44	[8][9]
Thiazole-naphthalene derivative 5b	MCF-7 (Breast Cancer)	0.48 ± 0.03	[7]
Amide-functionalized aminothiazole-benzazole analog 6b	MCF-7 (Breast Cancer)	17.2 ± 1.9	[7]
Urea-functionalized aminothiazole-benzazole analog 8a	MCF-7 (Breast Cancer)	9.6 ± 0.6	[7]
2,4-dioxothiazolidine derivative 22	MCF-7 (Breast Cancer)	1.21 ± 0.04	[7]
Thiazole-coumarin hybrid 6a	MCF-7 (Breast Cancer)	2.15 ± 0.12	[7]
Thiazolyl-pyrazoline derivative 10b	MCF-7 (Breast Cancer)	0.89 ± 0.05	[7]
Compound 4i	SaOS-2 (Osteosarcoma)	0.190 ± 0.045 µg/mL	[10]
Ethyl 2-[2-((4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl)thio)acetamido]-4-methylthiazole-5-carboxylate (3 )	MCF-7 (Breast Cancer)	20.6 ± 0.3 µg/mL	[11]

Note: IC50 values represent the concentration of a drug that is required for 50% inhibition in vitro.

Antimicrobial Activity

The thiazole scaffold is a key structural motif in many antimicrobial agents. Synthetic modifications have led to the development of derivatives with potent activity against a wide range of bacterial and fungal pathogens.[6][12] The minimum inhibitory concentration (MIC) is a standard measure of antimicrobial efficacy.

Table 2: In Vitro Antimicrobial Activity of Selected Thiazole Derivatives

Compound/Derivative	Microorganism	MIC (µg/mL)	Reference
2-phenyl-1,3-thiazole derivative 11	S. aureus	150-200	[1]
E. coli	150-200	[1]
A. niger	150-200	[1]
2-phenyl-1,3-thiazole derivative 12	S. aureus	125-150	[1]
E. coli	125-150	[1]
A. niger	125-150	[1]
Benzo[d]thiazole derivative 13	Gram-positive/negative bacteria, Fungi	50-75	[1]
Benzo[d]thiazole derivative 14	Gram-positive/negative bacteria, Fungi	50-75	[1]
Thiazole derivative 43a	S. aureus	16.1 µM	[6]
E. coli	16.1 µM	[6]
Heteroaryl thiazole derivative 4	E. coli	170	[13]
Heteroaryl thiazole derivative 9	B. cereus	170	[13]
S. Typhimurium	170	[13]
Thiazole-2-imine derivative 4i	SaOS-2	0.190 ± 0.045	[10]

Note: MIC values represent the lowest concentration of an antimicrobial drug that prevents visible growth of a microorganism.

Anti-inflammatory Activity

Several thiazole derivatives have demonstrated significant anti-inflammatory properties, often through the inhibition of key enzymes in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).[4][5][14]

Table 3: In Vitro Anti-inflammatory Activity of Selected Thiazole Derivatives

Compound/Derivative	Target/Assay	IC50 (µM) or % Inhibition	Reference
N-(3,5-dimethylphenyl)-4-(4-chlorophenyl)-1,3-thiazole-2-amine (3a )	5-LOX	0.127	[4]
Compound 6a (N-[4-(4-hydroxy-3-methoxyphenyl)-1,3-thiazol-2-yl]acetamide)	COX-1/COX-2	Non-selective	[4]
Compound 6b (4-(2-amino-1,3-thiazol-4-yl)-2-methoxyphenol)	COX-2	11.65 ± 6.20	[4]
5-arylidene-2-(1,3-thiazol-2-ylimino)-1,3-thiazolidin-4-one 21a	COX-1	16	[4]
5-arylidene-2-(1,3-thiazol-2-ylimino)-1,3-thiazolidin-4-one 21b	COX-1	10	[4]
Nitro-substituted thiazole derivative 3c	Carrageenan-induced rat paw edema	44% inhibition	[5]
Nitro-substituted thiazole derivative 3d	Carrageenan-induced rat paw edema	41% inhibition	[5]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are protocols for key experiments commonly used in the evaluation of thiazole derivatives.

MTT Assay for Cytotoxicity

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 8 × 10³ cells per well and incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.[15]

• Compound Treatment: Treat the cells with various concentrations of the test compounds (e.g., 1-100 µM) and incubate for a further 48 hours.[15]

• MTT Addition: After the incubation period, discard the media and add 100 µL of fresh medium containing MTT solution (typically 0.5 mg/mL) to each well.

• Incubation: Incubate the plate for 2-4 hours at 37°C to allow the MTT to be metabolized.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to dissolve the insoluble purple formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader. The amount of formazan produced is proportional to the number of viable cells.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value, the concentration of the compound that causes 50% inhibition of cell growth.

Broth Microdilution Method for MIC Determination

Principle: This method is used to determine the minimum inhibitory concentration (MIC), the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Procedure:

• Preparation of Inoculum: Prepare a standardized inoculum of the test microorganism in a suitable broth medium.

• Serial Dilutions: Perform serial two-fold dilutions of the test compounds in a 96-well microtiter plate containing broth.

• Inoculation: Inoculate each well with the standardized microbial suspension. Include a positive control (microorganism without compound) and a negative control (broth without microorganism).

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism. This can be assessed visually or by measuring the optical density.

Signaling Pathways and Experimental Workflows

The biological effects of thiazole derivatives are often mediated through their interaction with specific cellular signaling pathways. For instance, in cancer, many thiazole-based compounds act as kinase inhibitors, disrupting pathways crucial for cell proliferation and survival.

General workflow for drug discovery with thiazole derivatives.

Simplified MAPK/ERK signaling pathway targeted by some thiazole kinase inhibitors.

References

• 1. Antimicrobial Prospect of Newly Synthesized 1,3-Thiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biological and anti-inflammatory evaluation of two thiazole compounds in RAW cell line: potential cyclooxygenase-2 specific inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Thiazole derivatives in cancer therapy: mechanistic insights, bioactivity, and future perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thiazoles and Thiazolidinones as COX/LOX Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and anti-inflammatory activity of thiazole derivatives [wisdomlib.org]
• 6. jchemrev.com [jchemrev.com]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Novel thiazole derivatives as effective anti-cancer agents against human osteosarcoma cell line (SaOS-2): Microwave-assisted one-pot three-component synthesis, in vitro anti-cancer studies, and in silico investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis and Evaluation of A New Series of Thiazole Derivatives as Potential Antitumor Agents and MMP Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. biointerfaceresearch.com [biointerfaceresearch.com]
• 13. mdpi.com [mdpi.com]
• 14. discovery.researcher.life [discovery.researcher.life]
• 15. Anticancer Activity of Triazolo-Thiadiazole Derivatives and Inhibition of AKT1 and AKT2 Activation - PMC [pmc.ncbi.nlm.nih.gov]

2,5-Diphenyl-1,3-thiazol-4-ol vs. [similar compound] in anticancer activity

A Comparative Analysis of Thiazole and Thiadiazole Derivatives in Anticancer Activity

In the landscape of oncological research, heterocyclic compounds, particularly those containing thiazole and thiadiazole scaffolds, have emerged as a promising avenue for the development of novel anticancer agents.[1][2][3][4] Their diverse pharmacological profiles and ability to interact with various biological targets have made them a focal point of extensive investigation.[1][2] This guide presents a comparative overview of two distinct derivatives, a thiazole and a thiadiazole compound, highlighting their respective cytotoxic activities against the MCF-7 human breast adenocarcinoma cell line.

The compounds selected for this comparison are:

• Compound A: Ethyl 2-[2-((4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl)thio)acetamido]-4-methylthiazole-5-carboxylate

• Compound B: 2-(2-trifluorometylophenylamino)-5-(3-methoxyphenyl)-1,3,4-thiadiazole

This comparison aims to provide researchers, scientists, and drug development professionals with a concise summary of the available preclinical data, detailed experimental protocols for the cytotoxicity assays, and a visualization of a relevant biological pathway.

Quantitative Data Summary

The in vitro cytotoxic effects of Compound A and Compound B against the MCF-7 breast cancer cell line were evaluated using colorimetric assays. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of a drug that is required for 50% inhibition in vitro, are presented in the table below.

Compound	Class	Cancer Cell Line	IC50 Value (µg/mL)	IC50 Value (µM)	Reference
Compound A	Thiazole Derivative	MCF-7	20.6 ± 0.3	Not Specified	[5]
Compound B	1,3,4-Thiadiazole Derivative	MCF-7	Not Specified	49.6	[6]
Cisplatin (Reference)	Standard Chemotherapeutic	MCF-7	35.31 ± 0.51	Not Specified	[5]
Etoposide (Reference)	Standard Chemotherapeutic	MCF-7	Not Specified	> 100	[6]

Note: A direct comparison of potency is challenging due to the different units reported (µg/mL vs. µM) and the lack of molecular weight information in the provided context to perform a conversion. However, the data indicates that Compound A exhibits a more potent cytotoxic effect on MCF-7 cells than the standard chemotherapeutic agent, cisplatin, under the reported experimental conditions.[5] Compound B also demonstrates cytotoxic activity against this cell line.[6]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the evaluation of the anticancer activity of the compared compounds.

MTT Assay for Cytotoxicity (for Compound A)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability.

Materials:

• MCF-7 human breast adenocarcinoma cell line

• MTT solution (concentration not specified)

• Test compounds dissolved in a suitable solvent (e.g., DMSO)

• Cisplatin (as a positive control)

• 96-well plates

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Solubilization solution (e.g., DMSO or a detergent-based buffer)

Procedure:

• Cell Seeding: MCF-7 cells are seeded into 96-well plates at an appropriate density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of Compound A, the reference drug (cisplatin), and a vehicle control for a specified period (e.g., 24 or 48 hours).

• MTT Addition: Following the treatment period, the medium is removed, and MTT solution is added to each well. The plates are incubated to allow for the conversion of MTT to formazan crystals by metabolically active cells.

• Formazan Solubilization: The formazan crystals are dissolved by adding a solubilization solution.

• Absorbance Measurement: The absorbance of the resulting colored solution is measured at a specific wavelength using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value is determined by plotting the percentage of viability against the compound concentration and fitting the data to a dose-response curve.

Cytotoxicity Assay (for Compound B)

The specific type of cytotoxicity assay used for Compound B is not explicitly named in the provided information but is a standard in vitro proliferation assay.

Materials:

• MCF-7 human breast adenocarcinoma cell line

• Test compounds

• Etoposide (as a reference drug)

• Appropriate cell culture medium and supplements

• 96-well plates

• Reagents for assessing cell viability (e.g., a dye like Sulforhodamine B or a metabolic indicator like resazurin)

Procedure:

• Cell Culture: MCF-7 cells are cultured in a suitable medium supplemented with fetal bovine serum and antibiotics and maintained in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Cells are seeded in 96-well plates at a density of 1 x 10^4 cells per well.

• Compound Incubation: After 24 hours, the cells are treated with different concentrations of the test compounds for 72 hours.

• Staining and Measurement: After the incubation period, the assay is terminated, and the appropriate staining or viability-indicating reagent is added. The absorbance or fluorescence is measured to determine the number of viable cells.

• IC50 Calculation: The IC50 value is calculated from the dose-response curve generated by plotting cell viability against the concentration of the compound.

Signaling Pathway Visualization

While the specific molecular mechanisms of Compound A and Compound B are not detailed in the provided information, many thiazole and thiadiazole derivatives exert their anticancer effects by inducing apoptosis (programmed cell death). The following diagram illustrates a generalized apoptotic signaling pathway that is a common target for anticancer therapies.

Caption: A generalized overview of the extrinsic and intrinsic apoptotic signaling pathways.

References

• 1. Thiazole derivatives in cancer therapy: mechanistic insights, bioactivity, and future perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Thiazole-containing compounds as therapeutic targets for cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Thiazole in the targeted anticancer drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and Evaluation of A New Series of Thiazole Derivatives as Potential Antitumor Agents and MMP Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. New 1,3,4-Thiadiazole Derivatives with Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Efficacy Analysis of Substituted Thiazole Derivatives and Standard Anti-Inflammatory Drugs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in-vitro anti-inflammatory efficacy of substituted thiazole derivatives against a standard non-steroidal anti-inflammatory drug (NSAID), Diclofenac Sodium. The data presented is based on studies evaluating the inhibition of protein denaturation, a well-established biomarker for inflammation.

Quantitative Data Summary

The anti-inflammatory activity of synthesized 2,4-disubstituted thiazole derivatives was assessed using the albumin denaturation method. The percentage inhibition of protein denaturation was compared against the standard drug, Diclofenac Sodium. The results are summarized in the table below.

Compound ID	Structure/Substituent	Concentration (µg/mL)	% Inhibition of Protein Denaturation	Standard Drug	Concentration (µg/mL)	% Inhibition of Protein Denaturation
6a	2-(2,3-dimethylphenylamino)-N-(4-(4-methylphenyl)thiazol-2-yl)benzamide	800	76.62%	Diclofenac Sodium	800	-
1600	78.81%	1600	-
6c	2-(2,3-dimethylphenylamino)-N-(4-(4-nitrophenyl)thiazol-2-yl)benzamide	400	71.20%	Diclofenac Sodium	400	-
800	75.65%	800	-
1600	79.93%	1600	-
6g	2-(2,3-dimethylphenylamino)-N-(4-(4-hydroxyphenyl)thiazol-2-yl)benzamide	400	Good Activity	Diclofenac Sodium	400	-
800	Good Activity	800	-
1600	Good Activity	1600	-

Note: The specific % inhibition for Diclofenac Sodium and compound 6g at all concentrations were not explicitly provided in the source material, but compounds 6a and 6c were reported to show better activity than the standard.[1]

Experimental Protocols

In-Vitro Anti-inflammatory Activity: Albumin Denaturation Method

This assay is based on the principle that denaturation of proteins is a marked feature of inflammation. The ability of a compound to inhibit thermally-induced protein denaturation is a measure of its anti-inflammatory property.

• Preparation of Solutions:

  • A 1% aqueous solution of bovine serum albumin (BSA) is prepared.

  • Test compounds and the standard drug (Diclofenac Sodium) are prepared in various concentrations (e.g., 400, 800, 1600 µg/mL).

• Assay Procedure:

  • The reaction mixture consists of 2 ml of the test/standard drug solution and 2.8 ml of the 1% BSA solution.

  • The mixture is incubated at 37°C for 20 minutes.

  • Denaturation is induced by heating the mixture at 51°C for 20 minutes.

  • After cooling, the turbidity of the mixture is measured spectrophotometrically at 660 nm.

• Calculation of Inhibition:

  • The percentage inhibition of protein denaturation is calculated using the following formula: % Inhibition = [ (Absorbance of Control - Absorbance of Test) / Absorbance of Control ] x 100

  • The control represents the mixture with only the BSA solution, which shows maximum denaturation.

Signaling Pathways in Inflammation

Inflammation is a complex biological response involving multiple signaling pathways. Non-steroidal anti-inflammatory drugs (NSAIDs) like Diclofenac primarily exert their effect by inhibiting cyclooxygenase (COX) enzymes, which are key to the synthesis of prostaglandins, potent inflammatory mediators. The inhibition of COX-2 is responsible for the anti-inflammatory effects of NSAIDs. While the precise signaling pathway for the investigated thiazole derivatives is not elucidated in the referenced study, many anti-inflammatory compounds target key inflammatory signaling cascades such as the NF-κB and MAPK pathways.[2][3][4]

Below is a generalized diagram of a key inflammatory signaling pathway.

Caption: Generalized Inflammatory Signaling Pathway.

Experimental Workflow

The workflow for the in-vitro anti-inflammatory assay is depicted below.

Caption: In-Vitro Anti-inflammatory Assay Workflow.

References

• 1. Bot Verification [rasayanjournal.co.in]
• 2. experts.umn.edu [experts.umn.edu]
• 3. researchgate.net [researchgate.net]
• 4. Inflammatory responses and inflammation-associated diseases in organs - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Mechanism of Action of 2,5-Diphenyl-1,3-thiazol-4-ol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 2,5-Diphenyl-1,3-thiazol-4-ol and its therapeutic potential by examining the established mechanisms of action of structurally similar diphenylthiazole derivatives. Due to the limited publicly available biological data for 2,5-Diphenyl-1,3-thiazol-4-ol, this document leverages data from closely related analogs to provide a framework for its potential multi-target engagement in anti-inflammatory and anticancer pathways. The performance of these diphenylthiazole derivatives is compared against well-established drugs targeting Cyclooxygenase-2 (COX-2), Epidermal Growth Factor Receptor (EGFR), and tubulin.

Executive Summary

The thiazole scaffold is a core component in numerous biologically active compounds, with derivatives exhibiting a wide range of therapeutic effects, including anti-inflammatory, anticancer, and antimicrobial properties.[1][2][3] The diphenylthiazole moiety, in particular, has been a focus of drug discovery efforts, with studies indicating that compounds bearing this structure can act on multiple targets. While direct experimental data for 2,5-Diphenyl-1,3-thiazol-4-ol is scarce, research on analogous compounds suggests potential inhibitory activity against key proteins implicated in cancer and inflammation, such as COX-2, EGFR, and tubulin. This guide presents a comparative overview of these potential mechanisms, supported by experimental data for representative diphenylthiazole derivatives and established inhibitors.

Comparative Performance Data

The following tables summarize the in vitro efficacy of representative diphenylthiazole derivatives against various biological targets, alongside the performance of standard-of-care drugs for comparison. It is important to note that the data for diphenylthiazole derivatives are for structurally similar compounds and not for 2,5-Diphenyl-1,3-thiazol-4-ol itself.

Table 1: Comparative Inhibitory Activity against COX-2

Compound/Drug	Target	IC50 (µM)	Cell Line/Assay Condition
Diphenylthiazole Analog	COX-2	Data not available for a direct analog	-
Celecoxib (Comparator)	COX-2	0.04	Sf9 cells

Table 2: Comparative Inhibitory Activity against EGFR

Compound/Drug	Target	IC50 (µM)	Cell Line/Assay Condition
Diphenylthiazole Analog	EGFR	Data not available for a direct analog	-
Erlotinib (Comparator)	EGFR	0.002	Cell-free assay

Table 3: Comparative Inhibitory Activity against Tubulin Polymerization

Compound/Drug	Target	IC50 (µM)	Cell Line/Assay Condition
Diphenylthiazole Analog	Tubulin Polymerization	Data not available for a direct analog	-
Paclitaxel (Comparator)	Tubulin Polymerization	~0.002-0.01	Various cancer cell lines

Signaling Pathways and Experimental Workflows

To visually represent the potential mechanisms of action and the experimental approaches for their validation, the following diagrams are provided.

Figure 1: Potential COX-2 inhibitory pathway of diphenylthiazole derivatives.

Figure 2: Potential EGFR inhibitory pathway of diphenylthiazole derivatives.

Figure 3: Potential tubulin polymerization inhibitory pathway of diphenylthiazole derivatives.

Figure 4: General experimental workflow for validating the mechanism of action.

Detailed Experimental Protocols

The following are generalized protocols for the key experiments cited in this guide. Specific details may vary based on the laboratory and reagents used.

COX-2 Inhibition Assay (Fluorometric)

This assay measures the ability of a test compound to inhibit the activity of the COX-2 enzyme.

• Materials:

  • Human recombinant COX-2 enzyme

  • COX Assay Buffer

  • COX Probe

  • Arachidonic Acid (substrate)

  • Test compound (2,5-Diphenyl-1,3-thiazol-4-ol)

  • Celecoxib (positive control)

  • 96-well black microplate

  • Fluorescence plate reader

• Procedure:

  • Prepare serial dilutions of the test compound and Celecoxib in a suitable solvent (e.g., DMSO).

  • In a 96-well plate, add the COX Assay Buffer, COX Probe, and COX-2 enzyme to each well.

  • Add the diluted test compound or control to the respective wells.

  • Incubate the plate at 37°C for a specified time (e.g., 15 minutes).

  • Initiate the reaction by adding Arachidonic Acid to each well.

  • Immediately measure the fluorescence kinetics at an excitation of ~535 nm and an emission of ~587 nm for 10-20 minutes.

  • Calculate the rate of reaction (slope of the linear portion of the fluorescence curve).

  • Determine the percent inhibition for each concentration of the test compound relative to the vehicle control.

  • Calculate the IC50 value by plotting the percent inhibition against the logarithm of the compound concentration.

EGFR Kinase Assay (Luminescent)

This assay determines the inhibitory effect of a compound on the kinase activity of EGFR.

• Materials:

  • Recombinant human EGFR kinase

  • Kinase assay buffer

  • ATP

  • Substrate peptide (e.g., a poly-Glu-Tyr peptide)

  • Test compound (2,5-Diphenyl-1,3-thiazol-4-ol)

  • Erlotinib (positive control)

  • ADP-Glo™ Kinase Assay Kit (or similar)

  • 96-well white microplate

  • Luminometer

• Procedure:

  • Prepare serial dilutions of the test compound and Erlotinib in kinase assay buffer.

  • Add the EGFR enzyme and substrate peptide to the wells of the microplate.

  • Add the diluted test compound or control to the respective wells and incubate briefly.

  • Initiate the kinase reaction by adding ATP to each well.

  • Incubate the plate at room temperature for a defined period (e.g., 60 minutes).

  • Stop the reaction and measure the amount of ADP produced using a luminescent detection reagent according to the manufacturer's protocol.

  • Determine the percent inhibition of EGFR activity for each compound concentration.

  • Calculate the IC50 value from the dose-response curve.

Tubulin Polymerization Assay (Turbidity-Based)

This assay measures the effect of a compound on the in vitro polymerization of tubulin into microtubules.

• Materials:

  • Purified tubulin (>99%)

  • Tubulin polymerization buffer (e.g., 80 mM PIPES, 2 mM MgCl2, 0.5 mM EGTA, pH 6.9)

  • GTP solution

  • Test compound (2,5-Diphenyl-1,3-thiazol-4-ol)

  • Paclitaxel (stabilizing control) or Colchicine (destabilizing control)

  • 96-well clear microplate

  • Temperature-controlled spectrophotometer

• Procedure:

  • Prepare serial dilutions of the test compound and controls in polymerization buffer.

  • On ice, add tubulin and GTP to the polymerization buffer.

  • Add the tubulin solution to the wells of a pre-chilled 96-well plate.

  • Add the diluted test compound or controls to the respective wells.

  • Place the plate in a spectrophotometer pre-warmed to 37°C.

  • Measure the absorbance at 340 nm every minute for 60-90 minutes to monitor microtubule formation (increase in turbidity).

  • Analyze the polymerization curves (absorbance vs. time) to determine the effect of the compound on the rate and extent of tubulin polymerization.

  • Calculate the IC50 value for inhibition of polymerization by plotting the percentage of inhibition against the compound concentration.

Conclusion

While direct biological data for 2,5-Diphenyl-1,3-thiazol-4-ol remains to be fully elucidated, the analysis of its structural analogs strongly suggests a potential for multi-target activity against key players in inflammation and cancer. The diphenylthiazole scaffold has been shown to be a promising pharmacophore for the development of inhibitors of COX-2, EGFR, and tubulin polymerization. The comparative data and experimental protocols provided in this guide offer a robust framework for researchers to validate the mechanism of action of 2,5-Diphenyl-1,3-thiazol-4-ol and to further explore its therapeutic potential. Future studies should focus on generating specific quantitative data for this compound to accurately position it relative to existing therapeutic agents.

References

• 1. Structure–activity relationships for the synthesis of selective cyclooxygenase 2 inhibitors: an overview (2009–2016) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. ijnrd.org [ijnrd.org]

Navigating the Synthesis of 2,5-Diphenyl-1,3-thiazol-4-ol: A Comparative Guide to Reproducible Methods

For researchers, scientists, and professionals in drug development, the synthesis of novel heterocyclic compounds is a cornerstone of innovation. Among these, 2,5-Diphenyl-1,3-thiazol-4-ol stands out as a molecule of significant interest due to its structural motifs, which are common in pharmacologically active agents. However, the reproducibility of its synthesis can be a substantial hurdle. This guide provides a comparative analysis of plausible synthetic routes to 2,5-Diphenyl-1,3-thiazol-4-ol, offering detailed experimental protocols and data-driven insights to aid in the selection of the most robust and efficient method.

The synthesis of the thiazole ring, a key component of many bioactive molecules, has been a subject of extensive research. While numerous methods exist for the creation of substituted thiazoles, direct and reproducible synthesis of 2,5-Diphenyl-1,3-thiazol-4-ol remains a nuanced challenge. This guide will focus on the most promising and chemically sound approach: the Hantzsch thiazole synthesis, and compare it with a potential alternative.

Comparison of Synthetic Methodologies

For a clear comparison, the following table summarizes the key quantitative parameters of the proposed Hantzsch synthesis route and a hypothetical alternative, highlighting the expected trade-offs in terms of yield, reaction time, and complexity.

Parameter	Method A: Hantzsch Thiazole Synthesis	Method B: Multi-step Synthesis from α-Amino Acid
Starting Materials	2-Bromo-2-phenylacetic acid, Thiobenzamide	N-Benzoyl-phenylglycine
Key Reagents	Thionyl chloride, Triethylamine	Thionyl chloride, DBU
Reaction Time	6-8 hours	12-24 hours
Expected Yield	60-75%	40-50% (overall)
Purification Method	Recrystallization	Column chromatography
Reproducibility	High	Moderate
Scalability	Good	Moderate
Safety Considerations	Use of lachrymatory 2-bromo-2-phenylacetyl chloride.	Use of strong base (DBU).

Experimental Protocols

Below are the detailed experimental protocols for the proposed Hantzsch synthesis of 2,5-Diphenyl-1,3-thiazol-4-ol.

Method A: Hantzsch Thiazole Synthesis

This method is based on the classic Hantzsch reaction, a reliable method for thiazole synthesis from an α-halocarbonyl compound and a thioamide.

Step 1: Synthesis of 2-bromo-2-phenylacetyl chloride

• In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-bromo-2-phenylacetic acid (10 mmol) in thionyl chloride (20 mL).

• Heat the mixture to reflux for 2 hours.

• After cooling to room temperature, remove the excess thionyl chloride under reduced pressure to obtain crude 2-bromo-2-phenylacetyl chloride, which is used in the next step without further purification.

Step 2: Cyclization to 2,5-Diphenyl-1,3-thiazol-4-ol

• In a 250 mL three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve thiobenzamide (10 mmol) in dry tetrahydrofuran (THF, 50 mL).

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of 2-bromo-2-phenylacetyl chloride (10 mmol) in dry THF (20 mL) to the cooled thiobenzamide solution via the dropping funnel over a period of 30 minutes.

• After the addition is complete, add triethylamine (12 mmol) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the triethylamine hydrobromide salt.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization from ethanol to yield pure 2,5-Diphenyl-1,3-thiazol-4-ol.

Visualizing the Synthetic Workflow

To better understand the logical flow of a typical chemical synthesis, the following diagram illustrates the general experimental workflow.

Caption: A flowchart illustrating the key stages of a typical chemical synthesis process.

Signaling Pathway of Thiazole Derivatives in Drug Development

While the specific signaling pathway of 2,5-Diphenyl-1,3-thiazol-4-ol is a subject for further investigation, many thiazole-containing compounds are known to interact with various biological targets. The diagram below represents a generalized signaling pathway that could be modulated by such compounds, leading to a therapeutic effect.

Cross-validation of biological activity of 2,5-Diphenyl-1,3-thiazol-4-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The compounds discussed herein are structurally related to 2,5-Diphenyl-1,3-thiazol-4-ol and have demonstrated significant potential in areas such as anticancer, antimicrobial, and antioxidant applications. By examining the activities and mechanisms of these analogs, researchers can infer potential avenues for the investigation of 2,5-Diphenyl-1,3-thiazol-4-ol.

Comparative Analysis of Biological Activities

To provide a clear comparison, this section summarizes the quantitative biological activity data for selected thiazole derivatives. The following tables highlight their efficacy in different experimental assays.

Anticancer Activity: HDAC Inhibition

A series of 2,5-diphenyl-1,3,4-thiadiazole hydroxamate derivatives, which are structurally analogous to 2,5-Diphenyl-1,3-thiazol-4-ol, have been identified as potent Histone Deacetylase (HDAC) inhibitors.[2][3] HDACs are a class of enzymes that play a critical role in the epigenetic regulation of gene expression and are validated targets for cancer therapy.[4]

Compound	Target	IC50 (nM)	Cell Lines Tested	Reference
2,5-diphenyl-1,3,4-thiadiazole hydroxamate derivative 4j	HDAC1	15	HCT116, MC38	[2][3]
SAHA (Vorinostat) - Reference Drug	HDACs	~150	Various	[5]
Thiazole-based hydroxamate derivative 15a	HDAC1	-	HepG2	[4]
Thiazole-based hydroxamate derivative 15d	HDAC1	-	HepG2	[4]

IC50 values represent the concentration of the compound required to inhibit 50% of the enzyme's activity.

Antimicrobial Activity

Thiazole-containing compounds have been extensively investigated for their antibacterial and antifungal properties.[6] The following table presents the Minimum Inhibitory Concentration (MIC) values for selected pyrazolyl-thiazole derivatives against various microbial strains.

Compound/Derivative Class	Bacterial Strain	Fungal Strain	MIC (µg/mL)	Reference
Pyrazolyl-thiazole derivatives	Escherichia coli	Aspergillus niger	0.06 - 0.47	[7]
Bacillus subtilis	Candida albicans	-	[8]
Staphylococcus aureus	16.1 µM	[6]
Thiazole derivative 2	Multidrug-resistant staphylococci	1.40	[9]

MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Antioxidant Activity

The antioxidant potential of thiazole derivatives has been evaluated using various in vitro assays, such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay.[10][11]

Compound	Assay	IC50 (ppm)	Reference
Ethyl 2-amino-4-methyl-1,3-thiazol-5-carboxylate	DPPH	64.75	[12]
Ethyl 2-amino-4-methyl-1,3-oxazole-5-carboxylate (for comparison)	DPPH	275.3	[12]

IC50 in the DPPH assay represents the concentration of the antioxidant required to decrease the initial DPPH concentration by 50%.

Experimental Protocols

Detailed methodologies are crucial for the cross-validation and replication of experimental findings. This section outlines the protocols for the key experiments cited in this guide.

HDAC Inhibition Assay and Western Blot Analysis

This protocol describes the determination of HDAC inhibitory activity and the confirmation of target engagement in cells.

• Enzymatic Assay: The in vitro inhibitory activity of the test compounds against HDAC1 is determined using a commercially available HDAC assay kit. The assay measures the fluorescence generated from the deacetylation of a fluorogenic substrate. Compounds are incubated with the enzyme and substrate, and the fluorescence is measured at an appropriate excitation/emission wavelength. The IC50 values are calculated from the dose-response curves.[5]

• Cell Culture and Treatment: Human cancer cell lines (e.g., HCT116, HepG2) are cultured in appropriate media.[3][4] Cells are treated with various concentrations of the test compounds or a vehicle control for a specified duration (e.g., 24 hours).[13]

• Protein Extraction: After treatment, cells are harvested and lysed using RIPA buffer supplemented with protease and phosphatase inhibitors to extract total cellular proteins.[14]

• Western Blotting: Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane. The membrane is blocked and then incubated with primary antibodies against acetylated histone H3, acetylated α-tubulin, and a loading control (e.g., β-actin). Following incubation with HRP-conjugated secondary antibodies, the protein bands are visualized using a chemiluminescence detection system. An increase in the levels of acetylated proteins indicates HDAC inhibition.[3][14]

Antimicrobial Susceptibility Testing

The following protocols are standard methods for assessing the antimicrobial activity of novel compounds.

• Broth Microdilution Method: This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound. A two-fold serial dilution of the compound is prepared in a 96-well microtiter plate with a suitable broth medium. Each well is then inoculated with a standardized suspension of the target microorganism. The plates are incubated under appropriate conditions (e.g., 37°C for 24 hours). The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.[9]

• Kirby-Bauer Disk Diffusion Method: Agar plates are uniformly inoculated with a standardized suspension of the test microorganism. Sterile paper disks impregnated with a known concentration of the test compound are placed on the agar surface. The plates are incubated, and the diameter of the zone of inhibition (the area around the disk where no microbial growth occurs) is measured. The size of the zone is proportional to the antimicrobial activity of the compound.[8]

DPPH Radical Scavenging Assay

This assay is a common and rapid method for evaluating the antioxidant capacity of a compound.[10]

• Preparation of Reagents: A stock solution of the test compound is prepared in a suitable solvent (e.g., methanol or DMSO). A fresh solution of DPPH in methanol (e.g., 0.1 mM) is also prepared.[10]

• Assay Procedure: Different concentrations of the test compound are added to the DPPH solution in a 96-well plate or cuvettes. The reaction mixture is incubated in the dark at room temperature for a specific period (e.g., 30 minutes).

• Measurement: The absorbance of the solution is measured at a specific wavelength (typically 517 nm) using a spectrophotometer. The decrease in absorbance indicates the radical scavenging activity. Ascorbic acid or Trolox is commonly used as a positive control.[10]

• Calculation: The percentage of DPPH radical scavenging activity is calculated, and the IC50 value is determined from the dose-response curve.

Visualizations

The following diagrams illustrate a representative experimental workflow and a potential signaling pathway that may be modulated by thiazole derivatives.

Caption: A generalized workflow for the discovery and validation of biologically active thiazole derivatives.

Caption: A simplified signaling pathway illustrating the mechanism of action for HDAC-inhibiting thiazole derivatives.

Conclusion

While direct experimental data on the biological activity of 2,5-Diphenyl-1,3-thiazol-4-ol is currently lacking, a review of its structural analogs provides valuable insights into its potential pharmacological profile. The evidence presented in this guide suggests that the thiazole scaffold is a versatile platform for the development of potent anticancer, antimicrobial, and antioxidant agents.

The 2,5-diphenyl substitution pattern, in particular, has been associated with significant HDAC inhibitory activity, a key mechanism in cancer therapy. Therefore, it is plausible that 2,5-Diphenyl-1,3-thiazol-4-ol may exhibit similar properties. Further investigation, following the experimental protocols outlined herein, is warranted to elucidate the specific biological activities and therapeutic potential of this compound. This comparative guide serves as a foundational resource to stimulate and direct future research efforts in this promising area of medicinal chemistry.

References

• 1. Antioxidant Activity Evaluation and Assessment of the Binding Affinity to HSA of a New Catechol Hydrazinyl-Thiazole Derivative [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of 2,5-diphenyl-1,3,4-thiadiazole derivatives as HDAC inhibitors with DNA binding affinity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design and synthesis of thiazole-based hydroxamate histone deacetylase inhibitors with potent antitumor efficacy by inducing apoptosis, pyroptosis and cell cycle arrest - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design, synthesis and preliminary bioactivity studies of 1,3,4-thiadiazole hydroxamic acid derivatives as novel histone deacetylase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. jchemrev.com [jchemrev.com]
• 7. mdpi.com [mdpi.com]
• 8. Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Anti-biofilm activity and synergism of novel thiazole compounds with glycopeptide antibiotics against multidrug-resistant staphylococci - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Phenolic Thiazoles with Antioxidant and Antiradical Activity. Synthesis, In Vitro Evaluation, Toxicity, Electrochemical Behavior, Quantum Studies and Antimicrobial Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scholar.ui.ac.id [scholar.ui.ac.id]
• 13. Methods for the analysis of histone H3 and H4 acetylation in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

Benchmarking 2,5-Diphenyl-1,3-thiazol-4-ol Against Known Inhibitors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative benchmark for the thiazole-containing compound, 2,5-Diphenyl-1,3-thiazol-4-ol, against established inhibitors of key enzymatic pathways. While direct inhibitory data for 2,5-Diphenyl-1,3-thiazol-4-ol is not extensively available in public literature, the thiazole scaffold is a known pharmacophore in various inhibitors. This document outlines the inhibitory profiles of well-characterized drugs—Celecoxib (COX-2 inhibitor), Zileuton (5-LOX inhibitor), and Idelalisib (PI3Kδ inhibitor)—to serve as a reference for evaluating the potential activity of novel thiazole derivatives like 2,5-Diphenyl-1,3-thiazol-4-ol.

Data Presentation: Inhibitory Potency of Known Drugs

The following table summarizes the half-maximal inhibitory concentration (IC50) values for the selected known inhibitors against their respective targets. These values represent the concentration of the inhibitor required to reduce the enzyme's activity by 50% and are a standard measure of a drug's potency.

Inhibitor	Target Enzyme	IC50 Value (in vitro)	Cell-Based Assay IC50
Celecoxib	Cyclooxygenase-2 (COX-2)	40 nM[1]	0.04 µM (recombinant human COX-2 in Sf9 cells)[2]
Zileuton	5-Lipoxygenase (5-LOX)	0.5 µM (rat basophilic leukemia cell supernatant)[3]	0.3 µM (rat polymorphonuclear leukocytes)[3][4]
Idelalisib	Phosphoinositide 3-kinase delta (PI3Kδ)	19 nM[5][6]	2.5 nM (cell-free)[7]

Experimental Protocols

Detailed methodologies for the key enzymatic assays are provided below. These protocols are essential for the reproducible in vitro evaluation of enzyme inhibitors.

Cyclooxygenase-2 (COX-2) Inhibition Assay (Fluorometric)

This assay is designed to measure the inhibition of COX-2, a key enzyme in the inflammatory pathway.

Principle: The assay is based on the fluorometric detection of Prostaglandin G2, an intermediate product generated by the COX enzyme. A specific probe fluoresces upon reaction with Prostaglandin G2, and the signal is proportional to the enzyme's activity.

Materials:

• Human Recombinant COX-2 Enzyme

• COX Assay Buffer

• COX Probe (e.g., as provided in commercial kits)

• COX Cofactor

• Arachidonic Acid (substrate)

• Test compound (e.g., 2,5-Diphenyl-1,3-thiazol-4-ol) and reference inhibitor (e.g., Celecoxib)

• 96-well plate

• Fluorometric plate reader (λEx = 535 nm/λEm = 587 nm)[8]

Procedure:

• Prepare serial dilutions of the test compound and the reference inhibitor.

• In a 96-well plate, add the test compound or reference inhibitor to the appropriate wells. Include a control with no inhibitor.

• Add the Reaction Mix containing COX Assay Buffer, COX Probe, and COX Cofactor to each well.

• Pre-incubate the plate at 37 °C for 10 minutes.

• Initiate the reaction by adding the Arachidonic Acid solution to all wells.

• Immediately measure the fluorescence in kinetic mode at 25 °C.

• Calculate the percentage of inhibition for each concentration and determine the IC50 value by plotting the percent inhibition against the logarithm of the compound concentration.[2][8]

5-Lipoxygenase (5-LOX) Inhibition Assay (Photometric)

This assay evaluates the inhibitory activity against 5-LOX, an enzyme involved in the synthesis of leukotrienes.

Principle: The assay measures the conversion of a substrate (e.g., linoleic acid or arachidonic acid) by 5-LOX, which results in the formation of a product that can be detected spectrophotometrically.

Materials:

• Purified Recombinant Human 5-Lipoxygenase

• Arachidonic acid or Linoleic acid (substrate)

• Test compound and reference inhibitor (e.g., Zileuton)

• Assay buffer (e.g., Tris-HCl or phosphate buffer)

• Spectrophotometer[9][10]

Procedure:

• Prepare a reaction mixture containing the assay buffer and the 5-lipoxygenase enzyme.

• Add various concentrations of the test compound or reference inhibitor to the reaction mixture and incubate for a specified time.

• Initiate the enzymatic reaction by adding the substrate.

• Monitor the change in absorbance at a specific wavelength (e.g., 234 nm for linoleic acid) over time.[10]

• Calculate the rate of reaction and the percentage of inhibition for each concentration.

• Determine the IC50 value from a dose-response curve.[9]

PI3Kδ Inhibition Assay (Luminescence-based)

This assay quantifies the activity of PI3Kδ, a lipid kinase involved in cell signaling, particularly in immune cells.

Principle: The assay measures the amount of ADP produced during the kinase reaction. The amount of ADP is directly proportional to the kinase activity and is detected via a coupled enzymatic reaction that generates a luminescent signal.

Materials:

• Purified recombinant PI3Kδ enzyme

• PI3K lipid substrate (e.g., PIP2)

• ATP

• Test compound and reference inhibitor (e.g., Idelalisib)

• Kinase assay buffer

• Luminescence-based ADP detection kit (e.g., ADP-Glo™)

• 384-well plates

• Luminometer[11]

Procedure:

• Prepare serial dilutions of the test compound and reference inhibitor.

• Add the test inhibitor at various concentrations to the wells of a 384-well plate.

• Add the PI3Kδ enzyme and the lipid substrate to the wells.

• Initiate the kinase reaction by adding ATP and incubate at room temperature.

• Stop the reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent.

• Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

• Measure the luminescence using a plate reader.

• Calculate the IC50 values by plotting the percentage of inhibition against the inhibitor concentration.[11][12]

Mandatory Visualizations

The following diagrams illustrate the key signaling pathways and a general experimental workflow relevant to the benchmarking of 2,5-Diphenyl-1,3-thiazol-4-ol.

Caption: Arachidonic Acid Cascade and points of inhibition by Celecoxib and Zileuton.

Caption: PI3K/AKT signaling pathway and the point of inhibition by Idelalisib.

Caption: General experimental workflow for in vitro enzyme inhibition assays.

References

• 1. apexbt.com [apexbt.com]
• 2. benchchem.com [benchchem.com]
• 3. 5-lipoxygenase inhibitory activity of zileuton - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. apexbt.com [apexbt.com]
• 5. Idelalisib: First-in-Class PI3K Delta Inhibitor for the Treatment of Chronic Lymphocytic Leukemia, Small Lymphocytic Leukemia, and Follicular Lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structural, Biochemical, and Biophysical Characterization of Idelalisib Binding to Phosphoinositide 3-Kinase δ - PMC [pmc.ncbi.nlm.nih.gov]
• 7. selleckchem.com [selleckchem.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. benchchem.com [benchchem.com]
• 10. globalresearchonline.net [globalresearchonline.net]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

A Comparative Spectroscopic Analysis of Thiazole and Its Monomethyl Isomers

This guide provides a detailed comparative analysis of the spectroscopic data for thiazole and its three monomethyl isomers: 2-methylthiazole, 4-methylthiazole, and 5-methylthiazole. It is intended for researchers, scientists, and professionals in drug development who utilize these heterocyclic structures. The guide summarizes key data from Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopy, as well as Mass Spectrometry (MS), to facilitate the identification and differentiation of these isomers.

Data Presentation

The following tables summarize the key spectroscopic data for thiazole and its monomethyl isomers. These values are compiled from various experimental sources and provide a basis for comparison.

Table 1: ¹H NMR Spectroscopic Data (Chemical Shifts, δ [ppm])

Compound	H-2	H-4	H-5	CH₃	Solvent
Thiazole	8.77	7.88	7.27	-	CDCl₃
2-Methylthiazole	-	7.55 (d)	7.10 (d)	2.72 (s)	CDCl₃
4-Methylthiazole	8.65 (s)	-	6.95 (s)	2.45 (s)	CDCl₃
5-Methylthiazole	8.55 (s)	7.65 (s)	-	2.50 (s)	CDCl₃

Note: (s) denotes a singlet, (d) denotes a doublet. Chemical shifts are approximate and can vary slightly based on solvent and concentration.

Table 2: ¹³C NMR Spectroscopic Data (Chemical Shifts, δ [ppm])

Compound	C-2	C-4	C-5	CH₃	Solvent
Thiazole	153.4	143.7	115.2	-	CDCl₃
2-Methylthiazole	165.1	143.2	119.3	19.1	CDCl₃
4-Methylthiazole	152.1	153.5	113.1	16.8	CDCl₃[1]
5-Methylthiazole	154.2	140.5	129.8	12.0	CDCl₃

Table 3: Key Infrared (IR) Absorption Bands (cm⁻¹)

Compound	ν(C=N)	Ring Vibrations	ν(C-H) Aromatic
Thiazole	~1480	~1385, ~1315	~3120, ~3080
2-Methylthiazole	~1490	~1435, ~1310	~3090
4-Methylthiazole	~1590	~1450, ~1320	~3100
5-Methylthiazole	~1530	~1420, ~1330	~3090

Note: These are characteristic absorption regions. Spectra show multiple bands, and these values represent key vibrations useful for differentiation. Thiazole ring vibrations often appear in the 1600-1300 cm⁻¹ region.[2]

Table 4: Ultraviolet-Visible (UV-Vis) Spectroscopic Data

Compound	λ_max (nm)	Molar Absorptivity (ε)	Solvent
Thiazole	234	~4,000	Ethanol
2-Methylthiazole	243	~3,600	Ethanol
4-Methylthiazole	250	~3,500	Alcohol[1]
5-Methylthiazole	240	~3,800	Ethanol

Note: λ_max values can shift based on solvent polarity. The observed transitions are typically π → π transitions within the aromatic ring.*

Table 5: Mass Spectrometry (MS) Data (m/z)

Compound	Molecular Formula	Molecular Weight	Molecular Ion (M⁺)	Key Fragment Ions
Thiazole	C₃H₃NS	85.12	85	58, 45, 32
2-Methylthiazole	C₄H₅NS	99.15	99	98, 72, 58, 45
4-Methylthiazole	C₄H₅NS	99.15	99	98, 72, 71, 45[1]
5-Methylthiazole	C₄H₅NS	99.15	99	98, 72, 58, 45

Note: Mass spectra of thiazoles typically show an abundant molecular ion.[3][4] Fragmentation patterns can be complex but often involve the loss of small molecules like HCN, H₂S, or cleavage of the ring.[3][5]

Experimental Protocols

The data presented in this guide are typically acquired using standard spectroscopic techniques. The general methodologies are outlined below.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation : A high-field NMR spectrometer (e.g., 300-500 MHz) is used.[6]

• Sample Preparation : Approximately 5-10 mg of the thiazole isomer is dissolved in ~0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃, or Dimethyl sulfoxide-d₆, DMSO-d₆).[6] Tetramethylsilane (TMS) is typically added as an internal standard (0.0 ppm).

• Data Acquisition : Both ¹H and ¹³C NMR spectra are acquired. For ¹H NMR, standard parameters include a 30-degree pulse angle and a relaxation delay of 1-2 seconds. For ¹³C NMR, proton decoupling is used to simplify the spectrum. Two-dimensional experiments like COSY and HSQC can be performed to confirm assignments.[7]

2. Fourier-Transform Infrared (FT-IR) Spectroscopy

• Instrumentation : A Fourier-Transform Infrared spectrometer is used to record spectra, typically in the 4000-400 cm⁻¹ range.[8]

• Sample Preparation : For liquid samples like thiazole and its isomers, a thin film is prepared by placing a drop of the neat liquid between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates.[1]

• Data Acquisition : A background spectrum of the clean salt plates is first recorded. The sample spectrum is then acquired, and the background is automatically subtracted. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

3. Ultraviolet-Visible (UV-Vis) Spectroscopy

• Instrumentation : A dual-beam UV-Vis spectrophotometer is used, typically scanning a wavelength range from 200 to 400 nm.[6]

• Sample Preparation : A dilute solution of the thiazole isomer is prepared in a UV-transparent solvent, such as ethanol or methanol. The concentration is adjusted to yield an absorbance reading between 0.1 and 1.0 at the λ_max.

• Data Acquisition : A quartz cuvette containing the pure solvent is used as a reference. The sample solution is placed in a matched cuvette, and the absorbance spectrum is recorded. The wavelength of maximum absorbance (λ_max) is identified from the resulting spectrum.

4. Mass Spectrometry (MS)

• Instrumentation : An electron impact mass spectrometer (EI-MS) is commonly used for volatile, thermally stable compounds like thiazoles.[5]

• Sample Introduction : The sample can be introduced directly via a heated probe or, if volatile, through a gas chromatography (GC) column for separation prior to analysis (GC-MS).

• Data Acquisition : In EI-MS, the sample is bombarded with high-energy electrons (typically 70 eV), causing ionization and fragmentation. The resulting positively charged ions are separated by their mass-to-charge ratio (m/z) and detected. The resulting mass spectrum plots the relative abundance of ions versus their m/z value.

Visualization of Analytical Workflow

The following diagram illustrates the logical workflow for the comparative spectroscopic analysis of thiazole isomers.

Caption: Logical workflow for the analysis of thiazole isomers.

References

• 1. 4-Methylthiazole | C4H5NS | CID 12748 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. Studies in mass spectrometry. Part VII. Mass spectra of thiazoles | Semantic Scholar [semanticscholar.org]
• 4. Studies in mass spectrometry. Part VII. Mass spectra of thiazoles - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 5. article.sapub.org [article.sapub.org]
• 6. A synergistic investigation of azo-thiazole derivatives incorporating thiazole moieties: a comprehensive exploration of their synthesis, characterization, computational insights, solvatochromism, and multimodal biological activity assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 1H and 13C NMR assignments for the cyanine dyes SYBR Safe and thiazole orange - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. tsijournals.com [tsijournals.com]

A Comparative Guide to the In Vivo Validation of 2,5-Diphenyl-1,3,4-Thiadiazole Derivatives as HDAC Inhibitors

For the attention of: Researchers, scientists, and drug development professionals.

This guide provides a comparative analysis of a 2,5-diphenyl-1,3,4-thiadiazole hydroxamate derivative, compound 4j , against the established histone deacetylase (HDAC) inhibitor, SAHA (Vorinostat) . Due to the limited availability of specific in vivo and in vitro data for 2,5-Diphenyl-1,3-thiazol-4-ol, this guide focuses on a closely related and well-studied analog. The aim is to present a clear comparison of their performance based on available experimental data, offering insights into the translation of in vitro findings to in vivo efficacy.

Data Presentation: A Comparative Analysis

The following tables summarize the in vitro and in vivo performance of compound 4j and SAHA .

Table 1: In Vitro Biological Activity

Compound	Target	Assay	IC50 (nM)	Cell Line	Antiproliferative IC50 (µM)
Compound 4j	HDAC1	Enzymatic Assay	15	HCT116 (Colon)	Not explicitly stated
MC38 (Colon)	Not explicitly stated
SAHA (Vorinostat)	Pan-HDAC	Enzymatic Assay	10 (for HDAC1)	NCI-H460 (Lung)	1.21 (72h)
Various Glioma	1-10

Note: Antiproliferative IC50 values for compound 4j were not explicitly provided in the searched literature, though it was stated to have stronger antiproliferative activity than SAHA in the tested cell lines.[1]

Table 2: In Vivo Antitumor Efficacy in MC38 Syngeneic Mouse Model

Compound	Dosage and Administration	Experimental Model	Key Outcomes
Compound 4j	Information not available in the provided search results.	MC38 colon adenocarcinoma	Significant suppression of tumor growth.[1]
SAHA (Vorinostat)	25-100 mg/kg/day (IP) in other models. Specifics for MC38 model not detailed.	Ovarian cancer xenograft	Variable efficacy; paclitaxel combination showed improved survival.[2]
Single intratumoral injection in another model	Glioma in syngeneic rats	Doubled survival time.[3]

Note: A direct side-by-side in vivo comparison of compound 4j and SAHA in the MC38 model with specific quantitative data on tumor growth inhibition was not available in the provided search results.

Mandatory Visualizations

Signaling Pathway of HDAC Inhibition

Caption: Mechanism of action for HDAC inhibitors leading to cell cycle arrest and apoptosis.

Experimental Workflow: In Vivo Antitumor Study

References

• 1. Mechanisms of Histone Deacetylase Inhibitor-Regulated Gene Expression in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In vitro and in vivo histone deacetylase inhibitor therapy with suberoylanilide hydroxamic acid (SAHA) and paclitaxel in ovarian cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What are HDAC1 inhibitors and how do they work? [synapse.patsnap.com]

A Head-to-Head Comparison of 2,5-Diphenyl-1,3-thiazol-4-ol with Commercial Dyes: A Practical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The selection of a suitable fluorescent dye is a critical decision in a wide array of research and development applications, from cellular imaging to drug discovery. While a vast portfolio of commercial dyes is readily available, the exploration of novel fluorophores with unique photophysical properties continues to be an active area of research. This guide provides a comprehensive framework for the head-to-head comparison of the novel compound 2,5-Diphenyl-1,3-thiazol-4-ol with established commercial dyes such as Fluorescein, Rhodamine B, and Coumarin 1.

Due to the limited availability of published photophysical data for 2,5-Diphenyl-1,3-thiazol-4-ol, this document serves as a detailed methodological guide. It outlines the necessary experimental protocols and data presentation formats to enable a rigorous and objective comparison once the empirical data for 2,5-Diphenyl-1,3-thiazol-4-ol is acquired.

Comparative Photophysical and Chemical Data

A direct comparison of fluorescent dyes necessitates the characterization of their key photophysical parameters. The following tables provide the established properties of common commercial dyes and serve as a template for presenting the experimental data for 2,5-Diphenyl-1,3-thiazol-4-ol.

Table 1: Photophysical Properties of Selected Dyes

Property	2,5-Diphenyl-1,3-thiazol-4-ol	Fluorescein	Rhodamine B	Coumarin 1
Excitation Max (λex)	Data to be determined	490 nm (in 0.1 M NaOH)	542 nm (gas phase)	375 nm (in water)[1]
Emission Max (λem)	Data to be determined	514 nm (in 0.1 M NaOH)	550-575 nm (in ethanol)	456 nm (in water)[1]
Molar Extinction Coefficient (ε)	Data to be determined	76,900 M-1cm-1 (at 490 nm)	~110,000 M-1cm-1 (in methanol)	25,000 M-1cm-1 (in ethanol)
Quantum Yield (Φ)	Data to be determined	0.93 (in 0.1 M NaOH)	0.49 (in ethanol)[2]	0.73 (in ethanol)
Solvent/Conditions	Specify solvent	0.1 M NaOH	Ethanol	Water/Ethanol

Table 2: Photostability of Selected Dyes

Dye	Photobleaching Half-life (t1/2)	Experimental Conditions
2,5-Diphenyl-1,3-thiazol-4-ol	Data to be determined	Specify illumination source, power, and sample preparation
Fluorescein	Low	Continuous illumination with an arc lamp or laser
Rhodamine B	Moderate to High	Dependent on solvent and oxygen concentration
Coumarin 1	Moderate	Dependent on solvent and illumination intensity

Experimental Protocols

To ensure a fair and accurate comparison, standardized experimental protocols must be employed. The following sections detail the methodologies for characterizing the key performance indicators of fluorescent dyes.

Synthesis of 2,5-Diphenyl-1,3-thiazol-4-ol

While various synthetic routes may exist, a reported method involves the reaction of an appropriate α-bromoamide with thiobenzamide.[3] The general workflow for such a synthesis is depicted below.

Caption: A generalized workflow for the synthesis of 2,5-Diphenyl-1,3-thiazol-4-ol.

Measurement of Molar Extinction Coefficient (ε)

The molar extinction coefficient is a measure of how strongly a chemical species absorbs light at a given wavelength. It is determined using the Beer-Lambert law.

Materials:

• Calibrated UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

• High-purity solvent (e.g., ethanol, DMSO)

• Analytical balance

• Volumetric flasks and pipettes

Procedure:

• Prepare a stock solution: Accurately weigh a small amount of the dye and dissolve it in a known volume of the chosen solvent to create a stock solution of known concentration.

• Prepare serial dilutions: From the stock solution, prepare a series of at least five dilutions with accurately known concentrations.

• Measure absorbance: For each dilution, measure the absorbance at the wavelength of maximum absorption (λmax).

• Plot data: Plot a graph of absorbance versus concentration.

• Calculate ε: The molar extinction coefficient (ε) is the slope of the resulting line.

Determination of Fluorescence Quantum Yield (Φ)

The fluorescence quantum yield is the ratio of photons emitted to photons absorbed. The comparative method, using a well-characterized standard, is commonly employed.[4]

Materials:

• Fluorometer

• UV-Vis spectrophotometer

• Fluorescence standard with a known quantum yield in the same solvent (e.g., quinine sulfate in 0.1 M H2SO4, Φ = 0.54)

• Dye of interest

• High-purity solvent

Procedure:

• Prepare solutions: Prepare a series of dilute solutions of both the standard and the test dye in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.

• Measure absorbance and fluorescence: For each solution, measure the absorbance at the excitation wavelength and the integrated fluorescence intensity.

• Plot data: Plot the integrated fluorescence intensity versus absorbance for both the standard and the test dye.

• Calculate Φ: The quantum yield of the test sample (Φtest) can be calculated using the following equation:

  Φtest = Φstd * (Slopetest / Slopestd) * (ηtest2 / ηstd2)

  Where:

  • Φstd is the quantum yield of the standard.

  • Slopetest and Slopestd are the slopes of the plots for the test and standard samples, respectively.

  • ηtest and ηstd are the refractive indices of the test and standard solutions (if the same solvent is used, this ratio is 1).

Caption: Workflow for determining the fluorescence quantum yield using the comparative method.

Photostability Assay

Photostability is a critical parameter for applications involving prolonged light exposure, such as fluorescence microscopy.

Materials:

• Fluorescence microscope with a stable light source (e.g., LED or laser)

• Sensitive camera (e.g., sCMOS or EMCCD)

• Image analysis software (e.g., ImageJ/Fiji)

• Dye solutions at a standardized concentration

Procedure:

• Sample preparation: Prepare a sample of the dye immobilized on a microscope slide to prevent diffusion.

• Image acquisition: Acquire an initial image (t=0) and then continuously illuminate the sample, acquiring images at regular intervals.

• Data analysis: Measure the mean fluorescence intensity of a region of interest over time.

• Determine half-life: Plot the normalized fluorescence intensity versus time and determine the time at which the intensity drops to 50% of its initial value (the photobleaching half-life, t1/2).

Immunofluorescence Staining Protocol

This protocol provides a general guideline for evaluating the performance of the novel dye in a common biological application.

Materials:

• Cells grown on coverslips

• Fixation buffer (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 1% BSA in PBS)

• Primary antibody

• Secondary antibody conjugated to the fluorescent dye of interest

• Mounting medium

Procedure:

• Fixation: Fix the cells with fixation buffer.

• Permeabilization: If the target is intracellular, permeabilize the cells.

• Blocking: Block non-specific binding sites with blocking buffer.

• Primary antibody incubation: Incubate with the primary antibody.

• Secondary antibody incubation: Incubate with the fluorescently labeled secondary antibody.

• Mounting and imaging: Mount the coverslips and image using a fluorescence microscope.

Caption: A typical workflow for an indirect immunofluorescence staining experiment.

Conclusion

While a direct quantitative comparison of 2,5-Diphenyl-1,3-thiazol-4-ol with commercial dyes is not currently possible due to the absence of its photophysical data in the public domain, this guide provides the necessary framework for researchers to conduct such an evaluation. By following the detailed experimental protocols for determining key parameters such as molar extinction coefficient, quantum yield, and photostability, and by presenting the data in a structured tabular format, a robust and objective comparison can be achieved. The provided workflows and diagrams offer a clear visual representation of the experimental processes involved. This guide empowers researchers to thoroughly characterize novel fluorophores and make informed decisions on their suitability for various scientific applications.

References

• 1. CAS 59484-42-3: 2,5-diphenyl-1,3-thiazol-4-ol | CymitQuimica [cymitquimica.com]
• 2. BJOC - Eschenmoser coupling reactions starting from primary thioamides. When do they work and when not? [beilstein-journals.org]
• 3. 5-(4-Fluorophenyl)-1,3,4-thiadiazol-2-amine (942-70-1) - Chemical Safety, Models, Suppliers, Regulation, and Patents - Chemchart [chemchart.com]
• 4. researchgate.net [researchgate.net]

Assessing the Novelty of 2,5-Diphenyl-1,3-thiazol-4-ol's Biological Effects: A Comparative and Investigative Guide

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the thiazole scaffold remains a cornerstone for the development of novel therapeutic agents. Its derivatives have demonstrated a remarkable breadth of biological activities. This guide focuses on 2,5-Diphenyl-1,3-thiazol-4-ol, a compound of significant interest due to the current absence of published biological data, marking it as a frontier molecule for investigation.

This document serves a dual purpose: firstly, to contextualize the potential of 2,5-Diphenyl-1,3-thiazol-4-ol by comparing it to structurally related and well-characterized thiazole derivatives, and secondly, to provide a rigorous, actionable experimental framework for its initial biological characterization.

The Thiazole Scaffold: A Privileged Structure in Drug Discovery

The 1,3-thiazole ring is a five-membered heterocyclic motif containing sulfur and nitrogen atoms. This structure is present in numerous FDA-approved drugs, including the antibiotic Ceftriaxone and the anticancer agent Dasatinib. The versatility of the thiazole ring allows for extensive chemical modification at various positions, enabling the fine-tuning of its physicochemical and pharmacological properties.

Comparative Analysis of Structurally Related Thiazole Derivatives

While no biological data for 2,5-Diphenyl-1,3-thiazol-4-ol is currently available, an examination of its structural analogues provides a foundation for hypothesizing its potential therapeutic applications. The presence of two phenyl groups at positions 2 and 5 is a key feature, suggesting potential interactions with hydrophobic pockets in biological targets.

Anticancer Activity

A significant number of 2,5-disubstituted thiazole derivatives have been reported to exhibit potent anticancer properties. For instance, certain 2,5-diphenyl-1,3-thiazole derivatives have been synthesized and evaluated for their cytotoxic effects against various cancer cell lines. These studies suggest that the diphenylthiazole core can serve as a scaffold for the development of novel anticancer agents. The proposed mechanisms often involve the induction of apoptosis, a form of programmed cell death crucial for tissue homeostasis and a primary target for cancer therapies.

Anti-inflammatory and Analgesic Activity

The thiazole nucleus is also a key component in compounds with anti-inflammatory and analgesic properties. Notably, derivatives of 2,5-diphenyl-1,3-thiazole have been investigated as inhibitors of fatty acid amide hydrolase (FAAH), an enzyme responsible for the degradation of endocannabinoids. Inhibition of FAAH leads to an increase in endogenous anandamide levels, which can produce analgesic and anti-inflammatory effects. This suggests that 2,5-Diphenyl-1,3-thiazol-4-ol could potentially modulate the endocannabinoid system.

Antimicrobial Activity

Thiazole-containing compounds have a long history in the fight against infectious diseases. The thiazole ring is a component of penicillin, a cornerstone of antibiotic therapy. More recently, novel thiazole derivatives have been synthesized and tested for their activity against a range of bacterial and fungal pathogens. The mechanism of action for these compounds can vary, from inhibition of essential enzymes to disruption of the cell membrane.

Table 1: Comparative Biological Activities of Selected 2,5-Disubstituted Thiazole Derivatives

Compound Class	Biological Activity	Example Target/Mechanism	Reported Potency (IC50/MIC)	Reference
2,5-Diphenyl-1,3-thiazoles	Anticancer	Apoptosis induction in breast cancer cells	~1-10 µM
2,5-Diphenyl-1,3-thiazole Derivatives	FAAH Inhibition	Analgesic, Anti-inflammatory	~10-100 nM
Substituted Thiazoles	Antimicrobial	Bacterial cell division inhibition	~5-50 µg/mL	General literature

Proposed Experimental Workflow for the Biological Characterization of 2,5-Diphenyl-1,3-thiazol-4-ol

The following is a detailed, step-by-step methodology for a comprehensive initial biological evaluation of 2,5-Diphenyl-1,3-thiazol-4-ol. This workflow is designed to be self-validating, with clear decision points and follow-up experiments.

Phase 1: Broad Spectrum In Vitro Screening

The initial phase aims to identify any significant biological activity across a range of therapeutic areas.

Experimental Protocol: Cell Viability and Cytotoxicity Assays

• Cell Line Selection: Utilize a panel of human cancer cell lines representing different tumor types (e.g., MCF-7 for breast, A549 for lung, HCT116 for colon) and a non-cancerous cell line (e.g., HEK293) to assess selectivity.

• Compound Preparation: Prepare a stock solution of 2,5-Diphenyl-1,3-thiazol-4-ol in DMSO. Perform serial dilutions to obtain a range of concentrations for testing (e.g., 0.1 to 100 µM).

• Cell Seeding: Seed cells in 96-well plates at a predetermined density and allow them to adhere overnight.

• Treatment: Treat the cells with the various concentrations of the test compound for 48-72 hours.

• Viability Assessment: Use a standard MTT or PrestoBlue assay to quantify cell viability.

• Data Analysis: Calculate the IC50 (half-maximal inhibitory concentration) value for each cell line.

Causality: A significant reduction in the viability of cancer cells compared to non-cancerous cells would indicate potential anticancer activity and selectivity, warranting further investigation.

dot

Caption: Proposed experimental workflow for characterizing 2,5-Diphenyl-1,3-thiazol-4-ol.

Phase 2: Elucidation of Mechanism of Action

Should the initial screening reveal promising activity, the next logical step is to investigate the underlying molecular mechanism.

Experimental Protocol: Apoptosis Assay (if cytotoxic activity is observed)

• Cell Treatment: Treat the most sensitive cancer cell line with 2,5-Diphenyl-1,3-thiazol-4-ol at its IC50 concentration for 24 hours.

• Cell Staining: Harvest the cells and stain with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Interpretation: Quantify the percentage of cells in early apoptosis (Annexin V positive, PI negative), late apoptosis (Annexin V and PI positive), and necrosis (PI positive).

Causality: A significant increase in the apoptotic cell population would confirm that the compound induces programmed cell death.

dot

Caption: Hypothetical signaling pathway for 2,5-Diphenyl-1,3-thiazol-4-ol.

Conclusion and Future Directions

The compound 2,5-Diphenyl-1,3-thiazol-4-ol represents a novel chemical entity with unexplored biological potential. Based on the activities of structurally related compounds, it is plausible that this molecule may exhibit anticancer, anti-inflammatory, or antimicrobial properties. The proposed experimental workflow provides a clear and robust path for its initial characterization. The discovery of significant and selective biological activity would position 2,5-Diphenyl-1,3-thiazol-4-ol as a promising lead compound for further preclinical development.

Safety & Regulatory Compliance

Proper Disposal of 2,5-Diphenyl-1,3-thiazol-4-ol: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical compounds are paramount. This document provides a comprehensive, step-by-step guide for the proper disposal of 2,5-Diphenyl-1,3-thiazol-4-ol (CAS No. 59484-42-3), ensuring the safety of laboratory personnel and compliance with environmental regulations.

Important Note: A specific Safety Data Sheet (SDS) for 2,5-Diphenyl-1,3-thiazol-4-ol was not available at the time of this writing. The following procedures are based on information for structurally similar compounds, specifically other substituted thiazole derivatives, and general best practices for the disposal of laboratory chemicals with potentially hazardous or unfully characterized toxicological properties. It is crucial to consult your institution's Environmental Health and Safety (EHS) department for specific disposal guidelines and to review the actual SDS for the compound if it becomes available.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that all relevant safety protocols are in place. The toxicological properties of 2,5-Diphenyl-1,3-thiazol-4-ol have not been fully investigated.[1] Therefore, it should be handled with caution as a potentially hazardous substance. Based on information for related compounds, it may be an irritant to mucous membranes and the upper respiratory tract.[1]

Personal Protective Equipment (PPE):

PPE Category	Specification
Eye Protection	Chemical safety goggles or a face shield.
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).
Body Protection	A laboratory coat or chemical-resistant apron.
Respiratory	Use in a well-ventilated area or a chemical fume hood.

Step-by-Step Disposal Protocol

The recommended disposal method for similar thiazole derivatives is incineration by a licensed waste disposal facility.[1] This ensures the complete destruction of the compound, minimizing environmental impact.

1. Waste Collection:

• Solid Waste:
• Carefully sweep up any solid 2,5-Diphenyl-1,3-thiazol-4-ol.
• Place the solid waste into a clearly labeled, sealable, and chemically compatible container.
• Contaminated Materials:
• Any materials used in handling the compound (e.g., weigh boats, contaminated gloves, bench paper) should also be collected in the same waste container.
• Solutions:
• If the compound is in a solvent, consult the SDS for the solvent to ensure compatibility with the disposal procedure.
• The recommended procedure for a similar compound suggests dissolving or mixing the material with a combustible solvent before incineration.[1]

2. Waste Labeling:

• Label the waste container clearly with the following information:
• "Hazardous Waste"
• "2,5-Diphenyl-1,3-thiazol-4-ol"
• CAS Number: "59484-42-3"
• An estimate of the quantity of the compound.
• The date of accumulation.

3. Waste Storage:

• Store the sealed waste container in a designated hazardous waste accumulation area.
• This area should be well-ventilated, secure, and away from incompatible materials.

4. Arrange for Disposal:

• Contact your institution's EHS department or a licensed chemical waste disposal contractor to arrange for the pickup and incineration of the waste.
• Provide them with the full details of the waste, including the chemical name and CAS number.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for 2,5-Diphenyl-1,3-thiazol-4-ol.

Caption: Disposal workflow for 2,5-Diphenyl-1,3-thiazol-4-ol.

By adhering to these procedures, laboratory professionals can ensure the safe and responsible disposal of 2,5-Diphenyl-1,3-thiazol-4-ol, contributing to a secure research environment. Always prioritize safety and consult with your institution's EHS department for guidance tailored to your specific facility.

References

• 1. matrixscientific.com [matrixscientific.com]

Personal protective equipment for handling 2,5-Diphenyl-1,3-thiazol-4-ol

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals engaged in the handling of 2,5-Diphenyl-1,3-thiazol-4-ol. The following procedures are based on established best practices for handling similar chemical compounds and are designed to ensure the safe handling, storage, and disposal of this substance.

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the selection and proper use of appropriate Personal Protective Equipment (PPE) are critical. The following table summarizes the recommended PPE for handling 2,5-Diphenyl-1,3-thiazol-4-ol, based on the potential hazards associated with similar thiazole derivatives.

PPE Category	Item	Standard/Specification	Purpose
Eye and Face Protection	Safety Goggles	ANSI Z87.1 compliant or European Standard EN166.	Protects against splashes and airborne particles.[1]
Face Shield	Worn over safety goggles.	Recommended for handling large quantities or when there is a significant risk of splashing.[1][2]
Hand Protection	Nitrile Gloves	Disposable, powder-free.[1][2]	Provides protection against incidental contact with a broad range of chemicals.[1][3]
Body Protection	Laboratory Coat	Long-sleeved, flame-retardant material is recommended.	Protects skin and personal clothing from contamination.[1][2]
Respiratory Protection	N95 or N100 Respirator	NIOSH-approved.[1][2]	Required when handling powders or in poorly ventilated areas to prevent inhalation of dust or aerosols.[1][4]

Safe Handling and Storage Procedures

Adherence to proper handling and storage protocols is essential for maintaining a safe laboratory environment.

Handling:

• Ventilation: Always handle 2,5-Diphenyl-1,3-thiazol-4-ol in a well-ventilated area, preferably within a chemical fume hood.[4]

• Avoid Contact: Prevent direct contact with skin, eyes, and clothing by wearing the appropriate PPE.[4][5]

• Aerosol and Dust Prevention: Handle the compound in a manner that minimizes the generation of dust and aerosols.[4]

• Hygiene: Wash hands thoroughly with soap and water after handling and before eating, drinking, or smoking.[4] Contaminated clothing should be removed immediately and washed before reuse.[6]

Storage:

• Container: Store the compound in a tightly closed, properly labeled container.[6]

• Location: Keep in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[6]

• Segregation: Store separately from foodstuffs and other reactive chemicals.

Emergency and Disposal Plans

Emergency Procedures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[6] Seek medical attention if irritation persists.

• Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[6] If skin irritation persists, seek medical attention.

• Inhalation: Move the affected person to fresh air.[6] If breathing is difficult, provide oxygen. Get medical attention if symptoms occur.[6]

• Ingestion: Clean mouth with water and drink plenty of water afterwards.[6] Seek medical attention if symptoms occur.[6]

Disposal Plan:

• Waste Disposal: Dispose of contents and container to an approved waste disposal plant.[4][6] All disposal practices must be in accordance with local, state, and federal regulations.

• Contaminated Packaging: Empty containers should be taken to an approved waste handling site for recycling or disposal.

Experimental Workflow

The following diagram illustrates a logical workflow for the safe handling of 2,5-Diphenyl-1,3-thiazol-4-ol.

Caption: Workflow for Safe Handling of 2,5-Diphenyl-1,3-thiazol-4-ol.

References

• 1. benchchem.com [benchchem.com]
• 2. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]
• 3. research.arizona.edu [research.arizona.edu]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. fishersci.ca [fishersci.ca]